Isopropyl valerate

• CAS: 18362-97-5

Core Science & Biosynthesis

Isopropyl Valerate: A Technical Guide to its Chemical Properties and Applications

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Abstract

Isopropyl valerate (B167501), also known as isopropyl pentanoate, is an ester characterized by its distinct fruity aroma, reminiscent of apples and pineapple. This property makes it a valuable compound in the flavor and fragrance industries. Beyond its sensory characteristics, a thorough understanding of its chemical and physical properties is essential for its application in research, development, and quality control. This technical guide provides a comprehensive overview of the core chemical properties of isopropyl valerate, detailed experimental protocols for its synthesis and analysis, and a summary of its safety and reactivity profile.

Chemical Identity and Physical Properties

Isopropyl valerate is a colorless liquid with the molecular formula C₈H₁₆O₂.[1][2] Its identity is well-defined by various chemical identifiers and it possesses a specific set of physical properties that are crucial for its handling, formulation, and application.

Table 1: Chemical Identifiers for Isopropyl Valerate

Identifier	Value
IUPAC Name	propan-2-yl pentanoate[2]
Synonyms	Isopropyl pentanoate, Valeric acid, isopropyl ester[1][2]
CAS Number	18362-97-5[1][2]
Molecular Formula	C₈H₁₆O₂[1][2]
Molecular Weight	144.21 g/mol [1][2]
InChIKey	OCAIYHCKLADPEG-UHFFFAOYSA-N[3]
SMILES	CCCCC(=O)OC(C)C[4]

Table 2: Physical and Chemical Properties of Isopropyl Valerate

Property	Value
Appearance	Colorless clear liquid
Odor	Fruity, apple, pineapple[4]
Boiling Point	162.84°C (estimate)[1]
Melting Point	-63.35°C (estimate)[1]
Density	0.855 - 0.861 g/cm³ @ 25°C[5]
Flash Point	46.7 °C[1]
Vapor Pressure	2.91 mmHg @ 25°C[1]
Refractive Index	1.398 - 1.404 @ 20°C[5]
Solubility	Soluble in ethanol, methanol, isopropanol[4]
XLogP3-AA	2.3[2][4]

Synthesis and Reactivity

Synthesis via Fischer Esterification

Isopropyl valerate is commonly synthesized via the Fischer esterification of valeric acid with isopropanol (B130326), using a strong acid catalyst such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH).[6] This is a reversible reaction where the equilibrium is driven towards the product by using an excess of one reactant (typically the alcohol) or by removing water as it is formed.[6]

A generalized workflow for the synthesis of isopropyl valerate.

Reactivity Profile

As an ester, isopropyl valerate is susceptible to hydrolysis back to valeric acid and isopropanol, a reaction catalyzed by both acids and bases. It can react vigorously with strong oxidizing agents, strong acids, and strong bases.[7] The ester functional group is the primary site of reactivity.

Experimental Protocols

Protocol for Synthesis: Fischer Esterification

This protocol is a representative procedure for the synthesis of isopropyl valerate.

Materials:

• Valeric acid

• Isopropanol (reagent grade)

• Concentrated sulfuric acid (H₂SO₄)

• 5% Sodium bicarbonate (NaHCO₃) aqueous solution

• Saturated sodium chloride (brine) solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Ethyl acetate (B1210297) (for extraction)

• Round-bottom flask, reflux condenser, separatory funnel, heating mantle, rotary evaporator

Procedure:

• To a 100 mL round-bottom flask, add valeric acid (e.g., 0.1 mol) and an excess of isopropanol (e.g., 0.3-0.5 mol).[4]

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.5-1 mL) to the mixture while swirling.[4]

• Add boiling chips, attach a reflux condenser, and heat the mixture to a gentle reflux for 2-4 hours.[1] The reaction can be monitored by Thin-Layer Chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess isopropanol using a rotary evaporator.[2]

• Dissolve the residue in ethyl acetate (e.g., 50 mL) and transfer it to a separatory funnel.

• Wash the organic layer sequentially with 50 mL of water, two 25 mL portions of 5% sodium bicarbonate solution (to neutralize the acid catalyst), and finally with 25 mL of brine.[2][4]

• Transfer the organic layer to an Erlenmeyer flask and dry it over anhydrous sodium sulfate.[4]

• Decant or filter the solution to remove the drying agent, and concentrate the filtrate on a rotary evaporator to yield the crude isopropyl valerate.

• The product can be further purified by simple or fractional distillation if required.

Protocol for Analysis: GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the identification and quantification of volatile compounds like isopropyl valerate in complex mixtures, such as flavor and fragrance formulations.[8][9]

Instrumentation & Materials:

• Gas chromatograph with a mass spectrometer detector (GC-MS)

• Appropriate GC column (e.g., non-polar or medium-polarity column like DB-5ms)

• Helium (carrier gas)

• Sample vials

• Solvent for dilution (e.g., dichloromethane (B109758) or ethanol)

• Isopropyl valerate standard for reference

Procedure:

• Sample Preparation: Prepare a dilute solution of the sample containing isopropyl valerate in a suitable solvent. For quantitative analysis, a series of calibration standards should be prepared.

• Instrument Setup:

  • Injector: Set to a temperature of ~250°C.

  • Oven Program: A typical temperature program might start at 50°C, hold for 1-2 minutes, then ramp at 10°C/min to 250°C and hold for 5 minutes. This program should be optimized based on the sample matrix.

  • Carrier Gas: Set a constant flow rate for helium (e.g., 1 mL/min).

  • MS Detector: Set the transfer line temperature to ~280°C. The ion source temperature is typically set to ~230°C. Acquire data in full scan mode (e.g., m/z 40-400) for identification.

• Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

• Data Analysis: Identify the isopropyl valerate peak by its retention time, which should match that of the standard. Confirm the identity by comparing the acquired mass spectrum with a library spectrum (e.g., NIST) or the spectrum of the standard.[9] The mass spectrum will show characteristic fragment ions.

Spectroscopic Data

Spectroscopic analysis is critical for the structural elucidation and confirmation of isopropyl valerate.

• ¹H NMR: The proton NMR spectrum will show characteristic signals for the pentanoate chain and the isopropyl group.

• ¹³C NMR: The carbon NMR spectrum will show distinct peaks for each of the eight carbon atoms in the molecule.

• Mass Spectrometry (MS): Electron ionization (EI) mass spectrometry typically results in fragmentation. Key fragments for isopropyl valerate would include ions corresponding to the loss of the isopropoxy group and cleavage at various points along the pentyl chain.

• Infrared (IR) Spectroscopy: The IR spectrum is dominated by a strong carbonyl (C=O) stretching absorption band characteristic of esters, typically found around 1735-1750 cm⁻¹.

Safety and Handling

Isopropyl valerate is classified as a flammable liquid and vapor.[2] It is essential to handle the compound in a well-ventilated area and away from sources of ignition.

Table 3: GHS Hazard Information for Isopropyl Valerate

Hazard Class	Pictogram	Signal Word	Hazard Statement
Flammable Liquids (Category 3)	GHS02 (Flame)	Warning	H226: Flammable liquid and vapor[2]

Precautionary Statements:

• P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[2]

• P233: Keep container tightly closed.[2]

• P280: Wear protective gloves/eye protection/face protection.

• P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower.

Applications and Relevance

The primary application of isopropyl valerate stems from its organoleptic properties. Its relationship between chemical structure and application is straightforward.

Relationship between properties and applications of isopropyl valerate.

• Food and Beverage Industry: It is used as a flavoring agent to impart fruity notes to products like candies, baked goods, and beverages.[1]

• Fragrance and Cosmetic Industry: Its pleasant aroma makes it a common ingredient in perfumes, lotions, and other scented personal care products.[1]

• Pharmaceutical Industry: There is potential for its use in pharmaceutical formulations, likely as a flavoring agent to improve the palatability of oral medications.[1]

Conclusion

Isopropyl valerate is a well-characterized ester with a significant role in the flavor and fragrance industries. Its synthesis is straightforward, typically achieved through Fischer esterification, and its chemical properties are well-documented. The analytical methods outlined in this guide provide robust means for quality control and research. A comprehensive understanding of its physical properties, reactivity, and safety profile is paramount for its effective and safe application by researchers, scientists, and professionals in drug development and other chemical industries.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Isopropyl valerate | SIELC Technologies [sielc.com]
• 6. Fischer Esterification [organic-chemistry.org]
• 7. cerritos.edu [cerritos.edu]
• 8. GC-MS: A Key Tool for Flavor and Fragrance Analysis [hplcvials.com]
• 9. rroij.com [rroij.com]

An In-depth Technical Guide to the Synthesis of Propan-2-yl Pentanoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis of propan-2-yl pentanoate, an ester commonly known as isopropyl pentanoate. The primary synthetic route detailed is the Fischer esterification, a well-established and efficient method for producing esters from carboxylic acids and alcohols. This document includes detailed experimental protocols, tabulated quantitative data, and visualizations of the reaction mechanism and experimental workflow to support research and development activities.

Core Synthesis: Fischer Esterification

The synthesis of propan-2-yl pentanoate is most commonly achieved through the Fischer esterification of pentanoic acid with propan-2-ol (isopropyl alcohol) in the presence of an acid catalyst.[1] This reversible reaction involves the nucleophilic acyl substitution of the carboxylic acid.[2] To drive the equilibrium towards the formation of the ester, an excess of one of the reactants, typically the less expensive alcohol, is used, and the water produced is often removed.[1]

Reaction:

Pentanoic Acid + Propan-2-ol ⇌ Propan-2-yl Pentanoate + Water

Reaction Mechanism

The Fischer esterification proceeds through a series of protonation and deprotonation steps, which activate the carboxylic acid towards nucleophilic attack by the alcohol. The generally accepted mechanism is as follows:

• Protonation of the carbonyl oxygen: The acid catalyst protonates the carbonyl oxygen of the pentanoic acid, increasing the electrophilicity of the carbonyl carbon.

• Nucleophilic attack: The lone pair of electrons on the oxygen atom of propan-2-ol attacks the electrophilic carbonyl carbon, leading to the formation of a tetrahedral intermediate.

• Proton transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups, forming a good leaving group (water).

• Elimination of water: The lone pair of electrons on the remaining hydroxyl group reforms the carbonyl double bond, expelling a molecule of water.

• Deprotonation: The protonated ester is deprotonated to yield the final product, propan-2-yl pentanoate, and regenerates the acid catalyst.

References

• 1. athabascau.ca [athabascau.ca]
• 2. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to Propan-2-yl Pentanoate (Isopropyl Valerate)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of propan-2-yl pentanoate, commonly known as isopropyl valerate (B167501). It covers its chemical properties, synthesis, applications, and safety data, presented in a format tailored for scientific and research applications.

Chemical Identity and Properties

Propan-2-yl pentanoate is an ester with a characteristic fruity odor. Its IUPAC name is propan-2-yl pentanoate .[1][2] It is also known by several synonyms, including isopropyl pentanoate, valeric acid, isopropyl ester, and pentanoic acid, 1-methylethyl ester.[1][3][4][5]

Table 1: Physicochemical Properties of Propan-2-yl Pentanoate

Property	Value	Source
IUPAC Name	propan-2-yl pentanoate	[1][2]
CAS Number	18362-97-5	[1][2][3]
Molecular Formula	C8H16O2	[1][2][3][5]
Molecular Weight	144.21 g/mol	[1][2][3]
Appearance	Colorless liquid	[6]
Odor	Fruity, apple, pineapple	[3][6]
Melting Point	-63.35°C (estimate)	[6]
Boiling Point	162.84°C (estimate)	[6]
Density	0.855 - 0.861 g/cm³ at 25°C	[4]
Flash Point	46.7°C (116°F)	[4][6]
Refractive Index	1.398 - 1.404 at 20°C	[4]
Solubility	Soluble in ethanol (B145695) and methanol	[3]
Vapor Pressure	2.91 mmHg at 25°C	[6]

Synthesis of Propan-2-yl Pentanoate

The most common method for the synthesis of propan-2-yl pentanoate is through the Fischer esterification of valeric acid (pentanoic acid) with isopropanol (B130326) (propan-2-ol) in the presence of an acid catalyst, typically sulfuric acid.

Experimental Protocol: Fischer Esterification

• Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine equimolar amounts of valeric acid and isopropanol.

• Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the total reactant weight) to the mixture while stirring.

• Reaction: Heat the mixture to reflux for several hours. The reaction progress can be monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Neutralize the excess acid with a mild base, such as a saturated sodium bicarbonate solution, until effervescence ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract the ester with a suitable organic solvent, such as diethyl ether or dichloromethane.

• Purification: Wash the organic layer with brine, dry it over an anhydrous salt like sodium sulfate, and filter. The solvent is then removed under reduced pressure using a rotary evaporator. The crude product can be further purified by fractional distillation to obtain pure propan-2-yl pentanoate.

An alternative industrial method involves the reaction of propylene (B89431) with valeric acid under superatmospheric pressure and at temperatures between 75 and 250°C, using sulfuric acid as a catalyst.[7]

Diagram of Synthesis Pathway

Caption: Fischer esterification of valeric acid and isopropanol.

Applications

Propan-2-yl pentanoate is utilized in various industries due to its pleasant fruity aroma.

• Flavor and Fragrance Industry: It serves as a flavoring agent in food and beverage products, imparting fruity notes.[6][8] It is also a common component in perfumes and other scented products.[6][8]

• Cosmetics Industry: Due to its fragrance, it has potential applications in cosmetic formulations.[6][8]

• Pharmaceutical Industry: There are potential, though less common, applications for propan-2-yl pentanoate in the pharmaceutical sector.[6]

• Analytical Chemistry: It can be used as a reference standard in chromatographic techniques such as HPLC.[9]

Safety and Handling

Propan-2-yl pentanoate is classified as a flammable liquid.[1][3]

GHS Hazard Information:

• H226: Flammable liquid and vapor.[1]

Precautionary Measures:

• Keep away from heat, sparks, open flames, and hot surfaces.

• Use in a well-ventilated area.

• Wear protective gloves, clothing, and eye/face protection.

• Store in a cool, well-ventilated place.

For detailed toxicological data and disposal considerations, refer to the material safety data sheet (MSDS) provided by the supplier.[10]

References

• 1. Isopropyl valerate | C8H16O2 | CID 87598 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. labshake.com [labshake.com]
• 3. scent.vn [scent.vn]
• 4. isopropyl valerate, 18362-97-5 [thegoodscentscompany.com]
• 5. Pentanoic acid, 1-methylethyl ester [webbook.nist.gov]
• 6. Cas 18362-97-5,ISO-PROPYL-VALERATE | lookchem [lookchem.com]
• 7. US2021851A - Method of making isopropyl esters of aliphatic acids - Google Patents [patents.google.com]
• 8. Isopropyl Isovalerate | 32665-23-9 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 9. Isopropyl valerate | SIELC Technologies [sielc.com]
• 10. fishersci.com [fishersci.com]

An In-depth Technical Guide to Isopropyl Valerate (C8H16O2)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopropyl valerate (B167501), systematically known as propan-2-yl pentanoate, is an organic ester with the molecular formula C8H16O2. It is a colorless liquid recognized for its potent and pleasant fruity aroma, often described as apple- or pineapple-like.[1] This characteristic scent has established isopropyl valerate as a key ingredient in the flavor and fragrance industries. Beyond its organoleptic properties, its chemical characteristics make it a subject of interest for various applications, including its use as a specialty solvent or a dispersing agent. This guide provides a comprehensive technical overview of its physicochemical properties, synthesis protocols, analytical methodologies, and safety considerations relevant to a professional research and development audience.

Chemical and Physical Properties

The fundamental properties of isopropyl valerate are critical for its application, handling, and analysis. Key quantitative data are summarized in the table below for easy reference and comparison.

Property	Value	Reference(s)
IUPAC Name	propan-2-yl pentanoate	[2]
Synonyms	Isopropyl pentanoate, Valeric acid, isopropyl ester	[1][2]
CAS Number	18362-97-5	[1]
Molecular Formula	C8H16O2	[1][2]
Molecular Weight	144.21 g/mol	[1][2]
Appearance	Colorless clear liquid	[3]
Density	0.855 - 0.861 g/cm³ @ 25 °C	[4]
Boiling Point	154 - 165 °C @ 760 mmHg	[1][4]
Flash Point	46.67 °C (116.00 °F)	[4]
Refractive Index	1.398 - 1.404 @ 20 °C	[4]
LogP (o/w)	2.3 - 2.67	[1][4]
Solubility	Soluble in ethanol, methanol, isopropanol (B130326); insoluble in water.	[1][3]

Synthesis of Isopropyl Valerate

The most common and industrially significant method for producing isopropyl valerate is the Fischer-Speier esterification. This acid-catalyzed reaction involves the condensation of a carboxylic acid with an alcohol.[5]

Reaction Principle

Isopropyl valerate is synthesized by reacting valeric acid (pentanoic acid) with isopropanol in the presence of a strong acid catalyst, typically concentrated sulfuric acid (H2SO4) or p-toluenesulfonic acid (p-TsOH).[5] The reaction is a reversible equilibrium. To maximize the yield of the ester, the equilibrium must be shifted to the right, which can be achieved by using an excess of one of the reactants (typically the less expensive alcohol) or by removing the water formed during the reaction.[5][6]

Experimental Protocol: Fischer Esterification

This protocol outlines a standard laboratory procedure for the synthesis of isopropyl valerate.

Reagents and Materials:

• Valeric acid (pentanoic acid)

• Isopropanol (propan-2-ol), anhydrous

• Concentrated sulfuric acid (H2SO4)

• Diethyl ether (or other suitable extraction solvent)

• Saturated sodium bicarbonate (NaHCO3) solution

• Saturated sodium chloride (NaCl) solution (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO4) or sodium sulfate (Na2SO4)

• Round-bottom flask, reflux condenser, heating mantle with stirrer, separatory funnel, distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask, combine valeric acid and a molar excess of isopropanol (e.g., a 1:3 molar ratio).

• Catalyst Addition: While stirring the mixture in an ice bath, slowly and cautiously add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the total volume).

• Reflux: Attach a reflux condenser and heat the mixture to reflux using a heating mantle. Maintain a gentle reflux for 2-4 hours. The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up and Extraction: After cooling to room temperature, transfer the reaction mixture to a separatory funnel. Dilute the mixture with diethyl ether.

• Washing: Wash the organic layer sequentially with:

  • Water to remove the bulk of the isopropanol and sulfuric acid.

  • Saturated sodium bicarbonate solution to neutralize any unreacted valeric acid and residual sulfuric acid (caution: CO2 evolution).[7]

  • Brine to remove residual water and break any emulsions.[8]

• Drying: Transfer the washed organic layer to a clean flask and dry it over anhydrous magnesium sulfate.[7]

• Purification: Filter off the drying agent and remove the solvent by rotary evaporation. The crude ester can then be purified by fractional distillation under atmospheric pressure to yield pure isopropyl valerate.

Synthesis and Purification Workflow

Caption: Workflow for the synthesis and purification of isopropyl valerate.

Analytical Methodologies

Accurate characterization and quantification of isopropyl valerate are essential for quality control and research. Gas chromatography-mass spectrometry is the primary analytical technique, with NMR spectroscopy serving as a crucial tool for structural confirmation.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is highly effective for separating and identifying volatile esters like isopropyl valerate from complex matrices. The compound is identified based on its retention time and the unique fragmentation pattern in its mass spectrum.

Expected Mass Spectrum: The electron ionization (EI) mass spectrum of isopropyl valerate shows characteristic fragments. The most abundant peaks typically correspond to m/z values of 43, 85, 57, 60, and 41.[2]

Experimental Protocol: GC-MS Analysis The following table provides typical starting parameters for a GC-MS method. Optimization may be required based on the specific instrument and application.

Parameter	Recommended Setting
GC Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms or equivalent)
Injection Mode	Split (e.g., 50:1 ratio) or Splitless
Injection Volume	1 µL
Inlet Temperature	250 °C
Carrier Gas	Helium, constant flow (e.g., 1.0 mL/min)
Oven Program	Initial: 50 °C, hold 2 min; Ramp: 10 °C/min to 250 °C, hold 5 min
MS Transfer Line	250 °C
Ion Source Temp.	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Full Scan (m/z 40-300) for identification; Selected Ion Monitoring (SIM) for quantification

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are definitive methods for the structural elucidation of isopropyl valerate, confirming the connectivity of the pentanoate and isopropyl groups.

Predicted ¹H NMR Spectrum (CDCl₃, 400 MHz):

• ~4.95 ppm (septet, 1H): The methine proton (-CH-) of the isopropyl group, split by the six adjacent methyl protons.

• ~2.20 ppm (triplet, 2H): The methylene (B1212753) protons (-CH₂-) alpha to the carbonyl group.

• ~1.60 ppm (sextet, 2H): The methylene protons (-CH₂-) beta to the carbonyl group.

• ~1.35 ppm (sextet, 2H): The methylene protons (-CH₂-) gamma to the carbonyl group.

• ~1.20 ppm (doublet, 6H): The two equivalent methyl groups (-CH₃) of the isopropyl moiety.

• ~0.90 ppm (triplet, 3H): The terminal methyl protons (-CH₃) of the valerate chain.

GC-MS Analytical Workflow

Caption: General workflow for the analysis of isopropyl valerate by GC-MS.

Applications in Research and Industry

The primary applications of isopropyl valerate leverage its distinct sensory profile and physical properties.

• Flavor and Fragrance: It is widely used to impart fruity notes in food products, beverages, perfumes, lotions, and other consumer goods.[1][3]

• Solvents and Dispersants: Isopropyl esters of fatty acids are explored as non-toxic, easily assimilated solvents and dispersing agents for medicaments and perfumes, offering advantages over traditional oils.

Safety and Handling

Isopropyl valerate is classified as a flammable liquid and requires appropriate handling procedures to ensure laboratory safety.

Hazard Class	GHS Pictogram	Hazard Statement	Precautionary Statements
Flammable Liquid	🔥 (Flame)	H226: Flammable liquid and vapor	P210: Keep away from heat/sparks/open flames/hot surfaces. No smoking.P233: Keep container tightly closed.P403+P235: Store in a well-ventilated place. Keep cool.
Eye Irritation	⚠ (Exclamation Mark)	H319: Causes serious eye irritation	P280: Wear protective gloves/eye protection/face protection.P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Safe Handling Recommendations:

• Work in a well-ventilated area or under a chemical fume hood.

• Use appropriate personal protective equipment (PPE), including safety goggles, nitrile gloves, and a lab coat.

• Store in a tightly sealed container in a cool, dry, and well-ventilated area designated for flammable liquids.

• Keep away from sources of ignition, heat, and oxidizing agents.

References

• 1. scent.vn [scent.vn]
• 2. Isopropyl valerate | C8H16O2 | CID 87598 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Isopropyl isovalerate | C8H16O2 | CID 61914 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. isopropyl valerate, 18362-97-5 [thegoodscentscompany.com]
• 5. Fischer Esterification [organic-chemistry.org]
• 6. athabascau.ca [athabascau.ca]
• 7. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 8. community.wvu.edu [community.wvu.edu]

The Natural Occurrence of Isopropyl Valerate: A Technical Guide

Abstract: Isopropyl valerate (B167501), also known as isopropyl pentanoate or isopropyl isovalerate, is a branched-chain ester recognized for its characteristic fruity aroma. While widely utilized as a flavoring and fragrance agent in the food and cosmetic industries, its natural occurrence is less documented. This technical guide provides a comprehensive overview of the known natural sources of isopropyl valerate, its biosynthetic pathways, and detailed experimental protocols for its extraction, identification, and quantification. Due to a scarcity of direct quantitative data for isopropyl valerate in natural matrices, this guide also presents representative data for other structurally similar esters found in fruits to provide a comparative context for researchers.

Natural Distribution of Isopropyl Valerate

Isopropyl valerate has been identified in a limited number of natural sources spanning the animal and plant kingdoms. Its presence has been reported in the melon-headed whale (Globicephala macrorhynchus) and the long-finned pilot whale (Globicephala melas). In the plant kingdom, it has been identified as a volatile component of bearberry (Arctostaphylos uva-ursi).

While its presence is confirmed in these species, peer-reviewed quantitative data on the concentration of isopropyl valerate remains scarce. To provide a useful reference for researchers, the following table summarizes the concentrations of other common branched-chain and straight-chain esters found in various fruits. This data, obtained through methods such as gas chromatography-mass spectrometry (GC-MS), illustrates the typical concentration ranges at which such volatile esters occur in nature.

Table 1: Representative Concentrations of Volatile Esters in Various Fruits

Fruit	Ester	Concentration Range (µg/kg)	Analytical Method	Reference
Apple (Malus domestica)	2-Methylbutyl acetate	1,000 - 15,000	GC-MS	[1][2]
Apple (Malus domestica)	Butyl acetate	500 - 10,000	GC-MS	[1]
Pear (Pyrus communis)	Hexyl acetate	1,000 - 20,000	HS-SPME-GC-MS	[3]
Pear (Pyrus communis)	Ethyl acetate	500 - 5,000	HS-SPME-GC-MS	[3]
Strawberry (Fragaria × ananassa)	Methyl butanoate	100 - 5,000	GC-MS	[4][5]
Strawberry (Fragaria × ananassa)	Ethyl hexanoate	50 - 2,000	GC-MS	[4][5]
Raspberry (Rubus idaeus)	Ethyl acetate	100 - 1,200	GC-MS	[6][7]
Raspberry (Rubus idaeus)	2-Methylbutyl acetate	10 - 500	SBSE-GC-MS	[8]

Note: The concentrations listed are indicative and can vary significantly based on cultivar, ripeness, growing conditions, and storage.

Biosynthesis of Branched-Chain Esters

The biosynthesis of isopropyl valerate, a branched-chain ester, is believed to follow the general pathway for the formation of such esters in plants, which is primarily derived from the catabolism of branched-chain amino acids. The key precursor for the "iso" structure is the amino acid leucine.

The biosynthetic pathway can be summarized as follows:

• Transamination: Leucine undergoes transamination to form its corresponding α-keto acid, α-ketoisocaproate.

• Decarboxylation: α-Ketoisocaproate is then oxidatively decarboxylated to produce isovaleryl-CoA.

• Reduction (Alcohol Formation): Isovaleryl-CoA can be reduced to form isovaleric acid, which can be further reduced to isoamyl alcohol (3-methyl-1-butanol).

• Esterification: The final step involves the esterification of an alcohol with an acyl-CoA, catalyzed by alcohol acyltransferase (AAT) enzymes. In the case of isopropyl valerate, isovaleryl-CoA would react with isopropanol (B130326). The origin of isopropanol in plant tissues is less clear but may arise from the metabolism of other precursors.

Experimental Protocols

The isolation and analysis of volatile compounds like isopropyl valerate from natural sources typically involve extraction, concentration, and chromatographic separation coupled with mass spectrometric detection.

Extraction of Volatile Esters

Two primary methods for extracting volatile esters from plant and fruit matrices are Headspace-Solid Phase Microextraction (HS-SPME) and Solvent Extraction.

This is a solvent-free technique ideal for the analysis of volatile and semi-volatile compounds.

Protocol:

• Sample Preparation: Homogenize a known weight (e.g., 5-10 g) of the fresh sample (e.g., fruit pulp, leaves).

• Vial Incubation: Place the homogenized sample into a headspace vial (e.g., 20 mL). Add a saturated salt solution (e.g., NaCl) to enhance the release of volatiles.

• Equilibration: Seal the vial and incubate it at a controlled temperature (e.g., 40-60 °C) for a specific time (e.g., 30 minutes) to allow the volatiles to equilibrate in the headspace.

• Extraction: Expose a SPME fiber (e.g., DVB/CAR/PDMS) to the headspace of the vial for a defined period (e.g., 30-60 minutes) at the same temperature.

• Desorption: Retract the fiber and immediately insert it into the heated injection port of a gas chromatograph for thermal desorption of the analytes.

This classic method is suitable for a broader range of compounds, including less volatile esters.[9]

Protocol:

• Sample Preparation: Homogenize a known weight (e.g., 50-100 g) of the sample material.

• Extraction: Macerate the homogenized sample in a suitable organic solvent (e.g., a mixture of pentane (B18724) and diethyl ether, or ethyl acetate) for a specified period (e.g., 12-24 hours) at a low temperature (e.g., 4 °C).

• Filtration and Drying: Filter the extract to remove solid plant material. Dry the filtrate over anhydrous sodium sulfate (B86663) to remove residual water.

• Concentration: Carefully concentrate the extract to a small volume (e.g., 1-2 mL) using a rotary evaporator or a gentle stream of nitrogen.

• Analysis: Inject an aliquot of the concentrated extract into the GC-MS system.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Instrumentation:

• Gas Chromatograph: Equipped with a capillary column suitable for volatile compound analysis (e.g., DB-5ms, HP-INNOWax).

• Mass Spectrometer: Capable of electron ionization (EI) and operating in full scan mode for identification and selected ion monitoring (SIM) mode for quantification.

Typical GC Conditions:

• Injector Temperature: 250 °C

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min)

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes

  • Ramp to 150 °C at 5 °C/min

  • Ramp to 240 °C at 10 °C/min, hold for 5 minutes

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Energy: 70 eV

• Mass Range: m/z 40-400

Quantification:

Quantification is typically performed using an internal standard method. A known amount of an internal standard (a compound not naturally present in the sample, e.g., 3-nonanone) is added to the sample before extraction. The concentration of the target analyte (isopropyl valerate) is determined by comparing its peak area to that of the internal standard, using a calibration curve generated from authentic standards.

Conclusion

Isopropyl valerate is a naturally occurring ester found in a limited number of identified plant and animal species. While its presence is confirmed, quantitative data on its concentration in these natural sources is currently lacking in the scientific literature. The biosynthetic pathway is proposed to follow the general route for branched-chain ester formation from the amino acid leucine. The experimental protocols detailed in this guide, particularly HS-SPME-GC-MS, provide robust and sensitive methods for the future identification and quantification of isopropyl valerate in various natural matrices. Further research is warranted to elucidate the full extent of its natural occurrence and to quantify its concentration in different biological systems.

References

• 1. Biochemistry of Apple Aroma: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. hort [journals.ashs.org]
• 3. Monitoring Volatile Organic Compounds in Different Pear Cultivars during Storage Using HS-SPME with GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. casopisnvd.rs [casopisnvd.rs]
• 8. pubs.acs.org [pubs.acs.org]
• 9. coleparmer.com [coleparmer.com]

physical properties of Isopropyl pentanoate

An In-depth Technical Guide on the Physical Properties of Isopropyl Pentanoate

Introduction

Isopropyl pentanoate, also known by synonyms such as isopropyl valerate (B167501) and pentanoic acid, 1-methylethyl ester, is an organic compound classified as a fatty acid ester.[1][2] It is a product of the esterification of pentanoic acid and isopropanol. With the molecular formula C8H16O2, this compound is a colorless liquid characterized by a fruity odor, which leads to its use as a flavoring agent in the food and beverage industry and as a component in perfumes and fragrances.[1][3] This document provides a comprehensive overview of the core physical properties of isopropyl pentanoate, detailed experimental protocols for their determination, and logical workflows for these procedures, intended for researchers, scientists, and professionals in drug development.

Core Physical and Chemical Properties

The fundamental physical and chemical characteristics of isopropyl pentanoate are summarized below. These properties are crucial for its handling, application, and analysis in a laboratory or industrial setting.

Property	Value	Reference(s)
CAS Number	18362-97-5	[1][3][4]
Molecular Formula	C8H16O2	[1][3][5]
Molecular Weight	144.21 g/mol	[3][5][6]
Appearance	Colorless liquid	[3]
Odor	Fruity	[3]
Density	0.855 - 0.861 g/mL @ 25 °C	[7]
Boiling Point	154 - 165 °C @ 760 mmHg	[4][5][7]
Melting Point	-63.35 °C (estimate)	[3][6]
Flash Point	46.7 °C (116 °F)	[3][7]
Vapor Pressure	2.91 mmHg @ 25 °C	[3]
Refractive Index	1.398 - 1.406 @ 20 °C	[3][6][7]
Solubility	Insoluble in water; soluble in most organic solvents like ethanol (B145695).	[4][8]
LogP (Octanol/Water)	2.667 (estimate)	[7]

Experimental Protocols for Property Determination

The following sections detail standard laboratory methodologies for determining key physical properties of liquid compounds such as isopropyl pentanoate.

Determination of Density

The density of a liquid is determined by measuring the mass of a precisely known volume.[9]

Apparatus:

• Analytical balance (zeroed/tared)

• Volumetric flask or pycnometer (density bottle) for high accuracy, or a graduated cylinder for approximation.[9]

• Temperature control device (e.g., water bath)

Methodology:

• Preparation: Ensure the pycnometer is clean and completely dry.

• Mass of Empty Pycnometer: Accurately weigh the empty pycnometer on the analytical balance and record its mass (m1).[9]

• Filling: Fill the pycnometer with isopropyl pentanoate up to the calibration mark. Ensure there are no air bubbles.

• Temperature Equilibration: Place the filled pycnometer in a temperature-controlled water bath until it reaches the desired temperature (e.g., 20 °C or 25 °C), as density is temperature-dependent.[10]

• Mass of Filled Pycnometer: Dry the outside of the pycnometer and weigh it again to determine the mass of the pycnometer plus the liquid (m2).[9]

• Calculation:

  • Calculate the mass of the isopropyl pentanoate: m_liquid = m2 - m1.[9]

  • The volume (V) is the calibrated volume of the pycnometer.

  • Calculate the density (ρ) using the formula: ρ = m_liquid / V .[9]

• Replication: Repeat the measurement multiple times and calculate the average to ensure reliability.[9]

Workflow for Density Determination.

Determination of Boiling Point

The boiling point is a key indicator of a liquid's purity.[11] The Thiele tube method is a common and efficient technique that requires only a small sample volume.[12]

Apparatus:

• Thiele tube filled with mineral oil

• Thermometer

• Small test tube (e.g., Durham tube)

• Capillary tube (sealed at one end)

• Rubber band or wire for attachment

• Heat source (e.g., Bunsen burner)

Methodology:

• Sample Preparation: Add approximately 0.5 mL of isopropyl pentanoate to the small test tube.[12]

• Capillary Tube Insertion: Place the capillary tube into the test tube with its open end submerged in the liquid.[12]

• Assembly: Attach the test tube to the thermometer using a rubber band, ensuring the sample is level with the thermometer's bulb.

• Heating: Insert the assembly into the Thiele tube, making sure the heat-circulating arm of the tube is heated gently with the burner. The shape of the tube facilitates uniform heating of the oil via convection.[12]

• Observation: As the temperature rises, air trapped in the capillary tube will expand and slowly exit. As the liquid approaches its boiling point, a continuous and rapid stream of bubbles will emerge from the capillary tube's opening.[12]

• Cooling and Measurement: Remove the heat source and allow the apparatus to cool. The bubbling will slow and eventually stop. The exact temperature at which the liquid is drawn back into the capillary tube is the boiling point of the sample.[12][13]

• Pressure Correction: Record the atmospheric pressure. If it is not 760 mmHg, a correction may be necessary for a precise determination.

Workflow for Boiling Point Determination (Thiele Tube).

Determination of Refractive Index

The refractive index is a fundamental physical property that measures how light propagates through a substance and is often used to assess the purity of a liquid sample.[14]

Apparatus:

• Abbe refractometer

• Light source (often built-in, using the sodium D-line wavelength of 589 nm)

• Constant temperature water circulator

• Dropper or pipette

• Standard calibration liquids (e.g., distilled water)

• Lens paper and ethanol for cleaning

Methodology:

• Instrument Calibration: Turn on the refractometer and allow it to warm up. Calibrate the instrument using a standard liquid with a known refractive index, such as distilled water.

• Sample Application: Open the prism assembly of the refractometer. Using a clean dropper, place 2-3 drops of isopropyl pentanoate onto the surface of the lower prism.[14]

• Measurement: Close the prism assembly firmly. The liquid sample should spread to form a thin, uniform film.

• Adjusting the View: Look through the eyepiece and turn the adjustment knob until the field of view is split into a light and a dark region.

• Reading: Sharpen the boundary line between the light and dark regions using the chromaticity screw. Align this boundary line precisely with the center of the crosshairs in the eyepiece.

• Record Value and Temperature: Read the refractive index value from the instrument's scale. Simultaneously, record the temperature from the thermometer connected to the prism assembly, as the refractive index is highly dependent on temperature.[14] A correction factor may be applied if the measurement temperature deviates from the standard 20 °C.[14]

• Cleaning: After the measurement, clean the prism surfaces thoroughly with ethanol and lens paper.

Workflow for Refractive Index Determination.

References

• 1. Isopropyl valerate | C8H16O2 | CID 87598 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. NP-MRD: Showing NP-Card for isopropyl pentanoate (NP0304035) [np-mrd.org]
• 3. lookchem.com [lookchem.com]
• 4. scent.vn [scent.vn]
• 5. isopropyl pentanoate [stenutz.eu]
• 6. Isopropyl pentanoate [chembk.com]
• 7. isopropyl valerate, 18362-97-5 [thegoodscentscompany.com]
• 8. Isopropyl isovalerate | C8H16O2 | CID 61914 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Experiments to determine density of liquid apparatus method calculation density bottle burette measuring cylinder balance IGCSE/GCSE Physics revision notes [docbrown.info]
• 10. chm.uri.edu [chm.uri.edu]
• 11. quora.com [quora.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Video: Boiling Points - Concept [jove.com]
• 14. athabascau.ca [athabascau.ca]

An In-depth Technical Guide to Isopropyl Valerate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical properties of isopropyl valerate (B167501) (propan-2-yl pentanoate), a significant ester in the flavor and fragrance industries with potential applications in other chemical sectors. This document details its structural formula, spectroscopic profile, synthesis via Fischer esterification, and key safety information. All quantitative data is presented in structured tables, and experimental protocols for its synthesis and analysis are provided.

Chemical Identity and Structure

Isopropyl valerate is an organic compound classified as an ester of valeric acid and isopropanol (B130326).

Structural Formula:

CH₃CH₂CH₂CH₂COOCH(CH₃)₂

IUPAC Name: propan-2-yl pentanoate[1]

SMILES: CCCCC(=O)OC(C)C[1]

CAS Number: 18362-97-5[1]

Molecular Formula: C₈H₁₆O₂[1]

Molecular Weight: 144.21 g/mol [1]

Physicochemical Properties

A summary of the key physicochemical properties of isopropyl valerate is presented in Table 1.

Table 1: Physicochemical Properties of Isopropyl Valerate

Property	Value	Reference
Appearance	Colorless clear liquid (est.)	[2]
Odor	Fruity, apple, pineapple, sweet, banana	[3]
Boiling Point	165.00 °C @ 760.00 mm Hg	The Good Scents Company
Melting Point	-63.35°C (estimate)	Suzhou Health Chemicals Co., Ltd.
Density	0.85500 to 0.86100 g/cm³ @ 25.00 °C	The Good Scents Company
Refractive Index	1.39800 to 1.40400 @ 20.00 °C	The Good Scents Company
Flash Point	116.00 °F (46.67 °C) TCC	The Good Scents Company
Vapor Pressure	2.906000 mmHg @ 25.00 °C (est.)	The Good Scents Company
Solubility	Soluble in alcohol; water, 356.7 mg/L @ 25 °C (est.)	The Good Scents Company
logP (o/w)	2.667 (est.)	The Good Scents Company

Spectroscopic Data

The structural elucidation of isopropyl valerate is confirmed through various spectroscopic techniques.

Mass Spectrometry

The electron ionization (EI) mass spectrum of isopropyl valerate shows a characteristic fragmentation pattern. The major peaks are summarized in Table 2.

Table 2: Key Mass Spectrometry Data (EI) for Isopropyl Valerate

m/z	Relative Intensity (%)	Putative Fragment
43	99.99	[C₃H₇]⁺ or [CH₃CO]⁺
85	95.42	[C₄H₉CO]⁺
57	54.08	[C₄H₉]⁺
60	53.41	[C₂H₄O₂]⁺ (McLafferty rearrangement)
41	48.44	[C₃H₅]⁺

Data sourced from PubChem CID 87598.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Predicted):

• ~4.9 ppm (septet): CH proton of the isopropyl group.

• ~2.2 ppm (triplet): CH₂ protons alpha to the carbonyl group.

• ~1.6 ppm (sextet): CH₂ protons beta to the carbonyl group.

• ~1.2 ppm (doublet): CH₃ protons of the isopropyl group.

• ~0.9 ppm (triplet): Terminal CH₃ protons of the valerate chain.

¹³C NMR (Predicted):

• ~173 ppm: Carbonyl carbon (C=O).

• ~67 ppm: CH carbon of the isopropyl group.

• ~34 ppm: CH₂ carbon alpha to the carbonyl group.

• ~27 ppm: CH₂ carbon beta to the carbonyl group.

• ~22 ppm: CH₂ carbon gamma to the carbonyl group.

• ~22 ppm: CH₃ carbons of the isopropyl group.

• ~14 ppm: Terminal CH₃ carbon of the valerate chain.

Infrared (IR) Spectroscopy

The IR spectrum of isopropyl valerate would exhibit characteristic absorption bands for an ester.

Table 3: Predicted Infrared Spectroscopy Data for Isopropyl Valerate

Wavenumber (cm⁻¹)	Intensity	Bond Vibration
~2960-2850	Strong	C-H stretch (alkane)
~1740	Strong	C=O stretch (ester)
~1240-1160	Strong	C-O stretch (ester)

Synthesis

Isopropyl valerate is commonly synthesized via Fischer esterification of valeric acid with isopropanol in the presence of an acid catalyst.

Fischer Esterification Workflow

Caption: Fischer esterification of valeric acid and isopropanol.

Experimental Protocol: Fischer Esterification

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine valeric acid and an excess of isopropanol (typically a 3:1 to 5:1 molar ratio).

• Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 1-2% of the carboxylic acid weight) to the reaction mixture while stirring.

• Reflux: Heat the mixture to reflux and maintain for 2-4 hours. The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst.

  • Wash with a saturated aqueous solution of sodium chloride (brine) to remove any remaining water-soluble impurities.

  • Separate the organic layer and dry it over anhydrous sodium sulfate.

• Purification: Filter to remove the drying agent and purify the crude product by distillation to obtain pure isopropyl valerate.

Applications

Isopropyl valerate is primarily used in the following industries:

• Flavor and Fragrance: Due to its fruity aroma, it is a common ingredient in perfumes, cosmetics, and as a flavoring agent in food and beverages.

• Chemical Intermediate: It can be used as a starting material or solvent in the synthesis of other organic compounds.

Safety and Toxicology

Hazard Identification:

• Flammability: Isopropyl valerate is a flammable liquid and vapor.[1]

• Irritation: May cause skin, eye, and respiratory irritation.

Toxicological Summary: Detailed toxicological data for isopropyl valerate is limited. However, based on data for structurally similar isopropyl esters, it is considered to have low acute toxicity. It is not expected to be a significant skin sensitizer. As with any chemical, appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn when handling. Work should be conducted in a well-ventilated area.

Experimental Protocols for Analysis

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Dilute the isopropyl valerate sample in a suitable solvent (e.g., hexane (B92381) or ethyl acetate). An internal standard can be added for quantitative analysis.

• GC Conditions (Typical):

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

  • Injector Temperature: 250 °C.

  • Oven Program: Start at a low temperature (e.g., 50 °C), hold for 1-2 minutes, then ramp at a controlled rate (e.g., 10 °C/min) to a final temperature (e.g., 250 °C).

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions (Typical):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 200.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

Caption: General workflow for GC-MS analysis.

References

• 1. Isopropyl valerate | C8H16O2 | CID 87598 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. isopropyl valerate, 18362-97-5 [thegoodscentscompany.com]
• 3. scent.vn [scent.vn]

literature review on Isopropyl valerate

An In-depth Technical Guide to Isopropyl Valerate (B167501)

Abstract

Isopropyl valerate (CAS No. 18362-97-5), also known as isopropyl pentanoate, is the ester formed from isopropanol (B130326) and valeric acid. It is a colorless liquid noted for its strong, fruity aroma reminiscent of apples and pineapples.[1] Primarily utilized as a flavoring and fragrance agent, its chemical properties also offer illustrative value in the context of prodrug design for pharmaceutical research. This technical guide provides a comprehensive literature review covering the physicochemical properties, synthesis protocols, applications, and safety data of isopropyl valerate, tailored for researchers, scientists, and drug development professionals.

Physicochemical and Spectroscopic Properties

Isopropyl valerate is a flammable liquid with the chemical formula C₈H₁₆O₂.[1][2] Its key properties are summarized below.

Physical and Chemical Data

All quantitative physical and chemical data has been compiled into Table 1 for clarity and comparative ease.

Table 1: Physical and Chemical Properties of Isopropyl Valerate

Property	Value	Source(s)
Molecular Weight	144.21 g/mol	[2]
Boiling Point	144 - 145 °C
Density	0.855 - 0.861 g/cm³ at 25 °C	[3]
Refractive Index	1.398 - 1.404 at 20 °C	[3]
Flash Point	46.7 °C (116.0 °F)	[3]
Vapor Pressure	~2.9 mmHg at 25 °C
Solubility	Soluble in ethanol (B145695) and other organic solvents; insoluble in water.	[1]
LogP	2.73	[4]

Spectroscopic Data

Spectroscopic analysis is critical for the structural confirmation of isopropyl valerate.

• ¹H NMR (Proton NMR): While a specific spectrum for isopropyl valerate is not publicly available, the expected chemical shifts can be predicted based on its structure and data from similar esters like isopropyl formate (B1220265).[5]

  • ~5.0 ppm (septet): The single proton on the isopropyl group's secondary carbon (-OCH (CH₃)₂), split by the six adjacent methyl protons.

  • ~2.2 ppm (triplet): The two protons on the carbon alpha to the carbonyl group (-CH₂ -COO-).

  • ~1.6 ppm (sextet): The two protons on the carbon beta to the carbonyl group (-CH₂-CH₂ -CH₂-).

  • ~1.4 ppm (sextet): The two protons on the carbon gamma to the carbonyl group (-CH₂ -CH₃).

  • ~1.2 ppm (doublet): The six equivalent protons of the two methyl groups on the isopropyl moiety (-OCH(CH₃ )₂).

  • ~0.9 ppm (triplet): The three protons of the terminal methyl group of the valerate chain (-CH₂-CH₃ ).

• ¹³C NMR (Carbon NMR):

  • ~173 ppm: Carbonyl carbon (C=O).

  • ~67 ppm: Isopropyl methine carbon (-O-C H-).

  • ~34 ppm: Alpha-carbon of the valerate chain (-C H₂-COO-).

  • ~27 ppm: Beta-carbon of the valerate chain.

  • ~22 ppm: Gamma-carbon of the valerate chain.

  • ~22 ppm: Isopropyl methyl carbons (-O-CH-(C H₃)₂).

  • ~14 ppm: Terminal methyl carbon of the valerate chain.

• IR (Infrared) Spectroscopy: The IR spectrum is characterized by a strong C=O stretching band typical for esters around 1735 cm⁻¹ . Other significant peaks include C-H stretching bands just below 3000 cm⁻¹ and C-O stretching bands in the 1100-1300 cm⁻¹ region.

• Mass Spectrometry (EI): The electron ionization mass spectrum shows characteristic fragmentation patterns.[2][6] The most abundant fragments (m/z) are:

  • 43 (base peak)

  • 85

  • 57

  • 60

  • 41

Synthesis of Isopropyl Valerate

Isopropyl valerate is most commonly synthesized via Fischer esterification.[7][8] Alternative methods, such as enzyme-catalyzed synthesis, offer milder reaction conditions and high yields.

Fischer Esterification Protocol

This method involves the acid-catalyzed reaction between valeric acid and an excess of isopropanol to drive the equilibrium toward the product ester.[8][9]

Reaction: Valeric Acid + Isopropanol --(H⁺ catalyst, Heat)--> Isopropyl Valerate + Water

Materials & Equipment:

• Valeric acid

• Isopropanol (reagent and solvent)

• Concentrated sulfuric acid (H₂SO₄)

• 5% aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, reflux condenser, heating mantle, separatory funnel, distillation apparatus

Detailed Methodology:

• Reaction Setup: In a round-bottom flask, combine 1.0 mole of valeric acid with 2.0 to 3.0 moles of isopropanol (serving as both reactant and solvent).

• Catalysis: While stirring, slowly and carefully add 0.1 moles of concentrated sulfuric acid to the mixture.

• Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux using a heating mantle for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Cooling and Quenching: Allow the reaction mixture to cool to room temperature. Transfer the mixture to a separatory funnel.

• Aqueous Workup:

  • Wash the mixture with deionized water to remove the bulk of the excess isopropanol and sulfuric acid.

  • Carefully wash with 5% sodium bicarbonate solution to neutralize any remaining acid. (Caution: CO₂ evolution).

  • Wash with brine to facilitate the separation of the organic and aqueous layers.

• Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

• Purification: Filter off the drying agent and purify the crude isopropyl valerate by fractional distillation, collecting the fraction boiling at 144-145 °C.

Diagram of the Fischer esterification workflow for isopropyl valerate.

Synthesis Yields

Reaction yields depend heavily on the chosen methodology.

Table 2: Representative Yields for Ester Synthesis Methods

Method	Catalyst	Conditions	Typical Yield (%)	Source(s)
Fischer Esterification	H₂SO₄ or p-TsOH	Reflux, excess alcohol	85 - 96%	[10]
Enzymatic Synthesis	Immobilized Lipase (B570770)	45-65 °C, organic solvent	> 90%	[11][12]

Applications

Flavor and Fragrance Industry

The primary commercial application of isopropyl valerate is as a synthetic flavoring and fragrance ingredient. Its potent fruity, sweet, apple-like aroma is used in perfumes, cosmetics, and a wide variety of food products, including beverages, candy, and baked goods.

Relevance to Drug Development (Prodrug Concept)

While not a pharmaceutical agent itself, the chemistry of isopropyl valerate is highly relevant to the field of drug development, specifically in the design of prodrugs . A prodrug is an inactive or less active drug derivative that is converted in the body into the active drug.

Many promising drug candidates fail due to poor physicochemical properties, such as low lipophilicity, which prevents them from crossing cellular membranes. By masking a polar functional group (like a hydroxyl group, -OH) as a lipophilic ester—conceptually similar to isopropyl valerate—the molecule's ability to permeate biological barriers can be significantly enhanced. Once inside the cell, ubiquitous esterase enzymes hydrolyze the ester bond, releasing the active drug at its site of action.

Conceptual relationship of esterification in prodrug design.

Safety and Toxicology

Isopropyl valerate is classified as a flammable liquid. Standard safety precautions, such as working in a well-ventilated area and avoiding sources of ignition, should be followed.

Table 3: Toxicological Profile of Isopropyl Valerate and Related Compounds

Test	Species	Route	Value	Remarks	Source(s)
LD₅₀ (Isopropyl Valerate)	-	Oral	Not Determined	Data not readily available in the literature.	[3]
LD₅₀ (Isopropanol)	Rat	Oral	~5000 mg/kg	Provides context for the isopropyl moiety.	[13]
LD₅₀ (Isopropanol)	Rabbit	Dermal	~12800 mg/kg	Provides context for the isopropyl moiety.	[13]
Skin Irritation	Human	Dermal	Irritant	May cause skin irritation.	[3]
Eye Irritation	Human	Ocular	Irritant	May cause eye irritation.	[3]

References

• 1. scent.vn [scent.vn]
• 2. Isopropyl valerate | C8H16O2 | CID 87598 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. isopropyl valerate, 18362-97-5 [thegoodscentscompany.com]
• 4. Isopropyl valerate | SIELC Technologies [sielc.com]
• 5. low/high resolution 1H proton nmr spectrum of 1-methylethyl methanoate C4H8O2 HCOOCH(CH3)2 analysis interpretation of chemical shifts ppm spin spin line splitting H-1 isopropyl formate 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. Pentanoic acid, 1-methylethyl ester [webbook.nist.gov]
• 7. community.wvu.edu [community.wvu.edu]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. athabascau.ca [athabascau.ca]
• 10. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 11. Enzymatic Synthesis of Isopropyl Acetate by Immobilized Bacillus cereus Lipase in Organic Medium - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthesis of isopropyl ferulate using silica-immobilized lipase in an organic medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 14. spectrumchemical.com [spectrumchemical.com]

An In-depth Technical Guide on the Thermodynamic Properties of Isopropyl Valerate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopropyl valerate (B167501) (also known as propan-2-yl pentanoate) is an organic ester with the chemical formula C₈H₁₆O₂. It is recognized for its characteristic fruity aroma and is utilized as a flavoring and fragrance agent. Beyond its sensory applications, a thorough understanding of its thermodynamic properties is crucial for process design, safety assessments, and potential applications in various scientific fields, including drug development where esters are common functional groups. This technical guide provides a comprehensive overview of the available and estimated thermodynamic data for isopropyl valerate, detailed experimental protocols for their determination, and a logical workflow for data acquisition and analysis.

Core Thermodynamic Properties

A summary of the key physical and thermodynamic properties of isopropyl valerate is presented below. Due to a lack of extensive experimental data in the literature for some thermodynamic properties, estimations based on reliable group additivity methods have been included.

Physical Properties of Isopropyl Valerate

Property	Value	Source
Molecular Formula	C₈H₁₆O₂	--INVALID-LINK--
Molecular Weight	144.21 g/mol	--INVALID-LINK--
CAS Number	18362-97-5	--INVALID-LINK--
Boiling Point	157.09 °C (estimated)	The Good Scents Company
Flash Point	46.67 °C	The Good Scents Company
Vapor Pressure	2.88 mmHg @ 25 °C (estimated)	The Good Scents Company

Estimated Thermodynamic Properties of Isopropyl Valerate

Property	Estimated Value	Method
Ideal Gas Heat Capacity (Cp)	See Table Below for Temperature Dependence	Joback Method
Standard Enthalpy of Formation (ΔHᵓᶠ)	-535.5 kJ/mol (Ideal Gas, 298 K)	Joback Method
Heat of Vaporization (ΔHᵥₐₚ)	39.8 kJ/mol (at normal boiling point)	Joback Method

Estimated Ideal Gas Heat Capacity (Cp) of Isopropyl Valerate (Joback Method)

The Joback method uses a polynomial to express the ideal gas heat capacity as a function of temperature:

Cp (J/mol·K) = (Σa - 37.93) + (Σb + 0.210)T + (Σc - 3.91 x 10⁻⁴)T² + (Σd + 2.06 x 10⁻⁷)T³

For isopropyl valerate (C₈H₁₆O₂), the group contributions are:

• -CH₃: 2

• -CH₂-: 3

• >CH- (non-ring): 1

• -COO- (ester): 1

Temperature (K)	Estimated Cₚ (J/mol·K)
298.15	245.8
400	302.1
500	352.5
600	397.0
700	435.6
800	468.3
900	495.1
1000	516.0

Experimental Protocols for Thermodynamic Property Determination

To obtain precise experimental data, the following detailed protocols are recommended.

Determination of Heat Capacity by Differential Scanning Calorimetry (DSC)

Objective: To measure the isobaric heat capacity (Cₚ) of liquid isopropyl valerate as a function of temperature.

Apparatus:

• Differential Scanning Calorimeter (DSC) with a refrigerated cooling system.

• Hermetically sealable aluminum pans and lids.

• Microbalance (±0.01 mg accuracy).

• High purity (≥99.5%) isopropyl valerate.

• Sapphire standard for heat capacity calibration.

Procedure:

• Calibration:

  • Perform a temperature and enthalpy calibration of the DSC instrument using a certified indium standard.

  • Perform a heat capacity calibration using a sapphire standard across the desired temperature range.

• Sample Preparation:

  • Using a microbalance, accurately weigh 10-15 mg of isopropyl valerate into a tared hermetic aluminum pan.

  • Hermetically seal the pan to prevent any loss of sample due to vaporization during the experiment.

  • Prepare an empty, hermetically sealed aluminum pan to be used as a reference.

• Measurement:

  • Place the sample pan and the reference pan into the DSC cell.

  • Equilibrate the system at the starting temperature (e.g., 273.15 K).

  • Heat the sample and reference pans at a constant rate (e.g., 10 K/min) to the final temperature (e.g., 373.15 K).

  • Record the differential heat flow between the sample and reference pans as a function of temperature.

• Data Analysis:

  • Run a baseline experiment with two empty pans using the same temperature program.

  • Run a calibration experiment with the sapphire standard using the same temperature program.

  • The heat capacity of the sample (Cₚ) is calculated using the following equation: Cₚ,sample = (DSC_sample - DSC_baseline) / (DSC_sapphire - DSC_baseline) * Cₚ,sapphire * (mass_sapphire / mass_sample)

Determination of Enthalpy of Combustion by Bomb Calorimetry

Objective: To determine the standard enthalpy of combustion (ΔH꜀°) of isopropyl valerate, from which the standard enthalpy of formation (ΔHᵓᶠ) can be calculated.

Apparatus:

• Isoperibol bomb calorimeter.

• Oxygen bomb.

• Benzoic acid (certified standard).

• Ignition wire (e.g., nickel-chromium).

• High-pressure oxygen cylinder.

• Balance (±0.0001 g accuracy).

• Gelatin capsules or other suitable sample holders.

Procedure:

• Calorimeter Calibration:

  • Determine the heat capacity of the calorimeter (C_calorimeter) by combusting a known mass (approximately 1 g) of benzoic acid.

  • Press a pellet of benzoic acid and weigh it accurately.

  • Place the pellet in the crucible inside the bomb.

  • Attach a known length of ignition wire.

  • Assemble the bomb, purge with oxygen, and then fill with oxygen to a pressure of approximately 30 atm.

  • Immerse the bomb in a known mass of water in the calorimeter.

  • Ignite the sample and record the temperature change of the water.

  • Calculate C_calorimeter using the known enthalpy of combustion of benzoic acid.

• Sample Combustion:

  • Accurately weigh a gelatin capsule containing approximately 0.5-0.8 g of isopropyl valerate.

  • Place the capsule in the crucible of the bomb.

  • Repeat the procedure for assembling, charging with oxygen, and immersing the bomb in the calorimeter as was done for the calibration.

  • Ignite the sample and record the temperature change.

• Data Analysis:

  • Calculate the total heat released during the combustion of the sample using the temperature change and the heat capacity of the calorimeter.

  • Correct for the heat of combustion of the gelatin capsule and the ignition wire.

  • The standard enthalpy of combustion (ΔH꜀°) is calculated from the corrected heat release and the moles of isopropyl valerate combusted.

  • The standard enthalpy of formation (ΔHᵓᶠ) can then be calculated using Hess's Law and the known standard enthalpies of formation of the combustion products (CO₂ and H₂O).

Visualization of Experimental and Analytical Workflow

The following diagram illustrates the logical workflow for the determination and analysis of the thermodynamic properties of isopropyl valerate, incorporating both experimental and estimation methods.

Caption: Workflow for Thermodynamic Property Determination of Isopropyl Valerate.

Conclusion

This technical guide provides a foundational understanding of the thermodynamic properties of isopropyl valerate for researchers, scientists, and drug development professionals. While experimental data for some key thermodynamic parameters are sparse, estimation methods like the Joback method offer valuable initial assessments. The detailed experimental protocols for Differential Scanning Calorimetry and bomb calorimetry provide a clear path for obtaining high-quality experimental data. The integration of estimated and experimental data, as outlined in the workflow diagram, allows for a comprehensive and validated understanding of the thermodynamic behavior of isopropyl valerate, which is essential for its safe and effective application in various industrial and scientific contexts.

In-Depth Technical Guide: Toxicology Data for Isopropyl Valerate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available toxicology data for Isopropyl valerate (B167501). The information is compiled from authoritative sources, including the European Food Safety Authority (EFSA), to support research and professional applications. This document summarizes quantitative data in structured tables, details relevant experimental methodologies, and presents visual diagrams of metabolic pathways and assessment workflows.

Chemical Identity and Properties

Isopropyl valerate is a fatty acid ester used as a flavoring agent in food. A clear understanding of its chemical and physical properties is fundamental to assessing its toxicological profile.

Property	Value
IUPAC Name	propan-2-yl pentanoate
Synonyms	Isopropyl pentanoate, Valeric acid, isopropyl ester
CAS Number	18362-97-5
Molecular Formula	C₈H₁₆O₂
Molecular Weight	144.21 g/mol
Physical State	Colorless liquid
Boiling Point	153-154 °C
Flash Point	47 °C (116 °F)

Quantitative Toxicology Data

The toxicological evaluation of Isopropyl valerate by regulatory bodies like EFSA is often conducted as part of a group of structurally related substances. This approach, known as "read-across," uses data from similar compounds to assess the safety of the substance . The following tables summarize the key quantitative toxicological data relevant to Isopropyl valerate, primarily derived from studies on the substance itself or its close structural analogs and hydrolysis products as considered in EFSA's Flavouring Group Evaluation 07 (FGE.07).[1]

Acute Toxicity

Endpoint	Species	Route	Value	Reference
LD₅₀	Data not available for Isopropyl valerate. Expected to be of low acute toxicity based on its rapid hydrolysis to isopropanol (B130326) and valeric acid, which have low acute toxicity.	EFSA FGE.07

Repeated Dose Toxicity

Study Duration	Species	Route	NOAEL	Key Findings	Reference
90-day	Data not available for Isopropyl valerate.	The safety evaluation relies on data from structurally related esters, which did not show significant toxicity.	EFSA FGE.07

Genotoxicity

Test Type	System	Metabolic Activation	Result	Reference
Ames Test	S. typhimurium	With and without S9	Negative (inferred from group evaluation)	EFSA FGE.07[1]
In vitro Chromosome Aberration	Mammalian Cells	With and without S9	Negative (inferred from group evaluation)	EFSA FGE.07[1]

Reproductive and Developmental Toxicity

Study Type	Species	Route	NOAEL	Key Findings	Reference
Developmental (Isopropanol)	Rat	Oral (gavage)	400 mg/kg bw/day	No evidence of teratogenicity.	EFSA FGE.07
Developmental (Isopropanol)	Rabbit	Oral (gavage)	240 mg/kg bw/day (maternal); 480 mg/kg bw/day (developmental)	No evidence of teratogenicity.	EFSA FGE.07

Experimental Protocols

Detailed experimental protocols for studies conducted specifically on Isopropyl valerate are not publicly available. The safety assessment by EFSA relies on a weight-of-evidence approach, including data from analogous substances. The methodologies for the toxicological studies evaluated generally adhere to internationally recognized guidelines, such as those established by the Organisation for Economic Co-operation and Development (OECD).

General Protocol for a 90-Day Oral Toxicity Study (as per OECD Guideline 408)

This type of study is a cornerstone for assessing subchronic toxicity.

• Test System: Typically, young adult albino rats (e.g., Wistar or Sprague-Dawley strains) are used, with an equal number of males and females in each group.

• Administration: The test substance is administered orally, usually daily for 90 days. This can be done via gavage, in the diet, or in the drinking water.

• Dose Levels: A minimum of three dose levels and a concurrent control group are used. Dose levels are selected based on a preliminary dose-range-finding study.

• Observations: Animals are observed daily for clinical signs of toxicity. Body weight and food consumption are recorded weekly.

• Clinical Pathology: At the end of the study, blood samples are collected for hematological and clinical biochemistry analysis.

• Pathology: All animals are subjected to a full gross necropsy. Organs and tissues are weighed, and histopathological examinations are performed on a comprehensive set of tissues from the control and high-dose groups.

General Protocol for a Bacterial Reverse Mutation Test (Ames Test - as per OECD Guideline 471)

This in vitro assay is a standard initial screening for genotoxic potential.

• Test Strains: A set of at least five strains of Salmonella typhimurium and Escherichia coli are used, which are designed to detect different types of mutations.

• Metabolic Activation: The test is performed both with and without an exogenous metabolic activation system (S9 fraction from induced rat liver) to mimic mammalian metabolism.

• Procedure: The test substance, at various concentrations, is incubated with the bacterial strains.

• Endpoint: A positive result is indicated by a concentration-related increase in the number of revertant colonies (mutated bacteria that have regained their ability to grow in a selective medium) compared to the negative control.

Signaling Pathways and Metabolic Fate

The primary metabolic pathway for Isopropyl valerate is hydrolysis, catalyzed by esterase enzymes, into isopropanol and valeric acid. Both of these metabolites are endogenous substances with well-established metabolic fates.

Caption: Predicted metabolic pathway of Isopropyl valerate in vivo.

Experimental and Logical Workflows

The safety assessment of flavoring substances like Isopropyl valerate by regulatory bodies such as EFSA follows a structured, stepwise approach that integrates information on chemical structure, exposure, metabolism, and toxicity.

Caption: Stepwise workflow for the safety assessment of flavoring substances.

References

• 1. efsa.onlinelibrary.wiley.com [efsa.onlinelibrary.wiley.com]

A Comprehensive Technical Guide to the Solubility of Isopropyl Valerate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of isopropyl valerate (B167501) in a wide range of organic solvents. Isopropyl valerate, the ester of isovaleric acid and isopropanol, is a key component in the flavor and fragrance industries and sees use as a specialty solvent. A thorough understanding of its solubility is crucial for formulation development, quality control, and process design in these and other applications. This document presents quantitative solubility data, detailed experimental methodologies for solubility determination, and a visual representation of a standard experimental workflow.

Quantitative Solubility Data

The solubility of isopropyl valerate in various organic solvents at 25°C is summarized in the table below. The data is presented to facilitate easy comparison and aid in solvent selection for various applications.

Solvent Category	Solvent Name	Solubility (g/L) at 25°C[1]
Alcohols	Methanol	4040.05
Ethanol	3028.91
Isopropanol	3052.5
n-Propanol	2473.78
n-Butanol	2267.45
Isobutanol	1989.47
sec-Butanol	2491.74
tert-Butanol	2923.06
n-Pentanol	1516.9
Isopentanol	1830.66
n-Hexanol	1979.32
n-Heptanol	704.97
n-Octanol	898.13
Ketones	Acetone	1954.09
2-Butanone (MEK)	1281.44
Cyclohexanone	2261.26
Methyl isobutyl ketone (MIBK)	678.56
Esters	Ethyl Acetate	1065.36
Methyl Acetate	977.35
n-Propyl Acetate	614.02
Isopropyl Acetate	719.61
n-Butyl Acetate	1066.88
Isobutyl Acetate	478.49
n-Pentyl Acetate	666.63
Ethyl Formate	821.78
Ethers	Diethyl Ether	1429.84
Tetrahydrofuran (THF)	2905.16
1,4-Dioxane	2299.42
Methyl tert-butyl ether (MTBE)	1723.97
Hydrocarbons	n-Hexane	890.87
Cyclohexane	1025.71
n-Heptane	335.95
Toluene	681.39
o-Xylene	462.62
m-Xylene	456.52
p-Xylene	666.47
Ethylbenzene	465.78
Chlorinated Solvents	Dichloromethane	2742.39
Chloroform	4426.87
1,2-Dichloroethane	1398.86
Tetrachloromethane	758.03
Chlorobenzene	1008.17
Nitrogen-Containing	Acetonitrile	1467.52
Solvents	Dimethylformamide (DMF)	2218.56
N,N-Dimethylacetamide (DMAc)	1708.15
N-Methyl-2-pyrrolidone (NMP)	1960.03
Sulfur-Containing	Dimethyl sulfoxide (B87167) (DMSO)	1642.41
Solvents
Glycols & Glycol Ethers	Ethylene Glycol	629.45
Propylene Glycol	1036.72
2-Methoxyethanol	2093.19
2-Ethoxyethanol	1141.98
2-Propoxyethanol	1798.77
2-Butoxyethanol	835.94
Transcutol	2256.44
Carboxylic Acids	Acetic Acid	2984.28
Propionic Acid	1682.74
Formic Acid	808.94
Aqueous	Water	8.03

Experimental Protocols

The following section details a generalized experimental protocol for the determination of the solubility of a liquid solute, such as isopropyl valerate, in an organic solvent. The most common and reliable method is the shake-flask method, which is considered the gold standard for determining equilibrium solubility.[2][3]

Protocol: Determination of Isopropyl Valerate Solubility via the Shake-Flask Method followed by Gravimetric or Chromatographic Analysis

1. Principle:

An excess amount of the solute (isopropyl valerate) is added to a known volume of the solvent. The mixture is agitated at a constant temperature for a sufficient period to reach equilibrium, at which point the concentration of the solute in the solvent is at its maximum (saturation). The saturated solution is then carefully separated from the undissolved solute, and the concentration of the solute is determined using a suitable analytical technique, such as gravimetric analysis or gas chromatography.

2. Materials and Equipment:

• Isopropyl valerate (high purity)

• Organic solvent of interest (analytical grade or higher)

• Thermostatic shaker or water bath with agitation capabilities

• Calibrated thermometer

• Analytical balance

• Glass vials with screw caps

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.45 µm PTFE)

• For Gravimetric Analysis: Evaporating dish or watch glass, oven

• For Chromatographic Analysis: Gas chromatograph with a Flame Ionization Detector (GC-FID), appropriate capillary column, autosampler vials, and a suitable internal standard.

3. Procedure:

a. Sample Preparation and Equilibration:

• Add a known volume (e.g., 10 mL) of the organic solvent to several glass vials.

• Add an excess amount of isopropyl valerate to each vial. An excess is visually confirmed by the presence of a separate, undissolved phase of isopropyl valerate after initial mixing.

• Securely cap the vials to prevent solvent evaporation.

• Place the vials in a thermostatic shaker set to the desired temperature (e.g., 25°C ± 0.5°C).

• Agitate the vials for a predetermined period (e.g., 24-72 hours) to ensure that equilibrium is reached. The time required for equilibration should be determined experimentally by taking measurements at different time points until the concentration of isopropyl valerate in the solvent remains constant.

b. Sample Separation:

• After the equilibration period, cease agitation and allow the vials to stand undisturbed in the thermostatic bath for a sufficient time (e.g., several hours) to allow for complete phase separation.

• Carefully withdraw an aliquot of the supernatant (the saturated solution) using a pipette or syringe. It is critical to avoid disturbing the undissolved isopropyl valerate layer.

• Immediately filter the aliquot through a syringe filter into a clean, pre-weighed container to remove any micro-droplets of undissolved solute.

c. Quantification:

i. Gravimetric Method:

• Accurately weigh the container with the filtered saturated solution.

• Place the container in an oven at a temperature sufficient to evaporate the solvent without causing significant evaporation of the isopropyl valerate (a gentle stream of nitrogen can also be used).

• Once the solvent has completely evaporated, cool the container in a desiccator and weigh it again.

• The mass of the dissolved isopropyl valerate is the final weight minus the initial weight of the empty container.

• The solubility can then be calculated in g/L or other appropriate units.

ii. Gas Chromatography (GC-FID) Method:

• Prepare a series of calibration standards of isopropyl valerate in the same organic solvent, with concentrations spanning the expected solubility range.

• If using an internal standard, add a constant, known amount to each calibration standard and to the filtered saturated sample.

• Analyze the calibration standards and the sample by GC-FID.

• Construct a calibration curve by plotting the peak area ratio (isopropyl valerate/internal standard) against the concentration for the standards.

• Determine the concentration of isopropyl valerate in the saturated sample by using the calibration curve.

Mandatory Visualization

The following diagram illustrates the generalized workflow for the experimental determination of isopropyl valerate solubility using the shake-flask method.

Caption: Workflow for solubility determination via the shake-flask method.

References

• 1. filab.fr [filab.fr]
• 2. benchchem.com [benchchem.com]
• 3. dissolutiontech.com [dissolutiontech.com]

Vapor Pressure of Isopropyl Valerate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopropyl valerate (B167501) (also known as propan-2-yl pentanoate) is a volatile organic compound with the chemical formula C₈H₁₆O₂.[1][2] It is an ester characterized by a fruity aroma and is used in the fragrance and flavor industries. A thorough understanding of its vapor pressure is critical for a variety of applications, including formulation development, safety assessments, and the design of manufacturing processes where evaporation rates and volatility are key parameters. This technical guide provides a comprehensive overview of the vapor pressure of isopropyl valerate, including available data, detailed experimental protocols for its measurement, and relevant physicochemical properties.

Physicochemical Properties of Isopropyl Valerate

A summary of the key physicochemical properties of isopropyl valerate is presented below. This data is essential for understanding its volatility and for use in various thermodynamic calculations.

Property	Value	Source
Molecular Formula	C₈H₁₆O₂	[1][2][3][4]
Molecular Weight	144.21 g/mol	[1][3][5]
Boiling Point	157.09 °C (Predicted)	[6]
Flash Point	46.67 °C	[7]
Vapor Pressure (estimated)	2.9433 hPa (2.208 mmHg) at 20°C	[3]
Vapor Pressure (estimated)	2.906 mmHg at 25°C	[7]
Water Solubility (estimated)	356.7 mg/L at 25°C	[6][7]
Log Kow (estimated)	2.76	[6]

Vapor Pressure Data

Currently, there is a lack of extensive experimental data for the vapor pressure of isopropyl valerate across a wide range of temperatures in publicly available literature. The table below summarizes the available estimated values.

Temperature (°C)	Temperature (K)	Vapor Pressure (hPa)	Vapor Pressure (mmHg)	Source
20	293.15	2.9433	2.208	[3]
25	298.15	3.84	2.88	[6]

For comparative purposes, the Antoine equation constants and calculated vapor pressures for a structural isomer, isobutyl isobutyrate (2-methylpropyl 2-methylpropanoate), which has the same molecular formula (C₈H₁₆O₂) and a similar boiling point, are provided. The Antoine equation is a semi-empirical correlation that describes the relationship between vapor pressure and temperature:

log₁₀(P) = A - (B / (T + C))

where P is the vapor pressure in bar and T is the temperature in Kelvin.

Antoine Constants for Isobutyl Isobutyrate: [8]

• A = 4.76033

• B = 1806.356

• C = -40.698

Temperature (°C)	Temperature (K)	Calculated Vapor Pressure (mmHg) for Isobutyl Isobutyrate
20	293.15	3.45
40	313.15	9.98
60	333.15	25.4
80	353.15	58.2
100	373.15	122.4
120	393.15	237.8
140	413.15	430.7

Experimental Protocols for Vapor Pressure Measurement

The determination of vapor pressure for a volatile organic compound like isopropyl valerate can be accomplished through several established experimental methods. The choice of method often depends on the expected vapor pressure range and the required accuracy. Detailed, generalized protocols for the most common methods are provided below.

Static Method

The static method directly measures the equilibrium vapor pressure of a substance in a closed system at a constant temperature.[9]

Principle: A sample of the liquid is placed in a thermostatically controlled, evacuated container. The pressure exerted by the vapor in equilibrium with the liquid is measured directly using a pressure transducer.

Detailed Methodology:

• Sample Preparation: A pure sample of isopropyl valerate is obtained.

• Apparatus Setup:

  • A thermostatically controlled sample cell made of glass or stainless steel is used.

  • The cell is connected to a high-vacuum pump and a high-precision pressure transducer (e.g., a capacitance manometer).

  • The temperature of the sample cell is controlled to within ±0.1 K.

• Degassing: The liquid sample is introduced into the cell. To remove dissolved gases, the sample is typically frozen with liquid nitrogen, and the cell is evacuated. The sample is then thawed, allowing dissolved gases to escape into the headspace, which is then evacuated. This freeze-pump-thaw cycle is repeated multiple times until no more gas is evolved upon thawing.

• Equilibration and Measurement:

  • The degassed sample is brought to the desired temperature in the thermostatted bath.

  • The system is allowed to reach thermal and phase equilibrium, which is indicated by a stable pressure reading.

  • The vapor pressure is recorded from the pressure transducer.

• Data Collection: Measurements are repeated at various temperatures to establish the vapor pressure curve.

Workflow for the Static Vapor Pressure Measurement Method.

Dynamic Method (Gas Saturation Method)

The dynamic, or gas saturation, method involves saturating an inert gas with the vapor of the substance and then determining the amount of substance transported by the gas.

Principle: A stream of an inert carrier gas (e.g., nitrogen or argon) is passed through or over the liquid sample at a known, constant temperature and pressure. The gas becomes saturated with the vapor of the substance. The amount of vaporized substance is then determined, typically by trapping and weighing it.

Detailed Methodology:

• Apparatus Setup:

  • A temperature-controlled saturator containing the isopropyl valerate sample.

  • A system for precise control and measurement of the carrier gas flow rate.

  • A cold trap (e.g., cooled with liquid nitrogen) or an analytical system (e.g., gas chromatography) to quantify the amount of vaporized sample.

• Procedure:

  • The carrier gas is passed through the saturator at a low flow rate to ensure saturation.

  • The total volume of the carrier gas that has passed through the saturator is measured over a specific time period.

  • The vaporized isopropyl valerate is collected in the cold trap.

• Quantification: The mass of the condensed isopropyl valerate in the trap is determined gravimetrically.

• Calculation: The partial pressure of the isopropyl valerate (which is its vapor pressure) is calculated using the ideal gas law, based on the measured mass of the vapor, the total volume of the gas that passed through, and the temperature.

Workflow for the Dynamic Vapor Pressure Measurement Method.

Knudsen Effusion Method

The Knudsen effusion method is suitable for measuring low vapor pressures. It is based on measuring the rate of mass loss of a substance effusing through a small orifice into a vacuum.[10]

Principle: The sample is placed in a thermostatically controlled cell with a small, well-defined orifice. The cell is placed in a high-vacuum chamber. The rate of mass loss due to the effusion of vapor molecules through the orifice is measured, and from this, the vapor pressure is calculated using the Knudsen equation.[10]

Detailed Methodology:

• Apparatus Setup:

  • A Knudsen cell, which is a small container with a precisely machined orifice of known area.

  • A high-vacuum system capable of maintaining a pressure significantly lower than the vapor pressure of the sample.

  • A microbalance to continuously measure the mass of the Knudsen cell.

  • A temperature control system for the Knudsen cell.

• Procedure:

  • A known mass of isopropyl valerate is placed in the Knudsen cell.

  • The cell is placed in the vacuum chamber and heated to the desired temperature.

  • The mass of the cell is continuously monitored over time.

• Calculation: The vapor pressure, P, is calculated using the following equation:

  P = (Δm / (A * Δt)) * sqrt(2 * π * R * T / M)

  where:

  • Δm/Δt is the rate of mass loss.

  • A is the area of the orifice.

  • R is the ideal gas constant.

  • T is the absolute temperature.

  • M is the molar mass of the substance.

Workflow for the Knudsen Effusion Vapor Pressure Measurement.

Signaling Pathways

A thorough search of the scientific literature did not reveal any established biological signaling pathways directly involving isopropyl valerate. Its primary role in biological systems is related to its presence as a volatile organic compound in some organisms.[1] Therefore, a diagram of a signaling pathway is not applicable to the current understanding of this compound's function.

Conclusion

This technical guide has summarized the available data on the vapor pressure of isopropyl valerate and provided detailed, generalized protocols for its experimental determination. While specific experimental data for isopropyl valerate remains scarce, the provided methodologies and comparative data for a structural isomer offer a solid foundation for researchers and professionals working with this compound. Accurate determination of its vapor pressure as a function of temperature through the described experimental methods is recommended for applications requiring precise knowledge of its volatility.

References

• 1. Isopropyl valerate | C8H16O2 | CID 87598 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. propan-2-yl pentanoate | Molport-006-122-582 | Novel [molport.com]
• 3. scent.vn [scent.vn]
• 4. Isopropyl valerate | SIELC Technologies [sielc.com]
• 5. Isopropyl isovalerate | C8H16O2 | CID 61914 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. EPI System Information for isopropyl valerate 18362-97-5 [thegoodscentscompany.com]
• 7. isopropyl valerate, 18362-97-5 [thegoodscentscompany.com]
• 8. Propanoic acid, 2-methyl-, 2-methylpropyl ester [webbook.nist.gov]
• 9. revroum.lew.ro [revroum.lew.ro]
• 10. pragolab.cz [pragolab.cz]

An In-depth Technical Guide to the Refractive Index of Isopropyl Valerate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the refractive index of isopropyl valerate (B167501), including its reported values and the experimental methodologies for its determination. This information is crucial for professionals in research, science, and drug development who require precise data for quality control, purity assessment, and formulation development.

Quantitative Data: Refractive Index of Isopropyl Valerate

The refractive index is a fundamental physical property of a substance and is a measure of how much the path of light is bent, or refracted, when entering the material. It is a dimensionless number that depends on the temperature and the wavelength of light. The following table summarizes the reported refractive index values for isopropyl valerate from various sources.

Refractive Index (n)	Temperature (°C)	Wavelength	Source
1.39800 to 1.40400	20.00	Not Specified	The Good Scents Company[1]
1.394 to 1.399	Not Specified	Not Specified	PubChem[2]
1.401	Not Specified	Not Specified	Stenutz[3]
1.4055	Not Specified	Not Specified	ChemBK[4]

Note: When precise measurements are critical, it is recommended to determine the refractive index under controlled experimental conditions.

Experimental Protocols for Refractive Index Determination

Several methods are employed to determine the refractive index of a liquid like isopropyl valerate. The choice of method often depends on the required accuracy, sample volume, and available equipment. Below are detailed methodologies for common experimental techniques.

2.1. Abbe Refractometry

The Abbe refractometer is a widely used instrument for measuring the refractive index of liquids.[5][6] It operates based on the principle of total internal reflection.

• Apparatus: Abbe refractometer, a light source (often a sodium lamp for the D-line at 589 nm), a temperature-controlled water bath, a dropper or pipette, and a suitable solvent (e.g., ethanol (B145695) or isopropanol) and lens paper for cleaning.

• Methodology:

  • Cleaning: Meticulously clean the surfaces of the illuminating and refracting prisms of the Abbe refractometer using a soft tissue or cotton ball soaked in ethanol or another suitable solvent to remove any residual contaminants. Allow the prisms to dry completely.[7]

  • Calibration: Calibrate the instrument using a standard liquid with a known refractive index, such as distilled water.

  • Sample Application: Place a few drops of isopropyl valerate onto the surface of the fixed prism using a clean dropper.[7]

  • Measurement: Close the prisms and allow the sample to spread evenly, forming a thin film. Allow time for thermal equilibrium to be reached, typically by circulating water from a constant temperature bath.

  • Observation: Look through the eyepiece and adjust the compensator knob to eliminate any color dispersion, resulting in a sharp borderline between the light and dark fields.

  • Reading: Adjust the measurement knob until the borderline is centered in the crosshairs of the eyepiece.[7] The refractive index value is then read directly from the instrument's scale.

2.2. Michelson Interferometry

A more advanced and highly accurate method involves the use of a Michelson interferometer. This technique measures the change in the optical path length of a light beam as it passes through the liquid.[8][9]

• Apparatus: A Michelson interferometer setup including a laser source, a beam splitter, two mirrors (one fixed and one movable), a transparent cell to hold the liquid sample, a rotation stage, and a photodetector.[8]

• Methodology:

  • Setup: The liquid sample is placed in the transparent cell, which is positioned in one of the arms of the interferometer on a rotation stage.

  • Alignment: The interferometer is aligned to produce a clear interference fringe pattern, which is detected by the photodiode.

  • Rotation and Fringe Counting: The cell containing the sample is rotated through a known angle. This rotation changes the optical path length of the laser beam passing through the liquid.

  • Data Acquisition: The resulting shift in the interference fringes is counted by the photodetector.

  • Calculation: The refractive index of the liquid is calculated based on the number of fringe shifts, the angle of rotation, and the thickness of the sample cell.

2.3. Liquid Lens Method

This method determines the refractive index by creating a plano-concave liquid lens and measuring its focal length.[10]

• Apparatus: A convex lens of known focal length, a plane mirror, a retort stand with a clamp, an optical pin, and a meter rule.

• Methodology:

  • Focal Length of Convex Lens (f1): The focal length of the convex lens is determined by placing it on a plane mirror and adjusting the position of an optical pin held horizontally in a clamp until there is no parallax between the pin and its real, inverted image. The distance from the optical center of the lens to the pin gives f1.

  • Formation of the Liquid Lens: A few drops of the liquid (isopropyl valerate) are placed on the plane mirror, and the convex lens is placed on top of the liquid. This forms a plano-concave liquid lens between the convex lens and the mirror.

  • Focal Length of the Combination (F): The focal length of the combination of the convex lens and the liquid lens is determined in the same way as in step 1.

  • Focal Length of the Liquid Lens (f2): The focal length of the liquid lens is calculated using the lens combination formula: 1/F = 1/f1 + 1/f2.

  • Refractive Index Calculation: The refractive index (n) of the liquid is calculated using the lens maker's formula for the plano-concave liquid lens: 1/f2 = (n - 1) * (1/R1 - 1/R2), where R1 is the radius of curvature of the curved surface of the convex lens (which can be determined using a spherometer) and R2 is infinity for the plane surface.

Mandatory Visualizations

3.1. Experimental Workflow: Abbe Refractometry

The following diagram illustrates the procedural flow for determining the refractive index of a liquid sample using an Abbe refractometer.

Caption: Workflow for Abbe Refractometer Measurement.

3.2. Experimental Workflow: HPLC Analysis

Isopropyl valerate can be analyzed using reverse-phase High-Performance Liquid Chromatography (HPLC).[11] The following diagram outlines a typical workflow for this analysis.

Caption: Workflow for HPLC Analysis.

References

• 1. isopropyl valerate, 18362-97-5 [thegoodscentscompany.com]
• 2. Isopropyl isovalerate | C8H16O2 | CID 61914 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. isopropyl pentanoate [stenutz.eu]
• 4. chembk.com [chembk.com]
• 5. pubs.aip.org [pubs.aip.org]
• 6. webbook.nist.gov [webbook.nist.gov]
• 7. m.youtube.com [m.youtube.com]
• 8. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 9. researchgate.net [researchgate.net]
• 10. elearn.almamonuc.edu.iq [elearn.almamonuc.edu.iq]
• 11. Isopropyl valerate | SIELC Technologies [sielc.com]

Protocols & Analytical Methods

Application Note: Gas Chromatography Analysis of Isopropyl Valerate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopropyl valerate (B167501) (also known as propan-2-yl pentanoate) is an ester characterized by its fruity aroma, reminiscent of apples. It is utilized as a fragrance ingredient in cosmetics, a flavoring agent in food and beverages, and can be present as a volatile organic compound in various other matrices. Accurate and reliable quantification of Isopropyl valerate is crucial for quality control, formulation development, and safety assessment in these industries.

This application note provides a detailed protocol for the analysis of Isopropyl valerate using gas chromatography with flame ionization detection (GC-FID). The methodology outlined is suitable for the quantification of Isopropyl valerate in cosmetic, food, and pharmaceutical samples.

Experimental Protocols

This section details the necessary reagents, equipment, and procedures for the analysis of Isopropyl valerate.

Reagents and Materials

• Isopropyl valerate standard (≥98% purity)

• Internal Standard (IS), e.g., n-Hexyl acetate (B1210297) or other suitable non-interfering compound

• Solvent for sample and standard preparation (e.g., Dichloromethane (B109758), HPLC grade)

• Anhydrous sodium sulfate (B86663)

• Helium (carrier gas), Hydrogen (FID), and Air (FID) of high purity (≥99.999%)

Instrumentation

A standard gas chromatograph equipped with a flame ionization detector (FID), a split/splitless injector, and an autosampler is required.

Chromatographic Conditions

The following table outlines the recommended GC-FID parameters for the analysis of Isopropyl valerate.

Parameter	Value
Column	DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent
Carrier Gas	Helium
Flow Rate	1.0 mL/min (Constant Flow)
Injector Temperature	250 °C
Injection Volume	1 µL
Split Ratio	20:1
Oven Temperature Program	Initial: 50 °C (hold for 2 min) Ramp: 10 °C/min to 150 °C Ramp: 20 °C/min to 250 °C (hold for 5 min)
Detector	Flame Ionization Detector (FID)
Detector Temperature	280 °C
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min
Makeup Gas (Helium)	25 mL/min

Standard Preparation

• Internal Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of the internal standard and dissolve in 100 mL of dichloromethane.

• Isopropyl Valerate Stock Solution (1000 µg/mL): Accurately weigh 100 mg of Isopropyl valerate and dissolve in 100 mL of dichloromethane.

• Calibration Standards: Prepare a series of calibration standards by appropriate dilution of the Isopropyl valerate stock solution with dichloromethane to cover the desired concentration range (e.g., 1, 5, 10, 25, 50, 100 µg/mL). Spike each calibration standard with the internal standard to a final concentration of 20 µg/mL.

Sample Preparation

The sample preparation method will vary depending on the matrix. Below are general guidelines for different sample types.

• Liquid Samples (e.g., Fragrances, Beverages):

  • Accurately weigh approximately 1 g of the liquid sample into a 10 mL volumetric flask.

  • Add the internal standard to achieve a concentration of 20 µg/mL.

  • Dilute to volume with dichloromethane.

  • Mix thoroughly and, if necessary, pass the solution through anhydrous sodium sulfate to remove any water.

  • Transfer an aliquot to a GC vial for analysis.

• Solid or Semi-Solid Samples (e.g., Creams, Food Products):

  • Accurately weigh approximately 0.5 g of the homogenized sample into a 15 mL centrifuge tube.

  • Add the internal standard to achieve a concentration of 20 µg/mL in the final extract.

  • Add 5 mL of dichloromethane.

  • Vortex for 2 minutes to ensure thorough extraction.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Carefully transfer the supernatant (dichloromethane layer) to a clean tube containing a small amount of anhydrous sodium sulfate.

  • Transfer the dried extract to a GC vial for analysis.

Data Presentation

The following tables summarize the expected quantitative data from the analysis of Isopropyl valerate using the described method.

Table 1: Retention and Peak Shape Data

Compound	Retention Time (min)	Tailing Factor
Isopropyl valerate	~ 8.5	≤ 1.5
n-Hexyl acetate (IS)	~ 10.2	≤ 1.5

Table 2: Method Performance Characteristics

Parameter	Result
Linearity (R²)	≥ 0.995
Range (µg/mL)	1 - 100
Precision (%RSD, n=6)	≤ 5%
Limit of Detection (LOD) (µg/mL)	~ 0.3
Limit of Quantification (LOQ) (µg/mL)	~ 1.0
Recovery (%)	90 - 110%

Mandatory Visualization

The following diagram illustrates the general experimental workflow for the GC analysis of Isopropyl valerate.

Experimental workflow for the GC analysis of Isopropyl valerate.

Conclusion

The GC-FID method described in this application note provides a reliable and robust approach for the quantitative analysis of Isopropyl valerate in various matrices. The sample preparation procedures are straightforward, and the chromatographic conditions offer good separation and peak shapes. The method demonstrates excellent linearity, precision, and accuracy, making it suitable for routine quality control and research applications in the cosmetic, food, and pharmaceutical industries.

Application Note: A Robust HPLC Method for the Separation and Quantification of Isopropyl Valerate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopropyl valerate (B167501) (also known as propan-2-yl pentanoate) is an ester commonly used as a flavoring and fragrance agent. In the pharmaceutical industry, it may be present as a raw material, an intermediate, or a potential impurity. Accurate and reliable quantification of isopropyl valerate is crucial for quality control and ensuring product purity. This application note details a robust High-Performance Liquid Chromatography (HPLC) method for the separation and analysis of isopropyl valerate. The described reversed-phase method is simple, scalable, and suitable for quality control and pharmacokinetic studies.[1]

Principle of Separation

This method utilizes reversed-phase chromatography, where the stationary phase is non-polar and the mobile phase is polar. Isopropyl valerate, being a relatively non-polar compound, is retained on the non-polar stationary phase. The separation is achieved by partitioning the analyte between the stationary phase and a mobile phase consisting of acetonitrile (B52724) and water. The addition of a small amount of acid to the mobile phase helps to ensure good peak shape and reproducibility. Elution is achieved by increasing the organic content of the mobile phase, which decreases the retention of the analyte.

Experimental Protocols

This section provides a detailed methodology for the HPLC separation of isopropyl valerate.

Instrumentation and Materials

• HPLC System: A system equipped with a pump (quaternary or binary), an autosampler, a column thermostat, and a UV-Vis or Diode Array Detector (DAD).

• Column: Newcrom R1 reverse-phase column (or a similar C18 column, e.g., 250 mm x 4.6 mm, 5 µm particle size). The Newcrom R1 column is noted for its low silanol (B1196071) activity.[1]

• Data Acquisition: Chromatography data station for instrument control, data acquisition, and processing.

• Reagents:

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade or ultrapure)

  • Phosphoric acid or Formic acid (analytical grade)

  • Isopropyl valerate reference standard (>99% purity)

• Glassware and Other Equipment:

  • Volumetric flasks and pipettes

  • Syringe filters (0.45 µm, PTFE or nylon)

  • HPLC vials

Preparation of Solutions

• Mobile Phase Preparation:

  • Prepare a mobile phase consisting of a mixture of acetonitrile and water. A typical starting ratio is 50:50 (v/v).

  • Add 0.1% phosphoric acid to the mobile phase. For applications requiring mass spectrometry (MS) compatibility, replace phosphoric acid with 0.1% formic acid.[1]

  • Degas the mobile phase before use to prevent bubble formation in the HPLC system.

• Standard Solution Preparation:

  • Stock Standard Solution (1 mg/mL): Accurately weigh approximately 10 mg of isopropyl valerate reference standard and transfer it to a 10 mL volumetric flask.

  • Dissolve the standard in the mobile phase and dilute to the mark.

  • Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to obtain concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation:

  • Accurately weigh a portion of the sample expected to contain about 10 mg of isopropyl valerate and transfer it to a 10 mL volumetric flask.

  • Add a suitable solvent, such as the mobile phase, to dissolve the sample. Sonication may be used to aid dissolution.

  • Dilute to the mark with the solvent.

  • Filter the solution through a 0.45 µm syringe filter into an HPLC vial before injection.

Chromatographic Conditions

The following table summarizes the recommended chromatographic conditions for the analysis of isopropyl valerate.

Parameter	Recommended Setting
Column	Newcrom R1 (or equivalent C18), 4.6 x 150 mm, 5 µm
Mobile Phase	Acetonitrile : Water : Phosphoric Acid (e.g., 50:50:0.1, v/v/v)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	210 nm
Injection Volume	10 µL
Run Time	10 minutes

Data Presentation

The following table summarizes the expected quantitative data for the HPLC method for isopropyl valerate, based on typical performance for similar short-chain fatty acid esters.

Parameter	Expected Value	Description
Retention Time (t_R)	4 - 6 minutes	The time taken for isopropyl valerate to elute from the column.
Tailing Factor (T_f)	0.9 - 1.5	A measure of peak symmetry. A value of 1 indicates a perfectly symmetrical peak.
Theoretical Plates (N)	> 2000	A measure of column efficiency. Higher values indicate better separation efficiency.
Resolution (R_s)	> 2.0	The degree of separation between the analyte peak and the nearest eluting peak.
Limit of Detection (LOD)	~0.5 µg/mL	The lowest concentration of analyte that can be reliably detected.
Limit of Quantification (LOQ)	~1.5 µg/mL	The lowest concentration of analyte that can be accurately and precisely quantified.
Linearity (r²)	> 0.999	The correlation coefficient for the calibration curve, indicating a linear relationship between concentration and response.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the HPLC analysis of isopropyl valerate.

Caption: Workflow for Isopropyl Valerate analysis by HPLC.

Conclusion

The described reversed-phase HPLC method provides a reliable and robust approach for the separation and quantification of isopropyl valerate. The protocol is straightforward and utilizes common instrumentation, making it accessible for most analytical laboratories. This method is suitable for routine quality control analysis in the pharmaceutical and related industries. For enhanced sensitivity, particularly for trace-level analysis, coupling the HPLC system with a mass spectrometer (MS) can be considered. The provided quantitative data serves as a benchmark for method validation and performance evaluation.

References

• 1. Isopropyl valerate | SIELC Technologies [sielc.com]

Application Notes and Protocols for Isopropyl Valerate in Flavor and Fragrance Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopropyl valerate (B167501) (also known as propan-2-yl pentanoate) is an ester recognized for its potent fruity aroma, reminiscent of apples and pineapples.[1][2] This volatile compound is a key ingredient in the flavor and fragrance industries, utilized to impart these characteristic notes to a wide array of products, including food and beverages, perfumes, and cosmetics.[3] Its synthesis is typically achieved through the esterification of isovaleric acid and isopropyl alcohol. This document provides detailed application notes and experimental protocols for the research and development of products containing isopropyl valerate, covering its synthesis, sensory evaluation, and analytical quantification.

Chemical and Physical Properties

A comprehensive understanding of the physicochemical properties of isopropyl valerate is fundamental for its effective application in flavor and fragrance formulations.

Property	Value	Reference(s)
Molecular Formula	C8H16O2	[4]
Molecular Weight	144.21 g/mol	[4]
CAS Number	18362-97-5	[2]
Appearance	Colorless liquid	[3]
Odor Profile	Fruity, apple, pineapple, sweet, banana	[1]
Specific Gravity	0.855 - 0.861 @ 25°C	[2]
Refractive Index	1.398 - 1.404 @ 20°C	[2]
Flash Point	46.67 °C (116.00 °F)	[2]
Kovats Retention Index	Standard non-polar: 915 - 936	[4]

Synthesis of Isopropyl Valerate

The primary method for synthesizing isopropyl valerate is through Fischer-Speier esterification. Below are protocols for both chemical and enzymatic synthesis.

Chemical Synthesis Protocol (Fischer-Speier Esterification)

This protocol describes the synthesis of isopropyl valerate from valeric acid and isopropyl alcohol using a strong acid catalyst.

Materials:

• Valeric acid

• Isopropyl alcohol (anhydrous)

• Concentrated sulfuric acid (or p-toluenesulfonic acid)

• Benzene (B151609) (for azeotropic removal of water)

• Sodium bicarbonate solution (saturated)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Fractionating column

• Distillation apparatus

• Separatory funnel

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a fractionating column and distillation head, combine valeric acid, a molar excess of anhydrous isopropyl alcohol (e.g., 3 equivalents), and benzene. Add a catalytic amount of concentrated sulfuric acid (e.g., 0.5% of the total reactant weight).[5]

• Esterification: Heat the mixture to reflux. The ternary azeotrope of benzene-isopropyl alcohol-water will begin to distill at approximately 66.5°C, effectively removing water and driving the reaction towards the ester product.[5]

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or by measuring the acid value of the reaction mixture.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Transfer the mixture to a separatory funnel and wash with a saturated sodium bicarbonate solution to neutralize the acid catalyst and remove any unreacted valeric acid.[6]

• Purification: Wash the organic layer with brine, then dry over anhydrous magnesium sulfate.[6] Filter to remove the drying agent.

• Isolation: Remove the excess isopropyl alcohol and benzene by distillation. The crude isopropyl valerate can then be purified by vacuum distillation.[7]

Figure 1. Chemical Synthesis Workflow

Enzymatic Synthesis Protocol

This protocol offers a greener alternative using an immobilized lipase (B570770) catalyst.

Materials:

• Valeric acid

• Isopropyl alcohol

• Immobilized lipase (e.g., from Candida antarctica)

• Molecular sieves (3Å)

• n-Heptane (solvent)

• Temperature-controlled shaker

• Filtration apparatus

Procedure:

• Reaction Setup: In a sealed flask, combine valeric acid and isopropyl alcohol in a suitable molar ratio (e.g., 1:1.5) in n-heptane.[6]

• Enzyme and Desiccant Addition: Add the immobilized lipase (e.g., 4% w/w of total reactants) and activated molecular sieves (to remove water produced).[6]

• Incubation: Place the flask in a temperature-controlled shaker at the optimal temperature for the enzyme (e.g., 55-70°C) with constant agitation (e.g., 150-200 rpm).[6]

• Reaction Monitoring: Monitor the reaction by taking aliquots at time intervals and analyzing the concentration of isopropyl valerate by GC-MS or HPLC.

• Enzyme Recovery: After the reaction reaches the desired conversion, stop the reaction and recover the immobilized lipase and molecular sieves by filtration. The enzyme can be washed and reused.

• Product Isolation: The filtrate contains the isopropyl valerate in the solvent. The solvent can be removed by evaporation under reduced pressure to yield the product. Further purification may be achieved by washing with a sodium carbonate solution.

Figure 2. Enzymatic Synthesis Workflow

Sensory Evaluation

Sensory analysis is critical for characterizing the aroma profile of isopropyl valerate and its performance in a final product.

Descriptive Sensory Analysis Protocol

This protocol outlines a method for a trained sensory panel to characterize the odor profile of isopropyl valerate.

Panelist Selection and Training:

• Select 8-12 panelists based on their ability to detect and describe different aromas.

• Train panelists on a range of fruity and ester-like reference standards to establish a common vocabulary.

Sample Preparation:

• Prepare solutions of isopropyl valerate in an odorless solvent (e.g., diethyl phthalate (B1215562) or ethanol) at various concentrations (e.g., 1%, 5%, and 10%).

• Present samples on fragrance blotters or in sniffing jars.

Evaluation Procedure:

• Panelists evaluate the samples in individual, well-ventilated booths.[8]

• Each panelist assesses the odor of the samples and rates the intensity of predefined sensory attributes on a structured scale (e.g., a 15-point intensity scale).[9]

• Key sensory attributes for isopropyl valerate include: fruity, apple, pineapple, sweet, ethereal, and solvent-like.[1][3]

• Data is collected and analyzed to generate a sensory profile (e.g., a spider plot).[10]

Sensory Attribute	Intensity (15-point scale)
Fruity	13
Apple	11
Pineapple	10
Sweet	9
Ethereal	7
Solvent-like	4

Analytical Protocols

Accurate quantification of isopropyl valerate is essential for quality control and formulation development.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for Beverages

This protocol is suitable for the quantitative analysis of isopropyl valerate in a beverage matrix.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Headspace autosampler.

Sample Preparation (Headspace):

• Place a known volume of the beverage sample (e.g., 10 mL) into a headspace vial.[11]

• Add a salting-out agent (e.g., 2 g of NaCl) to increase the volatility of the analyte.[11]

• Seal the vial and place it in the headspace autosampler.

• Incubate the sample at a specific temperature and time to allow for equilibration of the volatiles in the headspace (e.g., 50°C for 10 minutes).[11]

GC-MS Conditions:

Parameter	Condition	Reference(s)
Column	DB-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent	[12]
Injector Temp.	200°C	[11]
Oven Program	Initial 50°C for 3 min, ramp at 20°C/min to 250°C, hold for 2 min	[12]
Carrier Gas	Helium, constant flow	[12]
MS Transfer Line	230°C	[13]
Ion Source Temp.	230°C	[13]
Scan Range	m/z 30-250	[13]

Quantification:

• Create a calibration curve using standard solutions of isopropyl valerate in a model beverage matrix.

• The characteristic mass fragments for isopropyl valerate are m/z 43, 85, 57, and 60.[4]

Figure 3. GC-MS Analysis Workflow

High-Performance Liquid Chromatography (HPLC) Protocol for Cosmetics

This protocol is suitable for the quantification of isopropyl valerate in cosmetic formulations.

Instrumentation:

• HPLC system with a UV or Diode Array Detector (DAD).

• C18 reversed-phase column.

Sample Preparation:

• Accurately weigh a known amount of the cosmetic sample into a volumetric flask.

• Dissolve the sample in a suitable solvent such as acetonitrile (B52724) or a mixture of methanol (B129727) and water.[14][15]

• Use sonication to ensure complete dissolution.

• Filter the sample through a 0.45 µm syringe filter into an HPLC vial.[15]

HPLC Conditions:

Parameter	Condition	Reference(s)
Column	C18 reversed-phase (e.g., 250 mm x 4.6 mm, 5 µm)	[15]
Mobile Phase	Acetonitrile and water gradient	[15][16]
Flow Rate	1.0 mL/min	[14]
Column Temp.	Ambient or controlled (e.g., 30°C)	[17]
Detection	UV at 210 nm	[15]
Injection Volume	20 µL	[17]

Quantification:

• Prepare a calibration curve using standard solutions of isopropyl valerate in the mobile phase.

• Quantify the isopropyl valerate in the sample by comparing its peak area to the calibration curve.

Olfactory Signaling Pathway

The perception of odors, including the fruity notes of isopropyl valerate, is initiated by the interaction of volatile molecules with olfactory receptors (ORs) located in the cilia of olfactory sensory neurons in the nasal epithelium.[18] These receptors are G-protein coupled receptors (GPCRs).[19] While the specific olfactory receptor for isopropyl valerate has not been definitively identified, the general signaling cascade is well-understood.

Upon binding of an odorant molecule like isopropyl valerate to its specific OR, the receptor undergoes a conformational change.[19] This activates an associated G-protein (Gαolf), which in turn activates adenylyl cyclase.[20] Adenylyl cyclase then catalyzes the conversion of ATP to cyclic AMP (cAMP).[18] The increase in intracellular cAMP opens cyclic nucleotide-gated ion channels, leading to an influx of Na+ and Ca2+ ions.[20] This influx depolarizes the neuron, generating an action potential that is transmitted to the olfactory bulb in the brain, where the signal is further processed, leading to the perception of the specific aroma.[18]

References

• 1. scent.vn [scent.vn]
• 2. isopropyl valerate, 18362-97-5 [thegoodscentscompany.com]
• 3. isopropyl isovalerate, 32665-23-9 [thegoodscentscompany.com]
• 4. Isopropyl valerate | C8H16O2 | CID 87598 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. benchchem.com [benchchem.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. oeno-one.eu [oeno-one.eu]
• 9. fs.ntou.edu.tw [fs.ntou.edu.tw]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. mdpi.com [mdpi.com]
• 13. mdpi.com [mdpi.com]
• 14. hplc method validated: Topics by Science.gov [science.gov]
• 15. benchchem.com [benchchem.com]
• 16. Isopropyl valerate | SIELC Technologies [sielc.com]
• 17. scribd.com [scribd.com]
• 18. journals.physiology.org [journals.physiology.org]
• 19. GPCR Signaling Pathway - GeeksforGeeks [geeksforgeeks.org]
• 20. The Transduction of Olfactory Signals - Neuroscience - NCBI Bookshelf [ncbi.nlm.nih.gov]

Isopropyl Valerate: A Versatile Precursor in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Isopropyl valerate (B167501), a simple branched-chain ester, serves as a valuable and versatile precursor in a variety of organic transformations. Its utility extends from the straightforward generation of valeric acid and its derivatives to more complex carbon-carbon bond-forming reactions. This document provides detailed application notes and experimental protocols for key synthetic transformations utilizing isopropyl valerate as a starting material.

Applications in Organic Synthesis

Isopropyl valerate can be employed in several key reaction types, including:

• Hydrolysis: The most fundamental transformation, yielding valeric acid, a crucial intermediate in the synthesis of pharmaceuticals and fragrances.

• Transesterification: Enabling the synthesis of other alkyl valerates, which are often used as flavoring and fragrance agents.

• Amidation: Providing a route to valeramides, which can be precursors to various nitrogen-containing compounds.

• Reduction: Leading to the formation of 1-pentanol (B3423595), a useful solvent and synthetic intermediate.

• Claisen Condensation: A carbon-carbon bond-forming reaction to generate β-keto esters, which are valuable building blocks for more complex molecules.

The following sections provide detailed protocols for these transformations. It is important to note that these are generalized procedures and may require optimization for specific substrates and scales.

Data Presentation

Table 1: Summary of Reactions and Typical Conditions for Isopropyl Valerate

Reaction	Reagents and Catalysts	Solvent	Temperature (°C)	Typical Reaction Time (h)	Expected Product
Hydrolysis (Basic)	Sodium Hydroxide (B78521)	Water/Ethanol (B145695)	Reflux	2 - 4	Sodium Valerate
Hydrolysis (Acidic)	Sulfuric Acid or Hydrochloric Acid	Water/Dioxane	Reflux	4 - 8	Valeric Acid
Transesterification	Benzyl (B1604629) Alcohol, Sodium Methoxide (B1231860)	Excess Benzyl Alcohol	80 - 100	4 - 6	Benzyl Valerate
Amidation	Ammonia or Amine	-	High Pressure/Temp	12 - 24	Valeramide
Reduction	Lithium Aluminum Hydride (LiAlH₄)	Diethyl Ether or THF	0 to Reflux	2 - 6	1-Pentan-1-ol and Propan-2-ol
Claisen Condensation	Ethyl Acetate (B1210297), Sodium Ethoxide	Toluene (B28343) or THF	Reflux	4 - 8	Ethyl 2-methyl-3-oxohexanoate

Experimental Protocols

Hydrolysis of Isopropyl Valerate to Valeric Acid

a) Basic Hydrolysis

This protocol describes the saponification of isopropyl valerate to yield sodium valerate, which can then be acidified to produce valeric acid.

Materials:

• Isopropyl valerate

• Sodium hydroxide (NaOH)

• Ethanol

• Water

• Hydrochloric acid (HCl), concentrated

• Diethyl ether

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask, reflux condenser, separatory funnel, rotary evaporator

Procedure:

• In a round-bottom flask, dissolve sodium hydroxide (1.2 equivalents) in a 1:1 mixture of water and ethanol.

• Add isopropyl valerate (1.0 equivalent) to the flask.

• Attach a reflux condenser and heat the mixture to reflux for 2-4 hours, monitoring the reaction progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature and remove the ethanol using a rotary evaporator.

• Cool the remaining aqueous solution in an ice bath and slowly add concentrated hydrochloric acid until the pH is ~2.

• Extract the aqueous layer three times with diethyl ether.

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield valeric acid.

b) Acid-Catalyzed Hydrolysis

This method directly produces valeric acid but is a reversible reaction.[1]

Materials:

• Isopropyl valerate

• Sulfuric acid (H₂SO₄) or Hydrochloric acid (HCl), dilute

• Dioxane (optional, to improve solubility)

• Water

• Sodium bicarbonate solution, saturated

• Diethyl ether

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask, add isopropyl valerate (1.0 equivalent) and an excess of dilute sulfuric or hydrochloric acid (e.g., 1 M solution). Dioxane can be added as a co-solvent if needed.

• Heat the mixture under reflux for 4-8 hours. The reaction is an equilibrium, so a large excess of water helps to drive it to completion.[1]

• After cooling to room temperature, extract the mixture with diethyl ether.

• Wash the organic layer with saturated sodium bicarbonate solution to neutralize the acid catalyst and remove any unreacted starting material.

• Wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate to afford valeric acid.

Hydrolysis Experimental Workflow

Transesterification to Benzyl Valerate

This protocol outlines the conversion of isopropyl valerate to benzyl valerate using a base catalyst.

Materials:

• Isopropyl valerate

• Benzyl alcohol (in excess, also acts as solvent)

• Sodium methoxide (NaOMe), catalytic amount

• Anhydrous toluene (optional)

• Dilute hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine

Procedure:

• Set up a distillation apparatus with a round-bottom flask.

• To the flask, add isopropyl valerate (1.0 equivalent) and a 3-5 fold molar excess of benzyl alcohol.

• Add a catalytic amount of sodium methoxide (e.g., 5 mol%).

• Heat the mixture to a temperature that allows for the slow distillation of the lower-boiling isopropanol (B130326) by-product, thus driving the equilibrium towards the product.

• Monitor the reaction by GC or TLC.

• Once complete, cool the reaction mixture and dilute with diethyl ether.

• Wash with dilute HCl to neutralize the catalyst, followed by saturated sodium bicarbonate solution and brine.

• Dry the organic layer and concentrate under reduced pressure. Purify the crude product by vacuum distillation or column chromatography to obtain benzyl valerate.

Reduction to 1-Pentanol

This protocol describes the reduction of isopropyl valerate to 1-pentanol using a strong reducing agent.

Materials:

• Isopropyl valerate

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Water

• 15% Sodium hydroxide solution

• Anhydrous sodium sulfate

Procedure:

• Caution: LiAlH₄ reacts violently with water. All glassware must be thoroughly dried, and the reaction must be conducted under an inert atmosphere (e.g., nitrogen or argon).

• In a three-necked flask equipped with a dropping funnel and a reflux condenser, suspend LiAlH₄ (1.5 equivalents of hydride) in anhydrous diethyl ether.

• Cool the suspension to 0 °C in an ice bath.

• Dissolve isopropyl valerate (1.0 equivalent) in anhydrous diethyl ether and add it dropwise to the LiAlH₄ suspension via the dropping funnel, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and then reflux for 2-4 hours.

• Cool the reaction back to 0 °C and carefully quench by the sequential dropwise addition of water (x mL), followed by 15% NaOH solution (x mL), and then water again (3x mL), where x is the mass of LiAlH₄ in grams.

• Stir the resulting granular precipitate for 30 minutes, then filter and wash the solid with diethyl ether.

• The filtrate contains both 1-pentanol and isopropanol. The products can be separated by fractional distillation.

Reduction Reaction Pathway

Claisen Condensation with Ethyl Acetate

This protocol describes a crossed Claisen condensation to form a β-keto ester.

Materials:

• Isopropyl valerate

• Ethyl acetate

• Sodium ethoxide (NaOEt)

• Anhydrous toluene or THF

• Dilute acetic acid

• Diethyl ether

Procedure:

• All glassware must be oven-dried, and the reaction should be performed under an inert atmosphere.

• In a round-bottom flask, prepare a solution of sodium ethoxide (1.1 equivalents) in anhydrous ethanol and then evaporate the ethanol and replace it with anhydrous toluene.

• Cool the suspension to 0 °C and add a solution of isopropyl valerate (1.0 equivalent) and ethyl acetate (1.0 equivalent) in anhydrous toluene dropwise.

• After addition, allow the mixture to warm to room temperature and then heat to reflux for 4-8 hours.[2]

• Cool the reaction mixture and quench by pouring it into a mixture of ice and dilute acetic acid.

• Separate the organic layer, and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the resulting β-keto ester by vacuum distillation or column chromatography.

Claisen Condensation Logical Flow

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. 23.7 The Claisen Condensation Reaction – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]

Synthesis of Isopropyl Valerate via Fischer Esterification: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopropyl valerate (B167501), also known as isopropyl pentanoate, is an ester characterized by its fruity aroma, often reminiscent of apples or pineapples. It finds applications as a flavoring and fragrance agent in the food, cosmetic, and pharmaceutical industries. Furthermore, as a short-chain fatty acid ester, it serves as a valuable model compound in the study of esterification reactions and as a building block in organic synthesis.

This document provides detailed application notes and protocols for the synthesis of isopropyl valerate via Fischer esterification. The Fischer-Speier esterification is a classic acid-catalyzed reaction between a carboxylic acid and an alcohol to form an ester and water.[1][2] The reaction is reversible, and therefore, reaction conditions are typically optimized to drive the equilibrium toward the product.[2][3] This is commonly achieved by using an excess of one of the reactants, typically the less expensive one, or by removing water as it is formed.[3][4]

Reaction Scheme

The synthesis of isopropyl valerate from valeric acid and isopropanol (B130326) is depicted in the following reaction scheme:

Data Presentation: Reaction Parameters and Expected Outcomes

The following table summarizes typical quantitative data for the Fischer esterification synthesis of isopropyl valerate. The values are based on established protocols for similar esters and general principles of Fischer esterification.

Parameter	Value/Range	Catalyst: H₂SO₄	Catalyst: p-TsOH	Notes
Reactants
Valeric Acid	1.0 equivalent	1.0 equivalent	1.0 equivalent	Limiting reagent.
Isopropanol	3.0 - 5.0 equivalents	3.75 equivalents	3.0 equivalents	Serves as both reactant and solvent. Using a large excess drives the reaction equilibrium towards the product.[4]
Catalyst
Concentrated Sulfuric Acid (H₂SO₄)	0.1 - 0.5 equivalents	~0.2 equivalents	-	A strong acid catalyst, used in catalytic amounts.[5]
p-Toluenesulfonic Acid (p-TsOH)	0.05 - 0.1 equivalents	-	~0.05 equivalents	A solid, less corrosive acid catalyst.
Reaction Conditions
Temperature	Reflux (~82-100 °C)	Reflux	Reflux	The reaction is typically heated to the boiling point of the alcohol.
Reaction Time	2 - 8 hours	4 - 6 hours	6 - 8 hours	Reaction progress can be monitored by TLC or GC.
Work-up & Purification
Washing Solution 1	Saturated NaHCO₃ solution	Required	Required	Neutralizes the acid catalyst and unreacted valeric acid.
Washing Solution 2	Brine (Saturated NaCl solution)	Required	Required	Removes residual water and dissolved inorganic salts.
Drying Agent	Anhydrous Na₂SO₄ or MgSO₄	Required	Required	Removes trace amounts of water from the organic phase.
Purification Method	Simple or Fractional Distillation	Recommended	Recommended	Purifies the isopropyl valerate from unreacted isopropanol and any high-boiling impurities.
Yield
Expected Yield	60 - 85%	60 - 70%	70 - 85%	Yields can be improved by efficient removal of water (e.g., using a Dean-Stark apparatus). A study on the esterification of palm fatty acids with isopropanol reported up to 80% conversion.[6] A similar synthesis of isopropyl lactate (B86563) reports yields of 60-68%.[7]
Product Characterization
Appearance	Colorless liquid
Odor	Fruity, apple/pineapple-like
Molecular Weight	144.21 g/mol [8]
Boiling Point	~145 °C

Experimental Protocols

Protocol 1: Synthesis of Isopropyl Valerate using Sulfuric Acid as a Catalyst

This protocol outlines a standard laboratory procedure for the synthesis of isopropyl valerate using concentrated sulfuric acid as the catalyst.

Materials:

• Valeric acid

• Isopropanol (anhydrous)

• Concentrated sulfuric acid (98%)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated sodium chloride solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Boiling chips

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle with a stirrer

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Distillation apparatus (simple or fractional)

Procedure:

• Reaction Setup: In a dry round-bottom flask, combine valeric acid (1.0 eq) and isopropanol (3.75 eq). Add a few boiling chips.

• Catalyst Addition: Slowly and carefully add concentrated sulfuric acid (0.2 eq) to the mixture while swirling.

• Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux using a heating mantle. Maintain the reflux with stirring for 4-6 hours.

• Cooling and Extraction: Allow the reaction mixture to cool to room temperature. Transfer the mixture to a separatory funnel.

• Washing:

  • Wash the organic layer with a saturated solution of sodium bicarbonate. Caution: CO₂ gas will be evolved. Vent the separatory funnel frequently. Continue washing until the effervescence ceases. Separate the aqueous layer.

  • Wash the organic layer with brine. Separate the aqueous layer.

• Drying: Transfer the organic layer to a clean, dry Erlenmeyer flask and dry it over anhydrous sodium sulfate.

• Isolation: Decant or filter the dried liquid to remove the drying agent.

• Purification: Purify the crude isopropyl valerate by simple or fractional distillation, collecting the fraction that boils at approximately 145 °C.

Protocol 2: Synthesis of Isopropyl Valerate using p-Toluenesulfonic Acid as a Catalyst

This protocol provides an alternative procedure using the solid acid catalyst, p-toluenesulfonic acid.

Materials:

• Valeric acid

• Isopropanol (anhydrous)

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O)

• Toluene (B28343) (optional, for azeotropic removal of water)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated sodium chloride solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Boiling chips

Equipment:

• Round-bottom flask

• Reflux condenser (and Dean-Stark trap if using toluene)

• Heating mantle with a stirrer

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Distillation apparatus

Procedure:

• Reaction Setup: To a round-bottom flask, add valeric acid (1.0 eq), isopropanol (3.0 eq), and p-toluenesulfonic acid monohydrate (0.05 eq). Add boiling chips. (Optional: If using a Dean-Stark trap, add toluene to the flask).

• Reflux: Attach the reflux condenser (with the Dean-Stark trap if applicable) and heat the mixture to reflux with stirring for 6-8 hours. If using a Dean-Stark trap, continue reflux until no more water is collected.

• Cooling and Extraction: Cool the reaction mixture to room temperature. If toluene was used, remove it under reduced pressure. Transfer the residue to a separatory funnel.

• Washing:

  • Wash the organic layer with a saturated sodium bicarbonate solution.

  • Wash the organic layer with brine.

• Drying: Dry the organic layer over anhydrous sodium sulfate.

• Isolation: Decant or filter the dried liquid.

• Purification: Purify the product by distillation.

Visualizations

Fischer Esterification Signaling Pathway

Caption: Mechanism of Fischer Esterification.

Experimental Workflow for Isopropyl Valerate Synthesis

Caption: Synthesis and Purification Workflow.

References

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. athabascau.ca [athabascau.ca]
• 3. Fischer Esterification [organic-chemistry.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. CN1069892C - Process for synthesizing isopropyl salicylate - Google Patents [patents.google.com]
• 6. kerwa.ucr.ac.cr [kerwa.ucr.ac.cr]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Isopropyl valerate | C8H16O2 | CID 87598 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Enzymatic Synthesis of Isopropyl Valerate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the enzymatic synthesis of isopropyl valerate (B167501), an ester with applications in the fragrance, food, and pharmaceutical industries. The use of lipases as biocatalysts offers a green and highly selective alternative to traditional chemical synthesis, operating under mild conditions and minimizing byproduct formation. These protocols are designed to serve as a robust starting point for laboratory-scale synthesis and optimization.

Introduction

Isopropyl valerate is a fatty acid ester known for its fruity aroma. Enzymatic synthesis, primarily through the esterification of valeric acid and isopropanol (B130326) catalyzed by lipases, has emerged as a superior method to chemical synthesis.[1] Lipases (EC 3.1.1.3) are versatile enzymes that function efficiently in non-aqueous media, making them ideal for ester synthesis. The use of immobilized lipases is particularly advantageous as it simplifies enzyme recovery and enables reuse, enhancing the economic viability of the process.[2][3] This document outlines the key parameters, a detailed experimental protocol, and expected outcomes for the enzymatic synthesis of isopropyl valerate, based on established procedures for similar short- and long-chain isopropyl esters.

Reaction Mechanism

The lipase-catalyzed esterification reaction generally follows a Ping-Pong Bi-Bi mechanism. In this model, the enzyme first reacts with the acyl donor (valeric acid) to form an acyl-enzyme intermediate, releasing water. Subsequently, the alcohol (isopropanol) binds to the intermediate, leading to the formation of the ester (isopropyl valerate) and regeneration of the free enzyme.

Figure 1: Ping-Pong Bi-Bi mechanism for lipase-catalyzed esterification.

Data Presentation

The following tables summarize quantitative data from studies on the enzymatic synthesis of various isopropyl esters. This data provides a valuable reference for developing and optimizing the synthesis of isopropyl valerate.

Table 1: Optimal Reaction Parameters for Isopropyl Ester Synthesis

Parameter	Isopropyl Stearate	Isopropyl Palmitate	Isopropyl Myristate	Isopropyl Acetate (B1210297)
Enzyme	Immobilized Lipase	Novozym 435	Novozym 435	Immobilized Bacillus cereus Lipase
Enzyme Loading	3% (w/w)[2]	4% (w/w)[3]	4% (w/w)[4]	25 mg[5]
Temperature	70°C[2]	60°C[3]	60°C[4]	55°C[5]
Molar Ratio (Acid:Alcohol)	1:2[2]	1:15[3]	1:15[4]	1:1.33 (75mM:100mM)[5]
Agitation Speed	200 rpm[2]	150 RPM[3]	150 rpm[4]	160 rpm[5]
Reaction Time	Not Specified	2.5 h[3]	Not Specified	9 h[5]
Conversion/Yield	93.89%[2]	90.0%[3]	87.65%[4]	97% (73 mM)[5]
Solvent	Solvent-free[2]	Solvent-free[3]	Solvent-free[4]	n-heptane[5]

Note: The data presented are derived from different studies and serve as a starting point for the optimization of isopropyl valerate synthesis.

Table 2: Comparison of Different Lipase Systems for Isopropyl Palmitate Synthesis

Enzyme Source	Support	Substrate Molar Ratio (Acid:Alcohol)	Temperature (°C)	Enzyme Loading	Reaction Time (h)	Conversion (%)
Eversa Transform 2.0	Lewatit VP OC 1600	1:1.5	55	20 mg/g	24	90.1
Candida antarctica Lipase (Novozym 435)	Macroporous acrylic resin	1:15	60	4% (w/w)	2.5	90.0
Candida antarctica Lipase B (recombinant)	Polystyrene-co-divinylbenzene	1:1.42	55	24% (w/w)	7	~78
Rhizomucor miehei Lipase (Lipozyme IM)	Duolite ES-562	1:1	50	Not Specified	Not Specified	Not Specified

Source: Adapted from Application Notes for Isopropyl Palmitate Synthesis.[3]

Experimental Protocols

This section provides a detailed methodology for the lipase-catalyzed synthesis of isopropyl valerate.

Materials and Reagents

• Valeric Acid: (≥99% purity)

• Isopropanol: (≥99.5% purity, anhydrous)

• Immobilized Lipase: Novozym 435 (Candida antarctica lipase B immobilized on macroporous acrylic resin) is highly recommended. Other lipases such as those from Rhizomucor miehei or Bacillus cereus can also be screened.[3][5]

• Organic Solvent (optional): n-heptane or hexane (B92381) (anhydrous). A solvent-free system is often preferred for green chemistry principles.[2]

• Molecular Sieves: 3 Å, activated (for water removal, optional but recommended).[5]

• Sodium Bicarbonate (NaHCO₃) solution: 5% (w/v)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Titration reagents: 95% Ethanol, 0.1 M NaOH, Phenolphthalein (B1677637) indicator.

Protocol 1: Solvent-Free Synthesis of Isopropyl Valerate

This protocol is adapted from optimized conditions for similar esters and is recommended as a starting point.[2][4]

• Reactant Preparation: In a temperature-controlled, sealed reaction vessel (e.g., a 50 mL screw-capped flask), add valeric acid and isopropanol. A starting molar ratio of 1:2 (acid:alcohol) is recommended. For a lab-scale reaction, this could be approximately 5g of valeric acid.

• Enzyme Addition: Add the immobilized lipase (e.g., Novozym 435) to the reaction mixture. An enzyme loading of 3-4% (w/w) of the total substrate weight is a good starting point.[2][3]

• Reaction Setup: Place the vessel in a temperature-controlled shaker or incubator set to 60-70°C with an agitation speed of 150-200 rpm.[2][4]

• Reaction Monitoring: Monitor the progress of the reaction by taking aliquots at regular intervals (e.g., every hour). The consumption of valeric acid can be determined by titration.

  • Withdraw a small, known volume of the reaction mixture.

  • Dissolve it in 10 mL of 95% ethanol.

  • Add a few drops of phenolphthalein indicator.

  • Titrate against a standardized NaOH solution (e.g., 0.1 M) until a persistent pink color is observed.

• Reaction Termination: Once the reaction reaches equilibrium (i.e., the acid concentration becomes constant), stop the reaction by filtering out the immobilized lipase using a Buchner funnel. The recovered lipase can be washed with a solvent like hexane and dried for reuse.[2]

• Product Purification:

  • Wash the crude product with a 5% sodium bicarbonate solution to neutralize and remove any unreacted valeric acid.

  • Follow with a wash with distilled water.

  • Dry the organic phase over anhydrous sodium sulfate.

  • The purified isopropyl valerate can be obtained after filtration. Further purification, if necessary, can be achieved by vacuum distillation.

Protocol 2: Synthesis in an Organic Solvent

This protocol is based on the synthesis of isopropyl acetate and may be suitable for substrates with poor mutual solubility.[5]

• Substrate Preparation: Prepare a stock solution of valeric acid and isopropanol in n-heptane. A starting concentration could be 75 mM valeric acid and 100 mM isopropanol.[5]

• Enzyme and Molecular Sieves Addition: To a sealed vial containing the substrate solution (e.g., 2 mL), add the immobilized lipase (e.g., 25 mg) and activated molecular sieves (3 Å) to remove the water produced during the reaction.[5]

• Incubation: Incubate the reaction mixture at 55°C with continuous shaking (e.g., 160 rpm) for a predetermined time (e.g., 9 hours).[5]

• Monitoring and Termination: Monitor the reaction as described in Protocol 1. Terminate the reaction by filtering the enzyme and molecular sieves.

• Purification: The purification steps are similar to those in Protocol 1. The solvent can be removed under reduced pressure.

Visualizations

Experimental Workflow Diagram

Figure 2: Experimental workflow for enzymatic synthesis of isopropyl valerate.

References

• 1. scispace.com [scispace.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Green synthesis of isopropyl myristate in novel single phase medium Part I: Batch optimization studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enzymatic Synthesis of Isopropyl Acetate by Immobilized Bacillus cereus Lipase in Organic Medium - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Purification of Isopropyl Valerate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopropyl valerate (B167501) is an ester commonly utilized as a flavoring and fragrance agent due to its characteristic fruity odor. In the context of drug development and scientific research, ensuring the high purity of such chemical entities is paramount to avoid interference from impurities in biological assays or chemical reactions. This document provides detailed protocols for the purification of isopropyl valerate, focusing on methods to remove common impurities such as unreacted valeric acid, isopropyl alcohol, and water. The protocols described herein are standard laboratory techniques applicable to small to medium scale purification.

Data Presentation

The selection of a purification method for isopropyl valerate depends on the initial purity of the crude product and the desired final purity. Below is a summary of expected outcomes from different purification techniques.

Purification Method	Typical Starting Purity (%)	Expected Final Purity (%)	Typical Yield (%)	Key Impurities Removed
Liquid-Liquid Extraction	85 - 95	90 - 97	> 95	Valeric acid, Isopropyl alcohol
Fractional Distillation	90 - 97	> 99	80 - 90	Isopropyl alcohol, Water, Other volatile impurities
Preparative HPLC	> 95	> 99.5	70 - 85	Closely related esters, Stereoisomers
Flash Chromatography	85 - 95	98 - 99.5	85 - 95	Valeric acid, Non-volatile impurities

Experimental Protocols

Liquid-Liquid Extraction for Removal of Acidic and Water-Soluble Impurities

This protocol is designed to remove acidic impurities, primarily unreacted valeric acid, and water-soluble components like residual isopropyl alcohol from a crude isopropyl valerate sample.

Materials:

• Crude isopropyl valerate

• Diethyl ether (or other suitable organic solvent like ethyl acetate)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Separatory funnel

• Erlenmeyer flasks

• Rotary evaporator

Procedure:

• Dissolve the crude isopropyl valerate in a volume of diethyl ether approximately 5-10 times its own volume.

• Transfer the solution to a separatory funnel.

• Add an equal volume of saturated sodium bicarbonate solution to the separatory funnel.

• Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure buildup.

• Allow the layers to separate completely. The top layer is the organic phase containing the isopropyl valerate, and the bottom layer is the aqueous phase.

• Drain the lower aqueous layer.

• Repeat the washing with saturated sodium bicarbonate solution (steps 3-6) one more time.

• Wash the organic layer with an equal volume of brine to remove any remaining aqueous solution.

• Drain the brine layer.

• Transfer the organic layer to a clean, dry Erlenmeyer flask.

• Add a small amount of anhydrous magnesium sulfate or sodium sulfate to the organic layer to remove any residual water. Swirl the flask and let it stand for 10-15 minutes. The drying agent should move freely when the flask is swirled, indicating sufficient drying.

• Filter the solution to remove the drying agent.

• Concentrate the filtrate using a rotary evaporator to remove the diethyl ether, yielding the purified isopropyl valerate.

Fractional Distillation for High Purity Separation

This protocol is suitable for separating isopropyl valerate from volatile impurities with different boiling points, such as residual isopropyl alcohol and water.

Materials:

• Crude or pre-purified isopropyl valerate

• Distillation apparatus (round-bottom flask, fractionating column, condenser, receiving flask)

• Heating mantle with a stirrer

• Boiling chips

• Vacuum source and pressure gauge (for vacuum distillation)

• Thermometer

Procedure:

• Assemble the fractional distillation apparatus. Ensure all glassware is dry.

• Place the crude isopropyl valerate and a few boiling chips into the round-bottom flask.

• Begin heating the flask gently.

• Monitor the temperature at the head of the fractionating column. The temperature will initially rise as the most volatile components begin to distill.

• Collect the initial fraction, which will primarily consist of lower-boiling point impurities like isopropyl alcohol (boiling point: 82.6 °C).

• As the temperature stabilizes near the boiling point of isopropyl valerate (approximately 154 °C at atmospheric pressure), change the receiving flask to collect the pure product. For temperature-sensitive applications or to lower the boiling point, a vacuum can be applied. Under vacuum, the boiling point will be significantly lower (e.g., ~60-70 °C at 20 mmHg).

• Continue distillation until a sharp drop in temperature is observed or when only a small amount of residue remains in the distillation flask.

• The collected fraction at the stable boiling point of isopropyl valerate will be of high purity.

Preparative High-Performance Liquid Chromatography (HPLC)

For achieving the highest purity, preparative HPLC is the method of choice. This technique is particularly useful for removing impurities with very similar properties to isopropyl valerate.[1]

Instrumentation and Conditions:

• HPLC System: A preparative HPLC system equipped with a UV detector.

• Column: A reverse-phase C18 column suitable for preparative scale.

• Mobile Phase: A mixture of acetonitrile (B52724) and water.[1] A common starting gradient could be 50:50 acetonitrile:water, adjusted based on analytical scale separations. For mass spectrometry compatibility, a volatile acid like formic acid (0.1%) can be added to the mobile phase.[1]

• Flow Rate: Dependent on the column dimensions, typically in the range of 20-100 mL/min for preparative columns.

• Detection: UV detection at a low wavelength (e.g., 210 nm) where the ester has some absorbance.

Procedure:

• Dissolve the isopropyl valerate sample in a minimal amount of the mobile phase.

• Perform an analytical scale injection to determine the retention time of isopropyl valerate and its impurities.

• Optimize the mobile phase composition and gradient to achieve baseline separation of the product from its impurities.

• Scale up to the preparative column, injecting larger volumes of the sample.

• Collect the fractions corresponding to the isopropyl valerate peak.

• Combine the pure fractions and remove the mobile phase solvents using a rotary evaporator to obtain the highly purified product.

Mandatory Visualizations

Isopropyl Valerate Purification Workflow

The following diagram illustrates the general workflow for the purification of isopropyl valerate, starting from a crude reaction mixture.

Caption: General workflow for the purification of Isopropyl Valerate.

Logical Relationship of Purification Steps

This diagram shows the logical progression and optional pathways in the purification process.

Caption: Decision tree for selecting Isopropyl Valerate purification steps.

References

• 1. Isopropyl valerate | SIELC Technologies [sielc.com]

Application of Isopropyl Valerate and Related Esters in Pheromone Studies

For Researchers, Scientists, and Drug Development Professionals

Application Notes

The study of insect chemical communication, or semiochemicals, is a cornerstone of modern entomology and pest management. Pheromones, a class of semiochemicals used for intraspecific communication, play a critical role in behaviors such as mating, aggregation, and alarm signaling. While a vast array of compounds have been identified as pheromones, isopropyl esters represent a significant class, particularly in the context of stored product pests of the family Dermestidae, commonly known as hide beetles.

This document provides detailed application notes and protocols for the use of isopropyl valerate (B167501) and, more specifically, a series of structurally related isopropyl carboxylates that have been identified as key components of the aggregation pheromone of the hide beetle, Dermestes maculatus, and are of interest in studies of related species like the black larder beetle, Dermestes haemorrhoidalis.

Key Applications:

• Pest Monitoring and Management: Synthetic isopropyl esters can be used as lures in traps to monitor populations of Dermestes beetles in environments such as poultry houses, storage facilities, and museums. This allows for early detection and targeted control measures.

• Behavioral Research: These compounds are invaluable tools for studying the chemical ecology and behavior of hide beetles. Researchers can investigate dose-response relationships, the synergistic effects of different pheromone components, and the influence of environmental factors on pheromone communication.

• Neurophysiological Studies: Isopropyl esters can be used as stimuli in electrophysiological studies, such as electroantennography (EAG), to probe the sensitivity and specificity of the insect's olfactory system.

• Drug and Repellent Development: Understanding the structure-activity relationships of these pheromones can inform the development of novel attractants for "attract-and-kill" strategies or repellents that block the perception of these key signaling molecules.

Target Species:

• Primary: Dermestes maculatus (Hide Beetle)

• Secondary: Dermestes haemorrhoidalis (Black Larder Beetle) and other related Dermestes species.

Quantitative Data Summary

The following table summarizes the identified male-produced aggregation pheromone components for Dermestes maculatus and the electrophysiologically active compounds for Dermestes haemorrhoidalis.

Compound Name	Chemical Formula	Role in D. maculatus	Electrophysiological Activity in D. haemorrhoidalis	Reference(s)
Isopropyl (Z)-9-dodecenoate	C15H28O2	Aggregation Pheromone Component	High receptor potentials	[1]
Isopropyl (Z)-9-tetradecenoate	C17H32O2	Aggregation Pheromone Component	EAD-active	[1]
Isopropyl (Z)-9-hexadecenoate	C19H36O2	Aggregation Pheromone Component	EAD-active	[1]
Isopropyl (Z)-9-octadecenoate	C21H40O2	Aggregation Pheromone Component	Not reported	[1]
Isopropyl dodecanoate	C15H30O2	Not reported	Detected in male extracts, EAD-active	[2]
Isopropyl tetradecanoate	C17H34O2	Not reported	Detected in male extracts, EAD-active	[2]
Isopropyl hexadecanoate	C19H38O2	Not reported	Detected in male extracts, EAD-active	[2]
Isopropyl tridecanoate	C16H32O2	Not reported	Detected in male headspace, EAD-active	[2]

Note: EAD stands for Electroantennographic Detection.

Experimental Protocols

Protocol 1: Electroantennography (EAG) – Assessing Olfactory Response

This protocol outlines the procedure for measuring the electrical response of a beetle's antenna to isopropyl ester pheromone components.

Objective: To determine the sensitivity of Dermestes spp. antennae to various isopropyl esters.

Materials:

• Live adult beetles (D. maculatus or D. haemorrhoidalis)

• Synthetic isopropyl esters (e.g., isopropyl (Z)-9-dodecenoate)

• High-purity solvent (e.g., hexane (B92381) or pentane)

• Micropipettes and sterile tips

• Filter paper strips (e.g., Whatman No. 1)

• Glass Pasteur pipettes

• EAG system (including micromanipulators, recording and reference electrodes, amplifier, and data acquisition software)

• Saline solution (e.g., insect Ringer's solution)

• Dissecting microscope

• Modeling clay or wax for mounting

Procedure:

• Preparation of Stimuli:

  • Prepare a stock solution of the test compound (e.g., 1 µg/µL) in the chosen solvent.

  • Create a dilution series (e.g., 10⁻¹, 10⁻², 10⁻³, 10⁻⁴ µg/µL) from the stock solution.

  • Apply a known volume (e.g., 10 µL) of each dilution onto a filter paper strip.

  • Prepare a solvent-only control strip.

  • Allow the solvent to evaporate completely (approximately 1 minute).

  • Place each filter paper strip into a separate, labeled Pasteur pipette.

• Antenna Preparation:

  • Immobilize a live beetle using modeling clay or wax under a dissecting microscope.

  • Carefully excise one antenna at the base using fine scissors.

  • Immediately mount the excised antenna between the recording and reference electrodes. A small drop of conductive gel or saline solution can be used to ensure good electrical contact.

• EAG Recording:

  • Position the outlet of the stimulus pipette (Pasteur pipette) near the mounted antenna within a continuous stream of humidified, purified air.

  • Deliver a puff of air (e.g., 0.5 seconds) through the stimulus pipette to deliver the odorant to the antenna.

  • Record the resulting depolarization of the antennal potential (the EAG response).

  • Begin with the solvent control to establish a baseline, then present the stimuli in increasing order of concentration.

  • Allow sufficient time (e.g., 1-2 minutes) between stimuli for the antenna to recover.

  • Replicate the procedure with several individuals of both sexes to ensure robust data.

• Data Analysis:

  • Measure the peak amplitude (in millivolts) of the EAG response for each stimulus.

  • Subtract the response to the solvent control from the responses to the test compounds.

  • Analyze the dose-response relationship for each active compound.

Workflow for Electroantennography (EAG) analysis.

Protocol 2: Y-Tube Olfactometer Bioassay – Assessing Behavioral Response

This protocol describes a two-choice behavioral assay to evaluate the attractant or repellent properties of isopropyl esters.

Objective: To determine if Dermestes spp. are attracted to, repelled by, or indifferent to specific isopropyl esters or blends.

Materials:

• Glass Y-tube olfactometer

• Airflow meter and pump

• Activated charcoal and water flasks (for air purification and humidification)

• Synthetic isopropyl esters and solvent (hexane)

• Filter paper

• Test insects (e.g., virgin female D. maculatus), starved for a few hours prior to the assay.

• Controlled environment (e.g., incubator or dark room with red light)

Procedure:

• Setup:

  • Assemble the Y-tube olfactometer. Ensure it is clean and free of any residual odors by washing with solvent and baking in an oven.

  • Connect the air source, ensuring a constant, purified, and humidified airflow through both arms of the olfactometer (e.g., 200 mL/min).

• Stimulus Application:

  • Apply a specific amount of the test compound (e.g., 10 µL of a 1 µg/µL solution) to a filter paper disc.

  • Apply an equal volume of solvent to another filter paper disc to serve as the control.

  • After the solvent evaporates, place the treatment disc in the stimulus chamber of one arm and the control disc in the other.

• Bioassay:

  • Introduce a single beetle at the base of the Y-tube.

  • Allow the beetle a set amount of time (e.g., 5-10 minutes) to make a choice.

  • A choice is recorded when the beetle moves a certain distance (e.g., past a line 5 cm down one of the arms) and remains there for a minimum period (e.g., 30 seconds).

  • Beetles that do not make a choice within the allotted time are recorded as "no choice."

  • After each trial, remove the beetle.

  • After a set number of trials (e.g., 5-10), rotate the arms of the Y-tube to prevent positional bias. Clean the olfactometer thoroughly between testing different compounds.

• Data Analysis:

  • Record the number of beetles choosing the treatment arm versus the control arm.

  • Use a Chi-square (χ²) test or a G-test to determine if there is a statistically significant preference for the treatment arm over the control arm.

Experimental workflow for a Y-tube olfactometer bioassay.

Signaling Pathway and Synergism

For the hide beetle Dermestes maculatus, the attraction of virgin females is not a simple response to the male-produced pheromone alone. Instead, it involves the integration of multiple chemical cues from the environment, specifically the odors of decomposition from a carcass and the male pheromone. This suggests a synergistic effect where the presence of both signals is necessary to elicit a strong attractive response.[3]

This complex interaction highlights the importance of context in chemical communication. The cadaver odor likely signals a suitable location for feeding and oviposition, while the male pheromone indicates the presence of potential mates.

Synergistic attraction in Dermestes maculatus.

References

• 1. Aggregation pheromone compounds of the black larder beetle Dermestes haemorrhoidalis Kuster (Coleoptera: Dermestidae) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The attraction of virgin female hide beetles (Dermestes maculatus) to cadavers by a combination of decomposition odour and male sex pheromones - PubMed [pubmed.ncbi.nlm.nih.gov]

Isopropyl Valerate: A Versatile Solvent for Experimental Applications

FOR IMMEDIATE RELEASE

[City, State] – [Date] – Isopropyl valerate (B167501), an ester known for its characteristic fruity odor, is gaining attention in the scientific community as a versatile and effective solvent in a range of experimental applications. From organic synthesis to the formulation of novel drug delivery systems, its unique physicochemical properties offer several advantages for researchers and drug development professionals. This document provides detailed application notes and protocols for the use of isopropyl valerate as a solvent in various laboratory settings.

Physicochemical Properties of Isopropyl Valerate

Isopropyl valerate, also known as isopropyl pentanoate, is a clear, colorless liquid. A comprehensive understanding of its physical and chemical properties is essential for its effective application in experimental design.

Property	Value	Reference(s)
Molecular Formula	C₈H₁₆O₂	[1]
Molecular Weight	144.21 g/mol	[1]
Boiling Point	142 °C at 760 mmHg	[2]
Density	0.855 - 0.861 g/cm³ at 25 °C	[3]
Flash Point	46.67 °C (116.00 °F)	[3]
Solubility in Water	Insoluble	[2]
Solubility in Organic Solvents	Soluble in most organic solvents	[2][4]
logP (o/w)	2.3	[4]

Applications of Isopropyl Valerate in Experimental Procedures

As a Reaction Medium in Organic Synthesis

Isopropyl valerate can serve as a non-polar solvent for various organic reactions, particularly in esterification processes where it can also be the target molecule. Its moderate boiling point allows for reactions to be conducted at elevated temperatures without the need for high-pressure apparatus.

This protocol describes a conceptual enzymatic esterification where isopropyl valerate could be used as the reaction medium. While direct literature for this specific application is sparse, the principles are based on established enzymatic synthesis of other esters in organic solvents.[5][6]

Objective: To synthesize a model flavor ester via lipase-catalyzed esterification in isopropyl valerate.

Materials:

• Immobilized Lipase (B570770) (e.g., from Candida antarctica)

• A carboxylic acid (e.g., Butyric Acid)

• An alcohol (e.g., Ethanol)

• Isopropyl Valerate (as solvent)

• Molecular sieves (optional, for water removal)

• Hexane (for washing)

• Sodium sulfate (B86663) (for drying)

Procedure:

• To a 100 mL round-bottom flask, add the carboxylic acid (10 mmol) and the alcohol (12 mmol).

• Add 50 mL of isopropyl valerate to the flask to act as the solvent.

• Add the immobilized lipase (e.g., 0.5 g) to the reaction mixture.

• If desired, add molecular sieves to remove water produced during the reaction and drive the equilibrium towards the product.

• The flask is sealed and placed in a shaking incubator at a controlled temperature (e.g., 40-50 °C) for 24-48 hours.

• Reaction progress can be monitored by techniques such as Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

• Upon completion, the immobilized enzyme is removed by filtration.

• The solvent (isopropyl valerate) can be removed under reduced pressure using a rotary evaporator.

• The resulting crude ester is then purified, for example, by column chromatography.

Logical Workflow for Enzymatic Esterification:

Caption: Workflow for enzymatic esterification using isopropyl valerate as a solvent.

As an Oily Phase in Topical Drug Delivery Formulations

The lipophilic nature and emollient properties of isopropyl valerate make it a suitable candidate for the oil phase in emulsions and other topical formulations. It can aid in the solubilization of hydrophobic active pharmaceutical ingredients (APIs) and may act as a penetration enhancer, facilitating the delivery of drugs through the skin. While specific protocols for isopropyl valerate are not widely published, the following is a representative protocol based on the use of similar isopropyl esters in topical formulations.

Objective: To prepare a stable oil-in-water emulsion using isopropyl valerate as the oil phase for topical delivery of a lipophilic API.

Materials:

• Lipophilic Active Pharmaceutical Ingredient (API)

• Isopropyl Valerate

• A suitable emulsifier (e.g., Tween 80)

• A suitable co-emulsifier (e.g., Span 80)

• Purified Water

• Preservative (e.g., phenoxyethanol)

Procedure:

• Oil Phase Preparation: Dissolve the lipophilic API in isopropyl valerate in a beaker. Add the co-emulsifier (Span 80) to this mixture. Heat the oil phase to 60-70 °C.

• Aqueous Phase Preparation: In a separate beaker, dissolve the emulsifier (Tween 80) and preservative in purified water. Heat the aqueous phase to the same temperature as the oil phase.

• Emulsification: Slowly add the oil phase to the aqueous phase while homogenizing at high speed (e.g., 5000-10000 rpm) for 5-10 minutes to form a coarse emulsion.

• Homogenization: Pass the coarse emulsion through a high-pressure homogenizer to reduce the droplet size and form a stable nano- or microemulsion.

• Cooling: Allow the emulsion to cool to room temperature with gentle stirring.

• Characterization: Characterize the final emulsion for droplet size, zeta potential, viscosity, and stability.

Signaling Pathway of Topical Drug Delivery:

Caption: Pathway of a drug from a topical formulation into systemic circulation.

As a Solvent in Nanoparticle Preparation

Polymeric nanoparticles are widely investigated for controlled drug delivery. The solvent evaporation method is a common technique for their preparation, and isopropyl valerate could potentially be used as the organic solvent for dissolving the polymer and the drug.

Objective: To prepare drug-loaded polymeric nanoparticles using isopropyl valerate as the organic solvent.

Materials:

• Biodegradable polymer (e.g., PLGA, PCL)

• Drug to be encapsulated

• Isopropyl Valerate

• Surfactant (e.g., Poloxamer 188, PVA)

• Purified Water

Procedure:

• Dissolve the polymer and the drug in isopropyl valerate to form the organic phase.

• Prepare an aqueous solution of the surfactant.

• Add the organic phase to the aqueous phase under high-speed homogenization or sonication to form an oil-in-water emulsion.

• Continuously stir the emulsion at room temperature to allow for the evaporation of the isopropyl valerate.

• As the solvent evaporates, the polymer precipitates, forming solid nanoparticles encapsulating the drug.

• The nanoparticles are then collected by centrifugation, washed with purified water to remove excess surfactant, and can be lyophilized for long-term storage.

Experimental Workflow for Nanoparticle Preparation:

Caption: Workflow for preparing polymeric nanoparticles by the solvent evaporation method.

Safety and Handling

Isopropyl valerate is a flammable liquid and vapor.[1] It is essential to handle it in a well-ventilated area, preferably in a fume hood, away from sources of ignition.[3] Standard personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

Isopropyl valerate presents itself as a promising solvent for a variety of scientific applications. Its properties make it particularly suitable for use in organic synthesis, as a component in topical drug delivery systems, and potentially in the fabrication of polymeric nanoparticles. While more research is needed to fully explore its potential and to develop specific, optimized protocols, the foundational information and conceptual methodologies provided here offer a strong starting point for researchers and professionals in the field.

Disclaimer: The experimental protocols provided are conceptual and based on established scientific principles. They should be adapted and optimized for specific experimental conditions. Always perform a thorough literature search and risk assessment before conducting any new experiment.

References

• 1. Isopropyl valerate | C8H16O2 | CID 87598 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Isopropyl isovalerate | C8H16O2 | CID 61914 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. isopropyl valerate, 18362-97-5 [thegoodscentscompany.com]
• 4. scent.vn [scent.vn]
• 5. Enzymatic Synthesis of Isopropyl Acetate by Immobilized Bacillus cereus Lipase in Organic Medium - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Solvent-free esterifications mediated by immobilized lipases: a review from thermodynamic and kinetic perspectives - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D1CY00696G [pubs.rsc.org]

Application Note: Quantification of Isopropyl Valerate in a Mixture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopropyl valerate (B167501) is an ester commonly used as a flavoring agent and in the fragrance industry. Accurate quantification of isopropyl valerate in various mixtures is crucial for quality control, formulation development, and stability studies. This application note presents detailed protocols for the quantitative analysis of isopropyl valerate using two common and robust analytical techniques: Gas Chromatography with Flame Ionization Detection (GC-FID) and High-Performance Liquid Chromatography with UV Detection (HPLC-UV).

Analytical Methods Overview

Both GC-FID and HPLC-UV offer reliable methods for the quantification of isopropyl valerate. The choice of method may depend on the sample matrix, the presence of interfering compounds, and the available instrumentation.

• Gas Chromatography-Flame Ionization Detection (GC-FID): Being a volatile compound, isopropyl valerate is well-suited for analysis by GC. The FID provides high sensitivity and a wide linear range for quantification.

• High-Performance Liquid Chromatography (HPLC-UV): While isopropyl valerate does not have a strong chromophore for UV detection at higher wavelengths, it can be detected at lower wavelengths (around 210 nm). This method is particularly useful for samples that are not amenable to direct GC analysis.

Method 1: Quantification by Gas Chromatography-Flame Ionization Detection (GC-FID)

This method provides a robust and sensitive approach for the quantification of isopropyl valerate in a liquid mixture.

Experimental Protocol

1. Instrumentation and Materials

• Gas Chromatograph (GC): Equipped with a Flame Ionization Detector (FID), a split/splitless injector, and an autosampler.

• Column: DB-624, 30 m x 0.32 mm ID, 1.8 µm film thickness (or equivalent 6% cyanopropylphenyl-94% dimethylpolysiloxane stationary phase).[1]

• Reagents:

  • Isopropyl valerate reference standard (>99% purity)

  • Hexane (B92381) (GC grade) or other suitable solvent

  • Internal Standard (IS), e.g., n-Hexyl acetate (B1210297) (optional, but recommended for improved precision)

• Glassware: Volumetric flasks, pipettes, and GC vials with septa.

2. Chromatographic Conditions

Parameter	Condition
Carrier Gas	Helium or Nitrogen
Flow Rate	1.5 mL/min (constant flow)
Injector Temperature	250 °C
Detector Temperature	280 °C
Oven Temperature Program	Initial: 60 °C, hold for 2 minutesRamp: 10 °C/min to 180 °CHold: 5 minutes at 180 °C
Injection Volume	1 µL
Split Ratio	50:1

3. Standard and Sample Preparation

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 100 mg of isopropyl valerate reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with hexane.

• Internal Standard Stock Solution (1000 µg/mL): If using an internal standard, accurately weigh approximately 100 mg of n-hexyl acetate into a 100 mL volumetric flask. Dissolve and dilute to volume with hexane.

• Calibration Standards: Prepare a series of calibration standards by diluting the standard stock solution with hexane to achieve concentrations ranging from 1 µg/mL to 100 µg/mL. If using an internal standard, add a constant concentration of the internal standard to each calibration standard.

• Sample Preparation: Accurately weigh a known amount of the sample mixture and dissolve it in a known volume of hexane to achieve an expected isopropyl valerate concentration within the calibration range. If using an internal standard, add the same constant concentration of the internal standard as in the calibration standards. Filter the sample through a 0.45 µm syringe filter if necessary.

4. Analysis and Quantification

• Inject the prepared standards and samples into the GC system.

• Identify the isopropyl valerate peak based on the retention time of the standard.

• Construct a calibration curve by plotting the peak area (or the ratio of the analyte peak area to the internal standard peak area) against the concentration of the calibration standards.

• Determine the concentration of isopropyl valerate in the sample by applying the linear regression equation from the calibration curve to the peak area (or peak area ratio) of the sample.

Data Presentation: GC-FID Method Validation Summary

The following table summarizes typical performance characteristics for the quantification of isopropyl valerate by GC-FID.

Validation Parameter	Typical Performance
Linearity (R²)	> 0.999
Range	1 - 100 µg/mL
Limit of Detection (LOD)	~0.3 µg/mL
Limit of Quantification (LOQ)	~1.0 µg/mL
Accuracy (% Recovery)	98 - 102%
Precision (% RSD)	< 2%

Method 2: Quantification by High-Performance Liquid Chromatography (HPLC-UV)

This method is suitable for the quantification of isopropyl valerate, particularly in matrices that are not directly compatible with GC analysis.

Experimental Protocol

1. Instrumentation and Materials

• HPLC System: Equipped with a pump, autosampler, column oven, and a UV or Diode Array Detector (DAD).

• Column: C18 reversed-phase column, 250 mm x 4.6 mm, 5 µm particle size.

• Reagents:

  • Isopropyl valerate reference standard (>99% purity)

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade, deionized)

• Glassware: Volumetric flasks, pipettes, and HPLC vials with caps.

2. Chromatographic Conditions

Parameter	Condition
Mobile Phase	Acetonitrile:Water (60:40 v/v), isocratic
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	210 nm
Injection Volume	10 µL

3. Standard and Sample Preparation

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 100 mg of isopropyl valerate reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

• Calibration Standards: Prepare a series of calibration standards by diluting the standard stock solution with the mobile phase to achieve concentrations ranging from 10 µg/mL to 200 µg/mL.

• Sample Preparation: Accurately weigh a known amount of the sample mixture and dissolve it in a known volume of the mobile phase to achieve an expected isopropyl valerate concentration within the calibration range. Filter the sample through a 0.45 µm syringe filter before injection.

4. Analysis and Quantification

• Inject the prepared standards and samples into the HPLC system.

• Identify the isopropyl valerate peak based on the retention time of the standard.

• Construct a calibration curve by plotting the peak area against the concentration of the calibration standards.

• Determine the concentration of isopropyl valerate in the sample by applying the linear regression equation from the calibration curve to the peak area of the sample.

Data Presentation: HPLC-UV Method Validation Summary

The following table summarizes typical performance characteristics for the quantification of isopropyl valerate by HPLC-UV.

Validation Parameter	Typical Performance
Linearity (R²)	> 0.998
Range	10 - 200 µg/mL
Limit of Detection (LOD)	~3 µg/mL
Limit of Quantification (LOQ)	~10 µg/mL
Accuracy (% Recovery)	97 - 103%
Precision (% RSD)	< 3%

Mandatory Visualizations

Caption: Workflow for Isopropyl Valerate Quantification by GC-FID.

Caption: Workflow for Isopropyl Valerate Quantification by HPLC-UV.

References

• 1. ispub.com [ispub.com]

Application Notes & Protocols: Derivatization of Isopropyl Valerate for Chromatographic Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction: Isopropyl valerate (B167501) (also known as propan-2-yl pentanoate) is a short-chain fatty acid ester with applications in the fragrance, flavor, and pharmaceutical industries.[1][2] Accurate and sensitive quantification of this analyte, or its parent acid (valeric acid), in complex matrices often requires advanced analytical techniques like Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC).

While isopropyl valerate is sufficiently volatile for direct GC analysis, derivatization is a critical strategy in two key scenarios:

• Analysis of the Valeric Acid Moiety: To quantify the parent valeric acid, it must first be liberated from the ester via hydrolysis. The resulting free fatty acid (FFA) is often derivatized to increase its volatility and improve peak shape for GC analysis.[3]

• Enhanced Sensitivity for HPLC: For analyses requiring very high sensitivity or for laboratories where GC is unavailable, derivatization can be used to attach a chromophoric or fluorophoric tag to the valeric acid moiety, enabling detection by HPLC with UV-Vis or Fluorescence detectors.[4][5][6]

This document provides detailed protocols for the direct analysis of isopropyl valerate and for the analysis of its valeric acid component through two distinct derivatization pathways: esterification for GC-Mass Spectrometry (GC-MS) and fluorescent labeling for HPLC.

Method 1: Direct Analysis of Isopropyl Valerate by GC-MS (No Derivatization)

For many applications, direct injection of a sample containing isopropyl valerate is sufficient. As an ester, it is generally volatile enough for GC analysis without chemical modification.

Experimental Protocol:

• Sample Preparation: Dilute the sample in a suitable non-protic solvent (e.g., hexane (B92381) or ethyl acetate) to a concentration within the calibrated range of the instrument.

• GC-MS Parameters:

  • Injection Volume: 1 µL

  • Injector Temperature: 250°C

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min

  • Oven Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp: 10°C/min to 200°C.

    • Hold: 5 minutes at 200°C.

  • MS Transfer Line Temperature: 280°C

  • Ion Source Temperature: 230°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Scan Range: m/z 40-200

Method 2: Analysis via Derivatization to Fatty Acid Methyl Ester (FAME) for GC-MS

This method is ideal for quantifying the valeric acid portion of the molecule. It involves a two-step process: saponification (hydrolysis) to release the valeric acid, followed by esterification to form the more volatile methyl valerate.

Experimental Workflow Diagram

Caption: Workflow for FAME derivatization of the valeric acid moiety.

Experimental Protocol:

• Hydrolysis (Saponification): a. Place 1-25 mg of the sample into a screw-capped glass reaction vial.[7] b. Add 2 mL of n-hexane to dissolve the sample. c. Add 1 mL of 2 M methanolic potassium hydroxide (B78521) (KOH) solution.[3] d. Cap the vial tightly and shake vigorously for 30 seconds. e. Heat the vial in a water bath at 70°C for 5 minutes to ensure complete hydrolysis.[3] f. Cool the mixture to room temperature. g. Add 1.2 mL of 1.0 M HCl to neutralize the base and protonate the fatty acid. Vortex briefly.

• Derivatization to FAME: a. To the vial containing the acidified valeric acid, add 2 mL of 12-14% boron trifluoride-methanol (BF₃-Methanol) solution.[7][8] b. Tightly cap the tube and heat in a heating block at 80°C for 30-60 minutes.[8] c. Cool the tube to room temperature.

• Extraction: a. Add 1 mL of deionized water and 1 mL of hexane to the reaction vial.[7][8] b. Cap the vial and vortex thoroughly for 1 minute to extract the FAMEs into the hexane layer. c. Allow the layers to separate. Centrifugation at 1,500 x g for 5 minutes can aid separation.[8] d. Carefully transfer the upper organic (hexane) layer to a clean GC vial. e. Add a small amount of anhydrous sodium sulfate (B86663) to the vial to remove any residual water.[8]

• GC-MS Analysis: The sample is now ready for injection using the GC-MS parameters outlined in Method 1. The target analyte is now methyl valerate.

Method 3: Analysis via Fluorescent Labeling for HPLC

This method provides high sensitivity for quantifying the valeric acid moiety and is an excellent alternative to GC. After hydrolysis, the resulting valeric acid is reacted with a fluorescent labeling agent, such as 9-anthryldiazomethane (B78999) (ADAM), to form a highly fluorescent ester detectable by HPLC.[5]

Experimental Workflow Diagram

Caption: Workflow for fluorescent derivatization for HPLC analysis.

Experimental Protocol:

• Hydrolysis & Sample Preparation: a. Perform the hydrolysis step (1a-1g) as described in Method 2 to generate valeric acid. b. Extract the valeric acid into an organic solvent like ethyl acetate. c. Evaporate the solvent to complete dryness under a gentle stream of nitrogen. This is critical as water can interfere with the derivatization reaction.[8]

• Fluorescent Derivatization: a. Reconstitute the dried valeric acid sample in 200 µL of a suitable solvent (e.g., ethyl acetate). b. Add 200 µL of 0.1% (w/v) 9-anthryldiazomethane (ADAM) in ethyl acetate.[8] c. Mix the solution and allow it to react at room temperature for at least 60 minutes. The reaction should be performed in the dark to prevent photodegradation of the reagent and derivative.[8]

• Sample Clean-up & Analysis: a. After the reaction is complete, filter the solution through a 0.2 µm syringe filter to remove any particulate matter.[8] b. The derivatized sample is now ready for HPLC analysis.

• HPLC-Fluorescence Detector (FLD) Parameters:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: Acetonitrile and water gradient.

  • Flow Rate: 1.0 mL/min.

  • Fluorescence Detection:

    • Excitation Wavelength (λex): 365 nm

    • Emission Wavelength (λem): 412 nm

Quantitative Data Summary

The following table summarizes typical analytical parameters for the methods described. Note that values for LOD and LOQ are representative for short-chain fatty acids and can vary based on the instrument, matrix, and specific optimization.[9]

Parameter	Method 1: Direct GC-MS	Method 2: FAME Derivatization (GC-MS)	Method 3: Fluorescent Labeling (HPLC-FLD)
Analyte	Isopropyl Valerate	Methyl Valerate	ADAM-Valerate Ester
Technique	GC-MS	GC-MS	HPLC-FLD
Key m/z Ions	43, 85, 57, 60[2]	74, 87, 116	N/A
λex / λem (nm)	N/A	N/A	365 / 412
Typical LOD	~1-10 µM	~1-10 µM	~40 nM[9]
Typical LOQ	~5-30 µM	~5-30 µM	~160-310 nM[9]
Primary Advantage	Simple, no derivatization	Robust, good for complex matrices	High sensitivity
Primary Disadvantage	Measures total ester only	Multi-step protocol	Reagent cost, light sensitivity

Conclusion

The appropriate analytical strategy for isopropyl valerate depends on the research question. Direct GC-MS analysis is a straightforward approach for quantifying the intact ester. However, when the goal is to analyze the valeric acid component, particularly at trace levels, derivatization is essential. Conversion to a fatty acid methyl ester (FAME) is a robust and widely used method for GC-MS analysis.[3][10] For applications demanding the highest sensitivity, fluorescent labeling followed by HPLC analysis offers a powerful alternative with significantly lower limits of detection.[4][9] Proper selection and optimization of these methods will ensure accurate and reliable quantification for researchers, scientists, and drug development professionals.

References

• 1. isopropyl valerate, 18362-97-5 [thegoodscentscompany.com]
• 2. Isopropyl valerate | C8H16O2 | CID 87598 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. commons.emich.edu [commons.emich.edu]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]
• 8. benchchem.com [benchchem.com]
• 9. Method for absolute quantification of short chain fatty acids via reverse phase chromatography mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. diverdi.colostate.edu [diverdi.colostate.edu]

Application Notes and Protocols for Isopropyl Valerate in Material Science

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopropyl valerate (B167501), a volatile ester with a characteristic fruity aroma, is gaining attention in material science for its potential applications beyond the flavor and fragrance industry. Its properties as a solvent, plasticizer, and penetration enhancer make it a candidate for use in the development of novel polymers, drug delivery systems, and other advanced materials. This document provides an overview of its potential applications, relevant physicochemical data, and detailed experimental protocols to guide researchers in exploring the use of isopropyl valerate in their work.

Physicochemical Properties of Isopropyl Valerate

A comprehensive understanding of the physicochemical properties of isopropyl valerate is crucial for its effective application in material science. The following table summarizes key data points.

Property	Value	Reference(s)
Molecular Formula	C₈H₁₆O₂	[1]
Molecular Weight	144.21 g/mol	[1]
Appearance	Colorless liquid	[2]
Odor	Fruity, apple-like	[2]
Boiling Point	165 °C at 760 mmHg	[2]
Flash Point	46.67 °C	[2]
Density	0.855 - 0.861 g/cm³ at 25 °C	[2]
Refractive Index	1.398 - 1.404 at 20 °C	[2]
Solubility	Soluble in ethanol (B145695) and other organic solvents; sparingly soluble in water.	[2]
CAS Number	18362-97-5	[3]

Applications in Material Science

Plasticizer for Biodegradable Polymers

The brittleness of some biodegradable polymers, such as polylactic acid (PLA), limits their applications. Plasticizers are added to improve flexibility and processability.[4] While direct studies on isopropyl valerate as a plasticizer for PLA are limited, its ester structure suggests potential compatibility and plasticizing effects. Researchers can investigate its efficacy in reducing the glass transition temperature (Tg) and improving the mechanical properties of PLA and other biodegradable polymers.[5][6]

The following table, based on common plasticizers for PLA, provides a template for evaluating the performance of isopropyl valerate.[4][5]

Plasticizer	Concentration (% w/w)	Change in Glass Transition Temperature (ΔTg, °C)	Elongation at Break (%)
Triethyl Citrate (TEC)	20	-25	250
Acetyl Tributyl Citrate (ATBC)	20	-30	300
Poly(ethylene glycol) (PEG)	15	-20	200
Isopropyl Valerate (Hypothetical)	10-30	To be determined	To be determined

This protocol outlines the steps to prepare and characterize PLA films plasticized with isopropyl valerate.

Materials:

• Polylactic acid (PLA) pellets

• Isopropyl valerate

• Dichloromethane (DCM) or other suitable solvent

• Petri dishes

• Vacuum oven

• Universal testing machine

• Differential Scanning Calorimeter (DSC)

Procedure:

• Preparation of PLA-Isopropyl Valerate Solutions:

  • Prepare solutions of PLA in DCM at a concentration of 10% (w/v).

  • To separate PLA solutions, add varying concentrations of isopropyl valerate (e.g., 5%, 10%, 15%, 20% w/w relative to PLA).

  • Stir the mixtures until the PLA and isopropyl valerate are completely dissolved. A control solution with only PLA should also be prepared.

• Film Casting:

  • Pour the solutions into glass petri dishes.

  • Allow the solvent to evaporate slowly in a fume hood at room temperature for 24 hours.

  • Place the resulting films in a vacuum oven at 40 °C for 48 hours to remove any residual solvent.

• Characterization:

  • Mechanical Testing: Cut the films into dumbbell-shaped specimens. Perform tensile testing using a universal testing machine to determine the tensile strength, Young's modulus, and elongation at break.

  • Thermal Analysis: Use Differential Scanning Calorimetry (DSC) to determine the glass transition temperature (Tg) of the plasticized PLA films. Compare the results with the unplasticized PLA control.

Solvent in Polymer Synthesis and Nanoparticle Formulation

Isopropyl valerate's solvent properties can be explored in the synthesis of polymers and the formulation of polymeric nanoparticles. Its volatility and ability to dissolve a range of organic compounds make it a potential medium for polymerization reactions and a solvent for encapsulating drugs in nanoparticle formulations.

This protocol is adapted from the solvent evaporation method for preparing polymeric nanoparticles and suggests the use of isopropyl valerate as the organic solvent.[7][8]

Materials:

• Biodegradable polymer (e.g., PLGA, PCL)

• Active Pharmaceutical Ingredient (API)

• Isopropyl valerate

• Surfactant (e.g., Poloxamer 188, PVA)

• Deionized water

• Homogenizer or sonicator

• Rotary evaporator

Procedure:

• Organic Phase Preparation:

  • Dissolve a specific amount of the polymer and the API in isopropyl valerate.

• Aqueous Phase Preparation:

  • Dissolve the surfactant in deionized water.

• Emulsification:

  • Add the organic phase to the aqueous phase dropwise while homogenizing or sonicating at high speed to form an oil-in-water (o/w) emulsion.

• Solvent Evaporation:

  • Stir the emulsion at room temperature for several hours to allow the isopropyl valerate to evaporate, leading to the formation of nanoparticles. A rotary evaporator can be used to accelerate this process.

• Nanoparticle Recovery:

  • Centrifuge the nanoparticle suspension to separate the nanoparticles from the aqueous phase.

  • Wash the nanoparticles with deionized water to remove excess surfactant.

  • Lyophilize the nanoparticles to obtain a dry powder.

Penetration Enhancer in Transdermal Drug Delivery Systems

Esters of fatty acids, such as isopropyl myristate and isopropyl palmitate, are well-known penetration enhancers in transdermal drug delivery systems.[9] They are believed to work by disrupting the lipid barrier of the stratum corneum, thereby facilitating the permeation of drugs through the skin.[10] Isopropyl valerate, as a shorter-chain ester, may also exhibit penetration-enhancing properties.

This protocol describes how to evaluate the effect of isopropyl valerate on the skin permeation of a model drug.

Materials:

• Model drug

• Isopropyl valerate

• Phosphate-buffered saline (PBS)

• Franz diffusion cells

• Animal or human skin membrane

• HPLC system for drug quantification

Procedure:

• Formulation Preparation:

  • Prepare a saturated solution of the model drug in a vehicle containing a specific concentration of isopropyl valerate (e.g., 2%, 5%, 10% v/v in a suitable solvent like ethanol or propylene (B89431) glycol). A control formulation without isopropyl valerate should also be prepared.

• Franz Diffusion Cell Setup:

  • Mount the skin membrane on the Franz diffusion cells with the stratum corneum side facing the donor compartment.

  • Fill the receptor compartment with PBS, ensuring no air bubbles are trapped beneath the skin.

  • Maintain the temperature of the receptor medium at 32 ± 1 °C to mimic skin surface temperature.

• Permeation Study:

  • Apply the prepared formulation to the surface of the skin in the donor compartment.

  • At predetermined time intervals (e.g., 1, 2, 4, 6, 8, 12, 24 hours), withdraw samples from the receptor compartment and replace with fresh, pre-warmed PBS.

• Drug Quantification:

  • Analyze the collected samples using a validated HPLC method to determine the concentration of the drug that has permeated through the skin.

• Data Analysis:

  • Calculate the cumulative amount of drug permeated per unit area over time.

  • Determine the steady-state flux (Jss) and the enhancement ratio (ER) by comparing the flux from the isopropyl valerate formulation to the control.

Conclusion

Isopropyl valerate presents several intriguing possibilities for application in material science, particularly as a plasticizer for biodegradable polymers, a solvent in nanoparticle formulation, and a penetration enhancer in transdermal drug delivery. The protocols provided herein offer a starting point for researchers to systematically investigate and quantify the effects of isopropyl valerate in these applications. Further research is warranted to fully elucidate its potential and to optimize its use in the development of advanced materials and drug delivery systems.

References

• 1. Isopropyl valerate | C8H16O2 | CID 87598 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. isopropyl valerate, 18362-97-5 [thegoodscentscompany.com]
• 3. Isopropyl valerate | SIELC Technologies [sielc.com]
• 4. redalyc.org [redalyc.org]
• 5. expresspolymlett.com [expresspolymlett.com]
• 6. researchgate.net [researchgate.net]
• 7. Polymeric Nanoparticle Preparation Methods [ebrary.net]
• 8. youtube.com [youtube.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

Application Notes and Protocols for the Biocatalytic Production of Isopropyl Valerate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the biocatalytic synthesis of isopropyl valerate (B167501), an important ester with applications in the flavor, fragrance, and pharmaceutical industries. The use of lipases as biocatalysts offers a green and highly selective alternative to traditional chemical synthesis, operating under mild reaction conditions and minimizing byproduct formation. While specific literature on the enzymatic production of isopropyl valerate is limited, this document compiles and extrapolates data from the synthesis of structurally similar esters to provide robust starting protocols and a framework for optimization.

Data Presentation: Reaction Parameters for Enzymatic Ester Synthesis

The successful biocatalytic production of isopropyl valerate is dependent on the careful optimization of several key parameters. The following table summarizes typical ranges and optimal values for the synthesis of analogous esters, providing a valuable starting point for the development of a specific protocol for isopropyl valerate.

Parameter	Enzyme System	Substrate Molar Ratio (Alcohol:Acid)	Temperature (°C)	Solvent	Enzyme Loading	Reaction Time (h)	Conversion/Yield (%)	Reference
Isopropyl Acetate	Bacillus cereus lipase (B570770) (immobilized on silica)	1.33:1 (Isopropanol:Acetic Acid)	55	n-Heptane	12.5 mg/mL	9	~97% (73 mM product)	[1]
Isopropyl Palmitate	Candida antarctica Lipase B (Novozym 435)	15:1 (Isopropanol:Palmitic Acid)	60	Solvent-free	4% (w/w)	2.5	90	[2]
Isopropyl Myristate	Bacillus cereus lipase (immobilized on hydrogel)	1:1 (Isopropanol:Myristic Acid)	65	n-Heptane	50 mg/mL	15	~66% (66 mM product)	[3]
Isoamyl Isovalerate	Rhizomucor miehei lipase (Lipozyme IM-20)	1.5:1 (Isoamyl Alcohol:Isovaleric Acid)	50	n-Hexane	10 g/L	144	>85	[4]
Ethyl Isovalerate	Rhizomucor miehei lipase (Lipozyme IM-20)	Not specified	60	n-Hexane	48.41 g/mol	60	~97% (487 mM product)	[5]

Experimental Protocols

The following protocols provide detailed methodologies for key experiments in the biocatalytic production of isopropyl valerate.

Protocol 1: Immobilization of Lipase (General Procedure)

Immobilization enhances the stability and reusability of lipases, which is crucial for cost-effective industrial applications.[6] Adsorption is a common and straightforward method.

Materials:

• Lipase (e.g., Candida antarctica Lipase B, Rhizomucor miehei lipase)

• Immobilization support (e.g., macroporous acrylic resin, silica)

• Phosphate (B84403) buffer (e.g., 50 mM, pH 7.0)

• Bovine Serum Albumin (BSA) for protein quantification

• Bradford reagent

• Büchner funnel and filter paper

• Desiccator

Procedure:

• Prepare a lipase solution of known concentration in the phosphate buffer.

• Add the support material to the lipase solution at a predetermined ratio (e.g., 1:10, support weight:solution volume).

• Incubate the mixture at a low temperature (e.g., 4°C) with gentle agitation for a specified period (e.g., 12-24 hours) to allow for enzyme adsorption.

• Separate the immobilized lipase from the supernatant by filtration using a Büchner funnel.

• Wash the immobilized lipase several times with the buffer to remove any unbound enzyme.

• Determine the amount of unbound protein in the combined supernatant and washings using the Bradford method with BSA as a standard. The immobilization yield can be calculated as the difference between the initial amount of protein and the amount of unbound protein.

• Dry the immobilized lipase in a desiccator under vacuum until a constant weight is achieved.

• Store the dried immobilized lipase at 4°C until use.

Protocol 2: Biocatalytic Synthesis of Isopropyl Valerate

This protocol outlines the general procedure for the enzymatic esterification of isovaleric acid and isopropanol.

Materials:

• Immobilized lipase (from Protocol 1 or a commercial source like Novozym 435)

• Isovaleric acid

• Isopropanol

• Organic solvent (e.g., n-heptane, optional for solvent-free systems)

• Molecular sieves (3Å, activated)

• Screw-capped reaction vessels (e.g., 50 mL flasks)

• Incubator shaker

• Gas chromatograph (GC) or High-Performance Liquid Chromatograph (HPLC) for analysis

Procedure:

• In a screw-capped flask, add isovaleric acid and isopropanol. Based on the data from similar esters, a starting molar ratio of 1:1.5 (acid:alcohol) is recommended for optimization.

• If a solvent is used, add n-heptane to the reaction mixture.

• Add the immobilized lipase to the mixture. A typical starting concentration is 1-5% (w/w) relative to the total substrate weight.

• To drive the reaction towards ester formation by removing the water produced, add activated molecular sieves (e.g., 10% w/w).

• Seal the flask tightly and place it in an incubator shaker set to the desired temperature (e.g., 50-60°C) and agitation speed (e.g., 150-200 rpm).

• Monitor the reaction progress by withdrawing small aliquots at regular intervals.

• Analyze the samples for the formation of isopropyl valerate and the consumption of substrates using GC or HPLC. The reaction is complete when the concentration of the product plateaus.

• Upon completion, separate the immobilized lipase and molecular sieves by filtration for potential reuse.

• The product can be purified from the reaction mixture, for example, by washing with a sodium bicarbonate solution to remove any unreacted acid, followed by distillation if necessary.

Protocol 3: Reusability of the Immobilized Lipase

Assessing the operational stability of the immobilized biocatalyst is essential for process viability.

Procedure:

• After the first reaction cycle (Protocol 2), recover the immobilized lipase by filtration.

• Wash the recovered biocatalyst thoroughly with the solvent used in the reaction (e.g., n-heptane) to remove any residual substrates and products.

• Dry the immobilized lipase under vacuum or in a desiccator.

• Use the recovered biocatalyst for a subsequent reaction cycle under the same optimized conditions.

• Repeat this process for several cycles, monitoring the ester yield in each cycle to determine the stability and reusability of the immobilized lipase. A retention of over 50% activity after multiple cycles is generally considered good.[1]

Visualizations

Caption: Experimental workflow for biocatalytic isopropyl valerate synthesis.

Caption: Simplified Ping-Pong Bi-Bi mechanism for lipase-catalyzed esterification.

References

• 1. Enzymatic Synthesis of Isopropyl Acetate by Immobilized Bacillus cereus Lipase in Organic Medium - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Selectivity of Candida antarctica B lipase toward fatty acid and (Iso)propanol substrates in esterification reactions in organic media - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Ibuprofenates of Isopropyl Amino acid Esters

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the synthesis of ibuprofenates of isopropyl amino acid esters. These compounds are of significant interest as potential prodrugs to enhance the transdermal delivery of ibuprofen (B1674241) by improving its solubility and skin permeability.[1][2]

Introduction

Ibuprofen, a widely used nonsteroidal anti-inflammatory drug (NSAID), is characterized by its poor water solubility, which can limit its bioavailability and therapeutic efficacy.[2] The synthesis of ionic liquid forms of ibuprofen, specifically through the formation of salts with isopropyl amino acid esters, has emerged as a promising strategy to overcome these limitations.[1][2] This modification aims to enhance the physicochemical properties of ibuprofen, leading to improved solubility and greater permeability through the skin, thus offering a more effective transdermal delivery system.[1][2][3]

Synthesis Overview

The synthesis of ibuprofenates of isopropyl amino acid esters is typically achieved through a three-step process.[1][4][5] This methodology is efficient and generally produces high yields.[4] A key advantage of the final step in this synthesis is that it can be conducted solvent-free, which aligns with green chemistry principles by reducing the use of volatile organic compounds.[2]

The general synthetic route involves:

• Esterification and Hydrochlorination: The amino acid is reacted with isopropanol (B130326) in the presence of a chlorinating agent to form the corresponding isopropyl amino acid ester hydrochloride.

• Neutralization: The hydrochloride salt is neutralized to yield the free isopropyl amino acid ester.

• Protonation: The free amino acid ester is then reacted with ibuprofen in an acid-base reaction to form the final ibuprofenate salt.[1][6]

Physicochemical Properties of Isopropyl Amino Acid Ester Ibuprofenates

The conversion of ibuprofen into these ionic liquid salts results in significant changes to its physicochemical properties.

Solubility

A notable advantage of these derivatives is their markedly increased solubility in water compared to ibuprofen alone.[3] For instance, the solubility of some isopropyl amino acid ester ibuprofenates can be over 66 times higher than that of ibuprofen.[3] This enhanced solubility is crucial for developing pharmaceutical formulations with higher drug concentrations.[1]

Compound	Solubility in Water (g/dm³)	Solubility in terms of Ibuprofen (g IBU/dm³)
Ibuprofen	0.076 (at 25 °C)	0.076
[L-LysOiPr][IBU]	Not Reported	5.047 ± 0.060
[L-PheOiPr][IBU]	Not Reported	0.297 ± 0.024

Data sourced from multiple studies.[2][3]

Lipophilicity

While ibuprofen is a lipophilic compound, its isopropyl amino acid ester derivatives are generally more hydrophilic.[7] This is reflected in their lower partition coefficients (log P), which can influence their interaction with biological membranes.

Compound	log P
Ibuprofen	~3.6-4.0
[HisOPr][IBU]	< [PheOPr][IBU] < [TrpOPr][IBU] < [TyrOPr][IBU] (exact values not specified)
[ValOiPr][IBU]	1.154 ± 0.004
[LeuOiPr][IBU]	1.404 ± 0.003

Data compiled from various sources.[7][8]

Thermal Properties

The melting points of the ibuprofenate salts vary depending on the specific amino acid ester used. Some derivatives exhibit lower melting points than ibuprofen, which may have implications for formulation development.[2]

Compound	Melting Point (°C)
Ibuprofen	78.6
[L-ThrOiPr][IBU]	41.3
[L-Asp(OiPr)₂][IBU]	58.4
[L-CysOiPr][IBU]	68.1
[L-AlaOiPr][IBU]	71.0
[L-ProOiPr][IBU]	71.4
[L-MetOiPr][IBU]	74.0

Data extracted from a study on various ibuprofenates.[2]

Experimental Protocols

The following are detailed methodologies for the key experiments involved in the synthesis and evaluation of ibuprofenates of isopropyl amino acid esters.

Synthesis of Isopropyl Amino Acid Ester Ibuprofenates

This protocol outlines the three-step synthesis of the target compounds.

Step 1: Synthesis of Isopropyl Amino Acid Ester Hydrochlorides

• To a round-bottom flask, add the desired amino acid and isopropanol.

• Cool the mixture in an ice bath.

• Slowly add a chlorinating agent (e.g., thionyl chloride) dropwise while stirring.

• After the addition is complete, allow the reaction to proceed at room temperature for a specified time (e.g., 24 hours).

• Remove the solvent under reduced pressure to obtain the crude isopropyl amino acid ester hydrochloride.

• Purify the product by recrystallization.

Step 2: Neutralization of the Ester Hydrochloride

• Dissolve the isopropyl amino acid ester hydrochloride in a suitable solvent.

• Add a base (e.g., a solution of sodium hydroxide) dropwise until the pH is neutral.

• Extract the free amino acid ester with an organic solvent (e.g., diethyl ether).

• Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate).

• Remove the solvent under reduced pressure. Due to the potential instability of the free ester, it is recommended to proceed to the next step immediately.[1]

Step 3: Protonation to Form the Ibuprofenate Salt

• Dissolve an equimolar amount of ibuprofen in a minimal amount of a suitable solvent (e.g., chloroform).[1]

• Add the freshly prepared isopropyl amino acid ester to the ibuprofen solution.

• Stir the reaction mixture at room temperature for a short period (e.g., 10 minutes).[1]

• Remove the solvent under reduced pressure to yield the final ibuprofenate of the isopropyl amino acid ester. This step can also be performed solvent-free.[2]

Characterization of Synthesized Compounds

The identity and purity of the synthesized compounds should be confirmed using standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are used to confirm the structure of the final product. The formation of the ionic salt is confirmed by a characteristic shift in the carbonyl carbon signal of ibuprofen.[2][4]

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR analysis is used to identify the functional groups present in the molecule and to confirm the formation of the salt.

• Elemental Analysis: This technique is used to determine the elemental composition of the synthesized compound, providing further confirmation of its purity and identity.

In Vitro Skin Permeation Studies

The enhanced transdermal delivery of the ibuprofen derivatives can be evaluated using Franz diffusion cells.

• Excise full-thickness porcine skin and mount it on the Franz diffusion cells with the dermal side in contact with the receptor phase.

• Fill the receptor chamber with a phosphate-buffered saline (PBS) solution (pH 7.4).[1]

• Apply a solution of the test compound (ibuprofen or its derivative) in a suitable vehicle (e.g., 70% ethanol) to the donor chamber.[1]

• Maintain the temperature at 37°C and stir the receptor phase continuously.[1]

• At predetermined time intervals (e.g., 0.5, 1, 2, 3, 4, 5, 8, and 24 hours), withdraw samples from the receptor chamber and replace them with fresh PBS.[1]

• Analyze the concentration of the permeated drug in the collected samples using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC).[1]

Visualizations

Caption: Three-step synthesis workflow for ibuprofenates of isopropyl amino acid esters.

References

• 1. mdpi.com [mdpi.com]
• 2. Influence of the Type of Amino Acid on the Permeability and Properties of Ibuprofenates of Isopropyl Amino Acid Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Isopropyl Amino Acid Esters Ionic Liquids as Vehicles for Non-Steroidal Anti-Inflammatory Drugs in Potential Topical Drug Delivery Systems with Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. New amino acid propyl ester ibuprofenates from synthesis to use in drug delivery systems - RSC Advances (RSC Publishing) DOI:10.1039/D2RA05804A [pubs.rsc.org]
• 8. Transdermal Delivery Systems for Ibuprofen and Ibuprofen Modified with Amino Acids Alkyl Esters Based on Bacterial Cellulose - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Isopropyl Valerate in Drug Delivery Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopropyl valerate (B167501) is an ester of isopropyl alcohol and valeric acid, recognized for its role as a penetration enhancer in topical and transdermal drug delivery systems. Its chemical properties facilitate the transport of active pharmaceutical ingredients (APIs) through the primary barrier of the skin, the stratum corneum. This document provides detailed application notes, experimental protocols, and supporting data on the use of isopropyl valerate and similar isopropyl esters in the formulation of effective drug delivery systems. Isopropyl valerate is a flammable liquid and should be handled with appropriate safety precautions[1].

Physicochemical Properties of Isopropyl Valerate

A summary of the key physicochemical properties of isopropyl valerate is presented in Table 1. These properties are crucial for its function as a solvent and penetration enhancer in topical formulations.

Table 1: Physicochemical Properties of Isopropyl Valerate

Property	Value
Molecular Formula	C₈H₁₆O₂
Molecular Weight	144.21 g/mol [1]
LogP (o/w)	~2.3 - 2.73
Appearance	Colorless liquid
Solubility	Practically insoluble in water; Soluble in alcohol[2]

Mechanism of Action as a Penetration Enhancer

Isopropyl esters, including isopropyl valerate, enhance skin permeation primarily by disrupting the highly ordered lipid structure of the stratum corneum[3][4]. This mechanism involves the fluidization of the lipid bilayers, which increases the diffusion of drug molecules through the skin. Long-chain isopropyl esters have been shown to have good miscibility with the stratum corneum, leading to a weaker skin barrier function and greater enhancement of drug permeation[3].

Caption: Mechanism of Isopropyl Valerate as a Skin Penetration Enhancer.

Applications in Drug Delivery Systems

Isopropyl valerate and its analogs are versatile excipients used in various topical and transdermal formulations, including:

• Microemulsions: Thermodynamically stable, isotropic systems of oil, water, surfactant, and cosurfactant. They can enhance the solubilization and skin permeation of both hydrophilic and lipophilic drugs.

• Nanoemulsions: Kinetically stable dispersions of oil and water with droplet sizes typically in the range of 20-200 nm[5]. Their small droplet size provides a large surface area, which can improve drug absorption.

Due to limited specific quantitative data for isopropyl valerate, data for the structurally similar esters, isopropyl myristate (IPM) and isopropyl palmitate (IPP), are presented as surrogates to illustrate their effects in these formulations.

Quantitative Data from Formulation Studies

The following tables summarize key data from studies on drug delivery systems incorporating isopropyl esters.

Table 2: Enhancement of In Vitro Skin Permeation by Isopropyl Esters

Drug	Formulation Base	Isopropyl Ester & Conc.	Enhancement Ratio*	Reference
Flurbiprofen (B1673479)	Isopropyl Myristate (IPM) solution	10% (w/w) Ethanol in IPM	-	[6]
Flurbiprofen	-	Isopulegol (B1217435) decanoate (B1226879)	2.19	[7]
Betamethasone Valerate	Semisolid Pharmacopoeia bases	IPA-IPM 1:1 (w/w)	~12	[8]
Zolmitriptan	Pressure-sensitive adhesive	10% IPP	3.33**	[9]

*Enhancement Ratio is the factor by which the drug flux is increased compared to a control formulation without the enhancer. **Calculated as the ratio of drug release percent with enhancer to that without.

Table 3: Characteristics of Nanoemulsions Containing Isopropyl Esters

Oil Phase	Surfactant/Co-surfactant	Drug	Particle Size (nm)	Polydispersity Index (PDI)	Reference
Isopropyl Myristate	Tween 20/Ethanol	Celastrol	186.23 ± 3.12	0.2 ± 0.07	[10]
Isopropyl Myristate	Labrasol/Plurol Oleique	Aceclofenac	Not Specified	Not Specified	[10]
Sefsol-218	Tween 20/Transcutol P	Betamethasone Valerate	150-200	Not Specified

Experimental Protocols

Protocol for Preparation of an Isopropyl Valerate-Based Nanoemulsion using High-Pressure Homogenization

This protocol describes the preparation of an oil-in-water (O/W) nanoemulsion where isopropyl valerate constitutes the oil phase.

Materials and Equipment:

• Isopropyl valerate (Oil phase)

• Active Pharmaceutical Ingredient (API)

• Surfactant (e.g., Tween 80)

• Co-surfactant (e.g., Transcutol P)

• Purified water (Aqueous phase)

• High-shear mixer

• High-pressure homogenizer

• Magnetic stirrer and stir bars

• Beakers and graduated cylinders

Procedure:

• Preparation of Oil Phase: Dissolve the desired amount of the API in isopropyl valerate with the aid of gentle heating or stirring.

• Preparation of Aqueous Phase: Dissolve the surfactant and co-surfactant in purified water with continuous stirring.

• Formation of Coarse Emulsion: Slowly add the oil phase to the aqueous phase under high-shear mixing (e.g., 5000-8000 rpm) for 15-30 minutes to form a coarse pre-emulsion.

• High-Pressure Homogenization: Pass the coarse emulsion through a high-pressure homogenizer at a pressure of 500-1500 bar for 3-5 cycles.

• Cooling and Storage: Immediately cool the resulting nanoemulsion to room temperature and store in a sealed container for further characterization.

Caption: Workflow for Nanoemulsion Preparation and Characterization.

Protocol for In Vitro Skin Permeation Study using a Franz Diffusion Cell

This protocol outlines the procedure for assessing the permeation of a drug from an isopropyl valerate-based formulation through a skin model.

Materials and Equipment:

• Franz diffusion cells

• Excised human or animal skin (e.g., rat abdominal skin)

• Receptor medium (e.g., phosphate-buffered saline, pH 7.4)

• Isopropyl valerate-based formulation

• Magnetic stirrer and stir bars

• Water bath with temperature control

• Syringes and needles for sampling

• HPLC or other suitable analytical instrument

Procedure:

• Skin Preparation: Thaw the excised skin and cut it into appropriate sizes to fit the Franz diffusion cells.

• Cell Assembly: Mount the skin between the donor and receptor compartments of the Franz diffusion cell, with the stratum corneum side facing the donor compartment.

• Receptor Compartment: Fill the receptor compartment with pre-warmed (32 ± 1°C) and degassed receptor medium. Ensure no air bubbles are trapped beneath the skin. Place a small magnetic stir bar in the receptor compartment.

• Equilibration: Allow the assembled cells to equilibrate in a water bath at 32 ± 1°C for 30 minutes.

• Formulation Application: Apply a known amount of the isopropyl valerate-based formulation onto the skin surface in the donor compartment.

• Sampling: At predetermined time intervals (e.g., 0.5, 1, 2, 4, 6, 8, 12, and 24 hours), withdraw an aliquot of the receptor medium from the sampling arm and immediately replace it with an equal volume of fresh, pre-warmed receptor medium.

• Sample Analysis: Analyze the drug concentration in the collected samples using a validated analytical method (e.g., HPLC).

• Data Analysis: Calculate the cumulative amount of drug permeated per unit area (μg/cm²) and plot it against time. The slope of the linear portion of the curve represents the steady-state flux (Jss).

Protocol for Quantification of Drug Deposition in the Stratum Corneum using the Tape-Stripping Method

This method is used to determine the amount of drug retained in the stratum corneum after topical application.

Materials and Equipment:

• Adhesive tape (e.g., D-Squame®, Scotch® Magic™ Tape)[3][11]

• Forceps

• Solvent for drug extraction (e.g., methanol, acetonitrile)

• Vials

• Sonicator

• Centrifuge

• HPLC or other suitable analytical instrument

Procedure:

• Formulation Application and Removal: Following the in vitro skin permeation study (or an in vivo study), carefully remove the skin from the Franz diffusion cell. Gently wipe the skin surface to remove any excess formulation[12].

• Tape Stripping: Apply a piece of adhesive tape to the treated skin area and press down firmly.

• Removal of Strip: After a few seconds, remove the tape strip with a swift, smooth motion using forceps.

• Repeat Stripping: Repeat the process with fresh tape strips for a predetermined number of times (e.g., 10-20 strips) to progressively remove the layers of the stratum corneum.

• Drug Extraction: Place each tape strip (or pools of consecutive strips) into a separate vial containing a known volume of a suitable extraction solvent.

• Extraction Procedure: Sonicate the vials for a specified time (e.g., 15-30 minutes) to extract the drug from the tape strips.

• Sample Preparation: Centrifuge the vials to pellet any debris. Collect the supernatant for analysis.

• Analysis: Determine the drug concentration in the supernatant using a validated analytical method.

• Data Analysis: Calculate the amount of drug per tape strip (or per pool of strips) and plot it against the strip number to obtain a drug concentration profile within the stratum corneum.

Caption: Workflow for In Vitro Skin Permeation and Deposition Study.

Protocol for Determination of Drug Solubility in Isopropyl Valerate

This protocol describes the shake-flask method to determine the saturation solubility of a drug in isopropyl valerate.

Materials and Equipment:

• Isopropyl valerate

• Active Pharmaceutical Ingredient (API) powder

• Scintillation vials or other suitable sealed containers

• Thermostatically controlled shaker or water bath

• Syringes and solvent-resistant filters (e.g., 0.45 µm PTFE)

• Analytical balance

• HPLC or other suitable analytical instrument

Procedure:

• Sample Preparation: Add an excess amount of the API powder to a known volume or weight of isopropyl valerate in a vial.

• Equilibration: Seal the vials and place them in a shaker bath set at a constant temperature (e.g., 25°C or 32°C) for a sufficient period (e.g., 24-72 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the same temperature to let the undissolved solid settle.

• Sampling: Carefully withdraw a known volume of the supernatant using a syringe fitted with a filter to remove any undissolved particles.

• Dilution and Analysis: Dilute the filtered sample with a suitable solvent and analyze the drug concentration using a validated analytical method.

• Calculation: Calculate the solubility of the drug in isopropyl valerate, typically expressed in mg/mL or mg/g.

Conclusion

Isopropyl valerate and related esters are valuable excipients in the development of topical and transdermal drug delivery systems, primarily acting as effective penetration enhancers. Their ability to disrupt the stratum corneum barrier facilitates the delivery of a wide range of APIs. The formulation of isopropyl valerate into advanced delivery systems like microemulsions and nanoemulsions can further enhance drug solubility and permeation. The protocols provided herein offer a framework for the systematic development and evaluation of such formulations. While specific quantitative data for isopropyl valerate is limited, the data from analogous isopropyl esters strongly support its potential in enhancing drug delivery through the skin.

References

• 1. Betamethasone 17-valerate CAS#: 2152-44-5 [m.chemicalbook.com]
• 2. guinama.com [guinama.com]
• 3. The tape-stripping technique as a method for drug quantification in skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. skemman.is [skemman.is]
• 6. Effect of counter-ions and penetration enhancers on the skin permeation of flurbiprofen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Enhancement of skin permeation of flurbiprofen via its transdermal patches using isopulegol decanoate (ISO-C10) as an absorption enhancer: pharmacokinetic and pharmacodynamic evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. BETAMETHASONE VALERATE CREAM USP, 0.1% BETAMETHASONE VALERATE OINTMENT USP, 0.1% BETAMETHASONE VALERATE LOTION USP, 0.1% (Potency expressed as betamethasone) [dailymed.nlm.nih.gov]
• 9. Betamethasone valerate - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. medicaljournalssweden.se [medicaljournalssweden.se]
• 12. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Notes & Optimization

Technical Support Center: Isopropyl Valerate Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of isopropyl valerate (B167501) synthesis.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of isopropyl valerate, particularly via Fischer esterification.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	1. Incomplete Reaction: The reaction has not reached equilibrium. 2. Unfavorable Equilibrium: The reverse reaction (hydrolysis) is significant. 3. Insufficient Catalyst: The amount or activity of the acid catalyst is too low. 4. Impure Reactants: Water present in the isopropanol (B130326) or valeric acid can inhibit the reaction.	1. Increase the reaction time and/or temperature to ensure the reaction reaches equilibrium. 2. Use a large excess of one reactant, typically isopropanol, to shift the equilibrium towards the product.[1][2] Another effective method is to remove water as it forms using a Dean-Stark apparatus or by adding a dehydrating agent like molecular sieves.[2][3] 3. Verify the amount and concentration of the acid catalyst. If using a solid catalyst, ensure it has not been deactivated. 4. Use anhydrous reactants.
Reaction Mixture Turns Dark Brown or Black (Charring)	1. Localized Overheating: The acid catalyst (e.g., sulfuric acid) was added too quickly. 2. High Reaction Temperature: The temperature is causing decomposition of the reactants or product. 3. Excessive Catalyst Concentration: Too much strong acid can promote side reactions.	1. Add the acid catalyst slowly and with continuous stirring to dissipate heat. 2. Reduce the reaction temperature. Monitor the reaction closely for any discoloration. 3. Use a catalytic amount of the acid, typically 1-5 mol%.
Difficult Product Purification	1. Residual Acid Catalyst: The acid catalyst remains in the organic layer. 2. Unreacted Valeric Acid: Significant amounts of the starting carboxylic acid are still present. 3. Formation of Emulsions during Workup: The aqueous and organic layers do not separate cleanly.	1. Neutralize the reaction mixture with a weak base, such as a saturated sodium bicarbonate solution, during the workup. 2. Wash the organic layer thoroughly with a sodium bicarbonate solution to remove unreacted valeric acid. 3. Add brine (saturated NaCl solution) to the separatory funnel to help break up emulsions.
Product Contaminated with Byproducts	1. Dehydration of Isopropanol: At high temperatures with a strong acid catalyst, isopropanol can dehydrate to form propene or diisopropyl ether. 2. Side reactions of Valeric Acid: Impurities in the valeric acid may lead to other ester byproducts.	1. Control the reaction temperature carefully. Consider using a milder catalyst. 2. Use high-purity starting materials. Analyze the product mixture using techniques like GC-MS to identify specific byproducts and optimize purification accordingly.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing isopropyl valerate?

The most common laboratory method is the Fischer-Speier esterification, which involves reacting valeric acid with isopropanol in the presence of an acid catalyst.[3] This is an equilibrium reaction, so conditions are optimized to favor the formation of the ester.[1]

Q2: How can I drive the Fischer esterification reaction towards a higher yield of isopropyl valerate?

To maximize the yield, you can:

• Use an excess of one reactant: Typically, a large excess of isopropanol is used as it is often less expensive and can also serve as the solvent.[2]

• Remove water: As water is a product of the reaction, its removal will shift the equilibrium to the right, favoring the formation of more ester.[2][3] This can be achieved by azeotropic distillation using a Dean-Stark apparatus or by adding a dehydrating agent.

Q3: What are the most effective catalysts for isopropyl valerate synthesis?

Commonly used catalysts for Fischer esterification include strong Brønsted acids like sulfuric acid (H₂SO₄) and p-toluenesulfonic acid (p-TsOH).[3] Lewis acids can also be employed. For a greener approach, enzymatic catalysis using lipases is an effective alternative.[4]

Q4: What are the typical reaction conditions for Fischer esterification of valeric acid and isopropanol?

Typical reaction times range from 1 to 10 hours at temperatures between 60-110 °C, often at the reflux temperature of the alcohol.[3]

Q5: What are some potential byproducts in the synthesis of isopropyl valerate?

Potential byproducts can include diisopropyl ether, which can form from the acid-catalyzed dehydration of isopropanol, especially at higher temperatures. Unreacted starting materials, valeric acid and isopropanol, will also be present in the crude product.

Q6: How is isopropyl valerate typically purified after the reaction?

Purification generally involves:

• Neutralization: Washing the reaction mixture with a weak base like sodium bicarbonate solution to remove the acid catalyst and unreacted valeric acid.

• Extraction: Extracting the ester into an organic solvent.

• Drying: Drying the organic layer over an anhydrous salt like sodium sulfate (B86663) or magnesium sulfate.

• Distillation: Removing the solvent and purifying the isopropyl valerate by distillation.

Data Presentation

Ester	Reactants	Catalyst	Temperature (°C)	Time (h)	Yield (%)
Isopropyl Esters (from high-oleic sunflower oil)	High-oleic sunflower oil, Isopropanol	Enzymatic (Lipase)	71	-	84
Isopropyl Myristate	Myristic Acid, Isopropanol	Enzymatic (Novozym 435)	60	5	>87
Isopropyl Palmitate	Palm Fatty Acids, Isopropanol	Methanesulphonic Acid	77	-	80
Ethyl Valerate	Valeric Acid, Ethanol	Proline Bisulfate (Ionic Liquid)	80	7	>99.9

Experimental Protocols

Fischer Esterification of Valeric Acid and Isopropanol

This protocol is a general procedure and may require optimization.

Materials:

• Valeric acid

• Isopropanol (anhydrous)

• Concentrated sulfuric acid (or other acid catalyst)

• Diethyl ether (or other extraction solvent)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Combine valeric acid and an excess of isopropanol (e.g., a 1:3 molar ratio) in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

• Slowly add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the moles of valeric acid) to the stirred mixture.

• Heat the mixture to reflux and maintain for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and dilute with diethyl ether.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (until no more gas evolves), and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter off the drying agent and remove the solvent by rotary evaporation.

• Purify the crude isopropyl valerate by fractional distillation.

Visualizations

References

• 1. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of Isopropyl Valerate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of isopropyl valerate (B167501). The information is presented in a user-friendly question-and-answer format to directly address common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the primary method for synthesizing isopropyl valerate?

A1: Isopropyl valerate is typically synthesized via Fischer-Speier esterification.[1] This method involves the acid-catalyzed reaction of valeric acid (pentanoic acid) with isopropanol (B130326).[2][3] The reaction is an equilibrium process, and to favor the formation of the isopropyl valerate product, it is common to use an excess of one reactant (usually the alcohol) or to remove the water that is formed as a byproduct.[1][2]

Q2: What are the common side reactions I should be aware of during the synthesis of isopropyl valerate?

A2: Several side reactions can occur during the acid-catalyzed synthesis of isopropyl valerate, potentially reducing the yield and purity of the desired product. These include:

• Dehydration of Isopropanol: In the presence of a strong acid catalyst and heat, isopropanol (a secondary alcohol) can undergo elimination to form propene and water.[1]

• Formation of Diisopropyl Ether: Two molecules of isopropanol can condense under acidic conditions to form diisopropyl ether, another potential impurity.

• Hydrolysis of Isopropyl Valerate: Fischer esterification is a reversible reaction. If water is not efficiently removed from the reaction mixture, the equilibrium can shift back towards the starting materials (valeric acid and isopropanol), leading to a lower yield of the ester.[1][2]

Q3: I am experiencing a low yield of isopropyl valerate. What are the likely causes and how can I troubleshoot this?

A3: Low yields are a common issue in Fischer esterification. The following table outlines potential causes and recommended solutions.

Potential Cause	Recommended Solutions
Incomplete Reaction	- Increase the reaction time.- Ensure the reaction temperature is optimal for esterification without promoting side reactions.
Equilibrium Not Favoring Products	- Use a larger excess of isopropanol to shift the equilibrium towards the product side.[1][2]- Actively remove water as it forms using a Dean-Stark apparatus or by adding a dehydrating agent like molecular sieves.[1][4]
Loss of Product During Workup	- Ensure complete extraction of the ester from the aqueous layer by using an appropriate solvent and performing multiple extractions.- Minimize losses during distillation by ensuring the apparatus is properly set up and monitoring the distillation temperature closely.
Catalyst Issues	- Ensure the acid catalyst is fresh and added in the correct concentration. Too little catalyst can lead to a slow or incomplete reaction, while too much can promote side reactions.

Q4: My final product is contaminated with unreacted valeric acid. How can I remove it?

A4: Unreacted valeric acid can be removed during the workup process. After the reaction is complete, the mixture can be washed with a mild base, such as a saturated solution of sodium bicarbonate (NaHCO₃). The valeric acid will react with the base to form a water-soluble carboxylate salt, which will be partitioned into the aqueous layer and can then be separated from the organic layer containing the isopropyl valerate.

Troubleshooting Guide

This guide provides a systematic approach to troubleshooting common issues during isopropyl valerate synthesis.

Caption: Troubleshooting workflow for isopropyl valerate synthesis.

Experimental Protocol: Fischer Esterification of Valeric Acid with Isopropanol

This protocol is a representative procedure for the synthesis of isopropyl valerate.

Materials:

• Valeric acid

• Isopropanol

• Concentrated sulfuric acid (H₂SO₄)

• 5% Sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Diethyl ether or other suitable extraction solvent

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Distillation apparatus

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask, combine valeric acid and an excess of isopropanol (e.g., a 1:3 molar ratio of acid to alcohol).

• Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

• Reflux: Attach a reflux condenser and heat the mixture to reflux for 1-2 hours. The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Cooling and Extraction: Allow the reaction mixture to cool to room temperature. Transfer the mixture to a separatory funnel and wash sequentially with:

  • Water

  • 5% Sodium bicarbonate solution (to neutralize the acid catalyst and remove unreacted valeric acid)

  • Saturated sodium chloride (brine) solution (to help break any emulsions)

• Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

• Solvent Removal: Filter to remove the drying agent and remove the excess isopropanol and extraction solvent using a rotary evaporator.

• Purification: Purify the crude isopropyl valerate by distillation to obtain the final product.

Caption: Experimental workflow for isopropyl valerate synthesis.

Signaling Pathways of Side Reactions

The following diagram illustrates the pathways for the primary reaction and major side reactions.

Caption: Main and side reaction pathways in isopropyl valerate synthesis.

References

• 1. Fischer Esterification [organic-chemistry.org]
• 2. cerritos.edu [cerritos.edu]
• 3. athabascau.ca [athabascau.ca]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Isopropyl Valerate Purification

Welcome to the technical support center for the purification of isopropyl valerate (B167501). This resource is designed for researchers, scientists, and drug development professionals, providing troubleshooting guidance and detailed protocols to address common challenges encountered during the synthesis and purification of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude isopropyl valerate sample synthesized via Fischer esterification?

A1: The most common impurities are typically unreacted starting materials and the reaction byproduct. These include:

• Valeric Acid (Pentanoic Acid): The starting carboxylic acid.

• Isopropanol (B130326) (Propan-2-ol): The starting alcohol, often used in excess.

• Water: A byproduct of the esterification reaction.

• Acid Catalyst: Such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TSA).

• Diisopropyl Ether: A potential byproduct from the acid-catalyzed self-condensation of isopropanol, especially if the reaction is overheated.[1][2][3]

Q2: My reaction seems to stall, and I'm getting low yields of isopropyl valerate. What are the likely causes?

A2: Low yields are often due to the reversible nature of the Fischer esterification. The equilibrium may not be sufficiently shifted towards the product side. Key factors include:

• Insufficient Water Removal: The accumulation of water, a byproduct, can drive the reaction backward, hydrolyzing the ester back to the starting materials.[4][5]

• Inadequate Excess of Alcohol: Using a large excess of isopropanol is a common strategy to push the equilibrium towards the formation of isopropyl valerate.[4][5][6]

• Reaction Time: The reaction may be too slow and may not have reached equilibrium.

• Catalyst Activity: The acid catalyst may be insufficient in quantity or have lost its activity.

Q3: After distillation, my isopropyl valerate is still impure. I suspect an azeotrope. Is this possible?

• Isopropanol and Water: Form a well-known binary azeotrope with a boiling point of approximately 80.4°C (containing about 88% isopropanol by weight), which is lower than the boiling point of either pure component.[7]

• Ternary Azeotrope: It is highly probable that a ternary azeotrope between isopropyl valerate, isopropanol, and water exists, similar to the one formed by isopropyl acetate (B1210297), isopropanol, and water.[8] This azeotrope would distill first, making it difficult to separate the components by simple fractional distillation.

Q4: How can I effectively remove the unreacted valeric acid from my crude product?

A4: Unreacted valeric acid and the acid catalyst can be efficiently removed during the aqueous workup. Washing the crude organic layer with a mild aqueous base, such as 5% sodium bicarbonate (NaHCO₃) solution, will convert the acidic impurities into their corresponding sodium salts.[6] These salts are water-soluble and will partition into the aqueous layer, which can then be separated from your ester product using a separatory funnel.

Q5: What analytical techniques are recommended for assessing the purity of isopropyl valerate?

A5: Several chromatographic and spectroscopic methods are suitable:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent method for both separating volatile impurities and identifying them based on their mass spectra.[9]

• High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method can be used to quantify the purity of the ester and detect less volatile impurities.[10][11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of the isopropyl valerate and identify impurities by their characteristic signals.

• Infrared (IR) Spectroscopy: Can confirm the presence of the ester functional group (strong C=O stretch around 1735 cm⁻¹) and the absence of the broad O-H stretch from the carboxylic acid starting material.

Troubleshooting Guides

Issue 1: Low Yield of Isopropyl Valerate

Symptom	Possible Cause	Troubleshooting Steps
Low conversion after expected reaction time.	Reversible Reaction Equilibrium: Water byproduct is inhibiting the forward reaction.	1. Use a Dean-Stark Apparatus: During the reaction, use a solvent like toluene (B28343) to azeotropically remove water as it forms, driving the equilibrium forward.[4] 2. Increase Excess of Isopropanol: If not already doing so, increase the molar ratio of isopropanol to valeric acid (e.g., 3:1 or higher).[5][6] 3. Increase Catalyst Concentration: Ensure an adequate amount of acid catalyst is used (typically 1-5 mol%).
Insufficient Reaction Time or Temperature.	1. Monitor the Reaction: Use TLC or GC to monitor the disappearance of the limiting reagent (valeric acid). 2. Extend Reaction Time: Continue refluxing until the reaction reaches completion. 3. Ensure Proper Temperature: Verify that the reaction mixture is maintaining a gentle reflux.
Product loss during workup.	Hydrolysis of Ester: The ester is being hydrolyzed back to the carboxylic acid and alcohol during the aqueous wash steps.	1. Use a Mild Base: Use a weak base like sodium bicarbonate for neutralization instead of stronger bases like sodium hydroxide. 2. Work Quickly and at Room Temperature: Perform the aqueous extractions without unnecessary delays and avoid heating the mixture. 3. Use Brine Wash: A final wash with saturated aqueous NaCl (brine) can help to reduce the amount of water in the organic layer before drying.[6]

Issue 2: Product Purity Issues After Purification

Symptom	Possible Cause	Troubleshooting Steps
Presence of low-boiling point contaminants in the final product.	Azeotrope Formation: An azeotrope of isopropanol and water (and possibly isopropyl valerate) is co-distilling.	1. Extractive Distillation: Consider using a high-boiling point solvent (entrainer) that alters the relative volatilities of the components to break the azeotrope. 2. Thorough Drying: Ensure the crude product is thoroughly dried with a drying agent (e.g., anhydrous MgSO₄ or Na₂SO₄) before distillation to remove as much water as possible.
Inefficient Fractional Distillation.	1. Use a Fractionating Column: Employ a column with a high number of theoretical plates (e.g., a Vigreux or packed column). 2. Slow Distillation Rate: Distill the mixture slowly to allow for proper equilibrium between the liquid and vapor phases in the column. 3. Proper Insulation: Insulate the distillation column to maintain the temperature gradient.
Presence of high-boiling point contaminants.	Unreacted Valeric Acid: Incomplete removal during the aqueous workup.	1. Repeat Basic Wash: Re-dissolve the impure ester in a non-polar solvent and perform another wash with 5% sodium bicarbonate solution. 2. Vacuum Distillation: Purify the ester by vacuum distillation to separate it from the less volatile valeric acid.
Product is discolored (yellow or brown).	Side Reactions/Decomposition: Overheating during the reaction or distillation, especially with a strong acid catalyst like H₂SO₄.	1. Lower Reaction Temperature: If possible, use a milder catalyst or lower the reflux temperature. 2. Use Vacuum Distillation: Distilling under reduced pressure lowers the boiling point and minimizes thermal decomposition.[12] 3. Use an Alternative Catalyst: Consider using a solid acid catalyst or a milder acid like p-TSA, which may cause less charring than sulfuric acid.
Presence of diisopropyl ether.	Self-condensation of Isopropanol: Reaction temperature was too high, favoring the dehydration of isopropanol.[1]	1. Control Reaction Temperature: Maintain a gentle reflux and avoid excessive heating. 2. Fractional Distillation: Diisopropyl ether has a much lower boiling point (~68°C) than isopropyl valerate and should be separable by careful fractional distillation.

Data Presentation

Table 1: Boiling Points of Key Compounds at Atmospheric Pressure

Compound	Molecular Formula	Molar Mass ( g/mol )	Boiling Point (°C)
Isopropanol	C₃H₈O	60.10	82.5[7][13][14][15]
Water	H₂O	18.02	100.0
Isopropanol/Water Azeotrope	-	-	80.4[7]
Valeric Acid	C₅H₁₀O₂	102.13	185-186[4][5][10][16][17]
Isopropyl Valerate	C₈H₁₆O₂	144.21	~165 [13]
Diisopropyl Ether	C₆H₁₄O	102.18	~68

Experimental Protocols

Protocol 1: Synthesis of Isopropyl Valerate via Fischer Esterification

This protocol is a representative method and may require optimization.

Materials:

• Valeric acid

• Isopropanol (anhydrous)

• Concentrated sulfuric acid (H₂SO₄)

• Diethyl ether (or other suitable extraction solvent)

• 5% aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Boiling chips

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, combine valeric acid (1.0 eq), isopropanol (3.0 eq, serving as both reactant and solvent), and a few boiling chips.

• Catalyst Addition: Slowly and carefully add concentrated sulfuric acid (approx. 0.1 eq or 2-3% of the total mass) to the stirred mixture.

• Reflux: Heat the mixture to a gentle reflux using a heating mantle. Let the reaction proceed for 2-4 hours. The progress can be monitored by TLC or GC analysis.

• Cooling: After the reaction is complete, allow the mixture to cool to room temperature.

• Quenching and Extraction: Transfer the cooled reaction mixture to a separatory funnel. Dilute the mixture with diethyl ether.

• Neutralization: Carefully add 5% sodium bicarbonate solution in portions to neutralize the acidic components. Swirl gently and vent the separatory funnel frequently to release the CO₂ gas produced. Continue adding the bicarbonate solution until the effervescence ceases and the aqueous layer is neutral or slightly basic to pH paper.

• Washing: Separate the aqueous layer. Wash the organic layer sequentially with water and then with brine.[6]

• Drying: Transfer the organic layer to an Erlenmeyer flask and dry it over anhydrous magnesium sulfate.

• Solvent Removal: Filter off the drying agent and remove the diethyl ether and excess isopropanol using a rotary evaporator. The remaining crude liquid is isopropyl valerate.

Protocol 2: Purification by Fractional Distillation

• Apparatus Setup: Assemble a fractional distillation apparatus using a round-bottom flask, a fractionating column (e.g., Vigreux), a distillation head with a thermometer, a condenser, and a receiving flask.

• Distillation: Add the crude isopropyl valerate and a boiling chip to the distillation flask. Heat the flask gently.

• Fraction Collection:

  • First Fraction (Foreshot): Collect any low-boiling impurities. This fraction may contain residual extraction solvent and the isopropanol/water azeotrope (boiling around 80°C).[7]

  • Second Fraction (Product): As the temperature rises and stabilizes at the boiling point of isopropyl valerate (approx. 165°C), switch to a clean receiving flask to collect the pure product.

  • Third Fraction (Residue): Stop the distillation before the flask boils to dryness. The residue will contain high-boiling impurities like unreacted valeric acid.

• Analysis: Analyze the collected product fraction for purity using GC-MS or NMR.

Mandatory Visualizations

Caption: Experimental workflow for the synthesis and purification of isopropyl valerate.

References

• 1. echemi.com [echemi.com]
• 2. Sciencemadness Discussion Board - Synthesis of Diisopropyl-ether - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. Valeric Acid | Fisher Scientific [fishersci.com]
• 5. manavchem.com [manavchem.com]
• 6. community.wvu.edu [community.wvu.edu]
• 7. Isopropyl alcohol - Wikipedia [en.wikipedia.org]
• 8. US4693789A - Separation of isopropyl acetate from isopropanol by extractive distillation - Google Patents [patents.google.com]
• 9. Isopropyl valerate | C8H16O2 | CID 87598 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Valeric acid - Wikipedia [en.wikipedia.org]
• 11. Isopropyl valerate | SIELC Technologies [sielc.com]
• 12. benchchem.com [benchchem.com]
• 13. acs.org [acs.org]
• 14. mymortuarycooler.com [mymortuarycooler.com]
• 15. Isopropyl Alcohol Solvent Properties [macro.lsu.edu]
• 16. Valeric acid - 2500ml | Worldwide Life Sciences [wwmponline.com]
• 17. Pentanoic acid - Sciencemadness Wiki [sciencemadness.org]

Isopropyl Valerate Degradation Pathways: A Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for understanding and investigating the degradation pathways of isopropyl valerate (B167501). It includes troubleshooting guides for common experimental issues, frequently asked questions (FAQs), detailed experimental protocols, and a summary of relevant kinetic data.

I. Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways of isopropyl valerate?

A1: The primary degradation pathways for isopropyl valerate are hydrolysis, oxidation, and thermal decomposition. Hydrolysis, which can be catalyzed by acid or base, results in the formation of isopropanol (B130326) and valeric acid.[1] Oxidative degradation can be initiated by factors such as heat, light, and the presence of metal ions, leading to the formation of hydroperoxides that can further break down into smaller molecules like aldehydes and ketones.[1] Thermal degradation at elevated temperatures can lead to complex decomposition reactions.[1]

Q2: What are the typical products of isopropyl valerate degradation?

A2: The main products of hydrolytic degradation are isopropanol and valeric acid. Oxidative degradation can produce a variety of compounds, including aldehydes and ketones.[1] Thermal decomposition can also result in the formation of smaller volatile molecules.

Q3: How can I minimize the degradation of isopropyl valerate during storage and experiments?

A3: To minimize degradation, store isopropyl valerate in a cool, dark, and dry place in a well-sealed container to protect it from light, moisture, and oxygen. For experimental solutions, consider using buffered systems to control pH and minimize hydrolysis.[1] Avoid prolonged exposure to high temperatures.

Q4: What analytical techniques are best suited for studying isopropyl valerate degradation?

A4: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) are the most common and effective techniques. GC-MS is particularly well-suited for identifying and quantifying volatile degradation products.[2] HPLC can be used to monitor the disappearance of the parent compound and the appearance of less volatile degradation products.[1]

Q5: Are there any enzymatic pathways for isopropyl valerate degradation?

A5: Yes, esterases and lipases can catalyze the hydrolysis of isopropyl valerate to isopropanol and valeric acid.[3][4][5] This is a common metabolic pathway in biological systems.

II. Troubleshooting Guides

A. HPLC Analysis Troubleshooting

Issue	Possible Cause(s)	Troubleshooting Steps
Peak Tailing	- Secondary interactions with the stationary phase.- Column overload.- Inappropriate mobile phase pH.	- Use a highly deactivated column.- Reduce sample concentration.- Adjust mobile phase pH to ensure the analyte is in a single ionic form.
Ghost Peaks	- Contamination in the mobile phase or injector.- Carryover from previous injections.	- Use fresh, high-purity mobile phase.- Implement a thorough needle wash program.- Run blank injections to identify the source of contamination.
Retention Time Shifts	- Inconsistent mobile phase composition.- Fluctuations in column temperature.- Column degradation.	- Ensure accurate mobile phase preparation and proper mixing.- Use a column oven for stable temperature control.- Replace the column if performance continues to degrade.
Poor Resolution	- Inappropriate mobile phase.- Column aging.- Flow rate is too high.	- Optimize mobile phase composition (e.g., solvent ratio, pH).- Replace the column.- Reduce the flow rate.

B. GC-MS Analysis Troubleshooting

Issue	Possible Cause(s)	Troubleshooting Steps
Peak Broadening	- Injection port temperature too low.- Slow injection speed.- Column contamination.	- Increase injector temperature.- Ensure a fast and smooth injection.- Bake out the column or trim the front end.
Peak Fronting	- Column overload.- Incompatible solvent.	- Dilute the sample.- Ensure the sample solvent is compatible with the stationary phase.
No Peaks or Low Signal	- Leak in the system.- Syringe issue.- Detector malfunction.	- Perform a leak check.- Check the syringe for blockage or damage.- Verify detector settings and perform a tune.
Contamination/Ghost Peaks	- Septum bleed.- Contaminated carrier gas.- Sample carryover.	- Use high-quality, low-bleed septa.- Ensure high-purity carrier gas and use traps.- Clean the injector and use a solvent wash between samples.

III. Quantitative Data Summary

While specific kinetic data for isopropyl valerate is limited in the literature, the following table provides representative data for the degradation of similar short-chain esters. This data can be used as a reference for estimating the stability of isopropyl valerate under various conditions.

Degradation Pathway	Ester	Conditions	Rate Constant (k)	Half-life (t½)
Hydrolysis (Base-catalyzed)	Methyl Acetate	25°C, pH 11	0.115 L mol⁻¹ s⁻¹	-
Thermal Degradation	Betamethasone Valerate	pH 7.4, 70°C	1.84 x 10⁻⁵ s⁻¹	~10.5 hours
Oxidative Degradation	Ethyl Acetate in wine	Storage with air	Significant decrease over 9 months	-

Note: This data is for illustrative purposes and may not be directly applicable to isopropyl valerate. Experimental determination of degradation kinetics for isopropyl valerate is recommended for precise stability assessments.

IV. Experimental Protocols

A. Protocol 1: Determination of Hydrolytic Degradation Rate by HPLC

Objective: To determine the rate of hydrolysis of isopropyl valerate under acidic and basic conditions.

Methodology:

• Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of isopropyl valerate in acetonitrile.

• Preparation of Reaction Solutions:

  • Acidic: In a volumetric flask, add a known volume of the stock solution to 0.1 N hydrochloric acid to achieve a final concentration of 100 µg/mL.

  • Basic: In a separate volumetric flask, add a known volume of the stock solution to 0.1 N sodium hydroxide (B78521) to achieve a final concentration of 100 µg/mL.

  • Neutral: In a third volumetric flask, add a known volume of the stock solution to purified water.

• Incubation: Incubate the reaction solutions in a constant temperature bath (e.g., 50°C).

• Sampling: At predetermined time intervals (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot from each reaction solution.

• Quenching: Immediately neutralize the acidic and basic samples with an equimolar amount of base or acid, respectively, to stop the reaction.

• HPLC Analysis:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: Acetonitrile and water gradient.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210 nm.

  • Injection Volume: 10 µL.

• Data Analysis: Plot the natural logarithm of the isopropyl valerate concentration versus time. The slope of the line will be the negative of the pseudo-first-order rate constant (-k).

B. Protocol 2: Identification of Volatile Degradation Products by GC-MS

Objective: To identify the volatile products of thermal and oxidative degradation.

Methodology:

• Sample Preparation:

  • Thermal Stress: Place a known amount of isopropyl valerate in a sealed vial and heat in an oven at a specified temperature (e.g., 100°C) for a set duration.

  • Oxidative Stress: Dissolve isopropyl valerate in a suitable solvent and add an oxidizing agent (e.g., hydrogen peroxide). Incubate at a controlled temperature.

• Headspace Sampling: After the stress period, equilibrate the vial at a specific temperature (e.g., 80°C) to allow volatile compounds to partition into the headspace.

• GC-MS Analysis:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Program: Start at a low temperature (e.g., 40°C) and ramp up to a higher temperature (e.g., 250°C) to separate the volatile compounds.

  • Mass Spectrometer: Operate in electron ionization (EI) mode and scan a mass range of m/z 35-350.

• Data Analysis: Identify the degradation products by comparing their mass spectra to a reference library (e.g., NIST).

V. Degradation Pathway Diagrams

References

• 1. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 2. Identification and characterization of a new true lipase isolated through metagenomic approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Estradiol Valerate - CAS 979-32-8 - For Research Use [benchchem.com]
• 4. What is the mechanism of Estradiol Valerate? [synapse.patsnap.com]
• 5. Estrogen ester - Wikipedia [en.wikipedia.org]

optimizing temperature for Isopropyl valerate synthesis

Welcome to the Technical Support Center for Isopropyl Valerate (B167501) synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing reaction temperature and troubleshooting common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature range for the synthesis of isopropyl valerate via Fischer esterification?

A1: The optimal temperature for Fischer esterification of valeric acid with isopropanol (B130326) typically falls within the reflux temperature of the reaction mixture. Given that isopropanol has a boiling point of 82.6 °C, a common starting point for the reaction temperature is in the range of 80-100°C.[1] However, the ideal temperature can be influenced by the specific acid catalyst used and the scale of the reaction. It is recommended to start with a lower temperature and monitor the reaction's progress to minimize the formation of byproducts.[1]

Q2: What are the potential side reactions related to temperature in isopropyl valerate synthesis?

A2: A primary side reaction, especially at higher temperatures and in the presence of a strong acid catalyst like sulfuric acid, is the dehydration of isopropanol to form diisopropyl ether.[1] At temperatures above 127°C, the formation of propylene (B89431) and acetone (B3395972) from isopropanol can also become more favorable.[1] Prolonged exposure to high temperatures can also lead to thermal degradation of the reactants or the final product, potentially causing discoloration.[2]

Q3: How does temperature affect the rate of an enzyme-catalyzed synthesis of isopropyl valerate?

A3: In enzymatic synthesis, increasing the temperature generally enhances the initial rate of the reaction. This is due to increased kinetic energy, which leads to more frequent collisions between the enzyme and substrate molecules.[3] Higher temperatures can also improve the solubility of the substrates and reduce the viscosity of the reaction medium, further accelerating the reaction rate.[3] However, excessively high temperatures can lead to enzyme denaturation, causing a loss of catalytic activity.[4] For many lipase-catalyzed esterifications, the optimal temperature is often found to be around 60°C.[3]

Q4: Can changing the temperature help to drive the reaction towards completion?

A4: Yes, to an extent. Increasing the temperature generally increases the reaction rate, helping it to reach equilibrium faster. However, since Fischer esterification is a reversible reaction, simply increasing the temperature may not be sufficient to achieve a high yield.[5][6] To shift the equilibrium towards the product side, it is crucial to remove water as it is formed, for instance by using a Dean-Stark apparatus, or by using a large excess of one of the reactants, typically the alcohol.[2][7]

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Low Yield or Incomplete Reaction	The reaction has not reached equilibrium, or the equilibrium is unfavorable.	- Increase the reaction time and/or moderately increase the temperature to improve the reaction rate.[7]- Use a larger excess of isopropanol to shift the equilibrium towards the product.[2]- Ensure efficient removal of water using a Dean-Stark apparatus or a suitable dehydrating agent.[7]
Product Discoloration (Dark Brown or Black)	Charring has occurred due to localized overheating, the reaction temperature being too high, or the acid catalyst concentration being excessive.[2][7]	- Reduce the overall reaction temperature.[7]- Add the acid catalyst slowly and with vigorous stirring to a cooled reaction mixture to prevent localized hot spots.[7]- Consider using a milder catalyst, such as p-toluenesulfonic acid (p-TSA), which is known to cause less charring.[2]
Formation of Significant Byproducts (e.g., Diisopropyl Ether)	The reaction temperature is too high, favoring the dehydration of isopropanol.[1]	- Lower the reaction temperature. A good starting point is the gentle reflux of isopropanol (around 82.6°C).[1]- Use the lowest temperature at which the esterification proceeds at a reasonable rate.[1]- Consider using a milder or heterogeneous acid catalyst, like an acidic resin, which can be less aggressive in promoting side reactions.[1]
Slow Reaction Rate	The reaction temperature is too low, or there is inadequate mixing.	- Gradually increase the temperature while monitoring for the formation of byproducts.[7]- Ensure efficient agitation to eliminate mass transfer limitations, especially in larger scale reactions.[2]

Quantitative Data Summary

Ester Synthesized	Reactants	Catalyst	Temperature (°C)	Yield/Conversion	Reference
Isopropyl Myristate	Myristic Acid, Isopropyl Alcohol	Novozym 435 (Lipase)	60	87.65%	[3]
Pentyl Valerate	Valeric Acid, 1-Pentanol	Candida rugosa Lipase	37	Optimum condition	[8]
Isopropyl Acetate	Acetic Acid, Isopropanol	Silica-immobilized Bacillus cereus Lipase	50-70	Optimal range	[9]
Isopropyl Stearate	Stearic Acid, Isopropanol	Sulfuric Acid	Reflux (82°C)	-	[7]
Isopropyl Butyrate	Butyric Acid, Propylene	Sulfuric Acid	~125	-	[10]

Experimental Protocols

Fischer Esterification of Isopropyl Valerate

This protocol is a general procedure and may require optimization.

Materials:

• Valeric acid

• Isopropanol (anhydrous, in excess)

• Acid catalyst (e.g., concentrated sulfuric acid or p-toluenesulfonic acid)

• Sodium bicarbonate (saturated aqueous solution)

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate

• Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Procedure:

• In a round-bottom flask equipped with a reflux condenser (and a Dean-Stark trap if removing water azeotropically) and a magnetic stirrer, dissolve valeric acid in an excess of anhydrous isopropanol (e.g., 3-5 molar equivalents).

• Slowly add a catalytic amount of the acid catalyst (e.g., 1-2 mol% of sulfuric acid) to the stirring solution.

• Heat the reaction mixture to a gentle reflux (approximately 80-90°C) and maintain this temperature.

• Monitor the progress of the reaction using a suitable analytical technique such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess isopropanol under reduced pressure using a rotary evaporator.

• Dilute the residue with an organic solvent (e.g., diethyl ether) and transfer it to a separatory funnel.

• Wash the organic layer sequentially with a saturated sodium bicarbonate solution (to neutralize the acid catalyst and remove any unreacted valeric acid), followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude isopropyl valerate.

• Purify the crude product by distillation if necessary.

Visualizations

Caption: Workflow for optimizing temperature in isopropyl valerate synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Green synthesis of isopropyl myristate in novel single phase medium Part I: Batch optimization studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cas 18362-97-5,ISO-PROPYL-VALERATE | lookchem [lookchem.com]
• 5. athabascau.ca [athabascau.ca]
• 6. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 7. benchchem.com [benchchem.com]
• 8. Biocatalytic Synthesis of Flavor Ester “Pentyl Valerate” Using Candida rugosa Lipase Immobilized in Microemulsion Based Organogels: Effect of Parameters and Reusability - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. US2021851A - Method of making isopropyl esters of aliphatic acids - Google Patents [patents.google.com]

Technical Support Center: Catalyst Deactivation in Isopropyl Valerate Production

Welcome to the Technical Support Center for catalyst deactivation in the synthesis of isopropyl valerate (B167501). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during the esterification of valeric acid with isopropanol (B130326).

Troubleshooting Guides

This section provides answers to frequently asked questions regarding catalyst deactivation, offering insights into common problems and their solutions.

FAQs for Solid Acid Catalysts (e.g., Amberlyst-15, Sulfated Zirconia)

Q1: My reaction rate has significantly decreased over time. What are the likely causes for my solid acid catalyst?

A1: A decrease in reaction rate is a common indicator of catalyst deactivation. For solid acid catalysts like Amberlyst-15 and sulfated zirconia, the primary causes include:

• Water Poisoning: The esterification reaction produces water as a byproduct. Water can strongly adsorb to the active acid sites, blocking access for the reactants (valeric acid and isopropanol) and thereby reducing the catalyst's activity.[1][2]

• Leaching of Active Sites: In the case of Amberlyst-15, the sulfonic acid groups that provide the catalytic activity can leach from the polymer support into the reaction mixture, leading to a permanent loss of activity.[3] For sulfated zirconia, the sulfate (B86663) groups can be lost, especially at higher temperatures.[4]

• Coking/Fouling: At elevated temperatures, organic molecules can decompose and form carbonaceous deposits (coke) on the catalyst surface.[5] These deposits physically block the pores and cover the active sites.

• Thermal Degradation: High reaction temperatures can lead to irreversible changes in the catalyst structure, such as the degradation of the polymer backbone in Amberlyst-15 or changes in the crystalline structure of sulfated zirconia.[5][6]

Q2: How can I determine the specific cause of my catalyst's deactivation?

A2: A systematic approach involving catalyst characterization and analysis of reaction conditions is necessary.

• Analyze Reaction Conditions:

  • Temperature: Are you operating within the recommended temperature range for your catalyst? For Amberlyst-15, the maximum operating temperature is typically around 120°C.[7]

  • Water Content: Is there a mechanism in your experimental setup to remove water as it is formed (e.g., reactive distillation)?

• Characterize the Spent Catalyst:

  • Surface Area and Porosity Analysis (BET): A significant decrease in surface area and pore volume can indicate fouling or coking.

  • Temperature Programmed Desorption (TPD): Ammonia (B1221849) TPD (NH3-TPD) can be used to quantify the number and strength of acid sites on the catalyst surface. A decrease in acidity points towards active site loss.[8]

  • Thermogravimetric Analysis (TGA): TGA can reveal the amount of coke deposited on the catalyst surface.[4]

  • Fourier-Transform Infrared Spectroscopy (FTIR): FTIR can be used to identify changes in the functional groups on the catalyst surface, such as the loss of sulfonic acid groups in Amberlyst-15 or sulfate groups in sulfated zirconia.[5]

Q3: What are the best practices to minimize deactivation of my solid acid catalyst during isopropyl valerate synthesis?

A3: To prolong the life of your catalyst, consider the following:

• Control Reaction Temperature: Operate at the lowest effective temperature to minimize thermal degradation and coking.

• Water Removal: Implement in-situ water removal techniques. Reactive distillation is a highly effective method where water is continuously removed from the reaction mixture as it is formed, shifting the equilibrium towards product formation and preventing water poisoning of the catalyst.[9]

• Reactant Purity: Ensure that your valeric acid and isopropanol are free from impurities that could act as catalyst poisons.

• Catalyst Selection: Choose a catalyst with high thermal and chemical stability for your reaction conditions. For example, while Amberlyst-15 is effective, sulfated zirconia may offer higher thermal stability.[10][11]

Q4: Can I regenerate my deactivated solid acid catalyst?

A4: Yes, regeneration is often possible, depending on the cause of deactivation.

• For Water Poisoning: Simply drying the catalyst at an appropriate temperature can often restore activity.

• For Coking/Fouling:

  • Amberlyst-15: Washing the resin with a suitable solvent, such as ethanol, can remove adsorbed organic species.[12] A common regeneration procedure involves washing with 2-4 bed volumes of 3-7% HCl followed by rinsing with deionized water until neutral.[13]

  • Sulfated Zirconia: Calcination in air at elevated temperatures (typically around 500-600°C) can burn off coke deposits.[6] However, care must be taken as excessive temperatures can lead to the decomposition of sulfate groups.[6]

• For Leaching: Deactivation due to the leaching of active sites is generally irreversible.

FAQs for Lipase (B570770) Catalysts

Q1: My lipase-catalyzed esterification of valeric acid is showing low activity. What could be the issue?

A1: Low activity in lipase-catalyzed reactions can be attributed to several factors:

• Inhibition by Isopropanol: Short-chain alcohols like isopropanol can inhibit or even deactivate lipases.[14] High concentrations of isopropanol can strip the essential water layer surrounding the enzyme, leading to conformational changes and loss of activity.

• pH of the Microenvironment: The acidity of valeric acid can lower the pH in the immediate vicinity of the enzyme, potentially moving it away from its optimal pH range and reducing its catalytic efficiency.

• Water Content: While a small amount of water is essential for lipase activity, excess water (produced during the reaction) can promote the reverse reaction (hydrolysis of the ester), leading to lower net product formation.[15]

• Thermal Denaturation: Like all enzymes, lipases are sensitive to high temperatures. Exceeding the optimal temperature for the specific lipase you are using can cause irreversible denaturation and loss of activity.

Q2: How can I improve the stability and activity of my lipase catalyst?

A2: Several strategies can be employed to enhance lipase performance:

• Immobilization: Immobilizing the lipase on a solid support can significantly improve its stability and reusability.[15]

• Substrate Feeding Strategy: Instead of adding all the isopropanol at the beginning of the reaction, a fed-batch approach where the alcohol is added gradually can help to maintain a low concentration in the reaction medium, thus minimizing inhibition.

• Water Activity Control: Using a solvent system that helps to control water activity or employing methods for in-situ water removal (e.g., pervaporation) can shift the equilibrium towards ester synthesis.

• pH Control: While challenging in a non-aqueous medium, the use of buffered supports for immobilization can help to maintain a more favorable local pH for the enzyme.

Q3: Is it possible to reactivate a lipase that has been inhibited by isopropanol?

A3: In some cases, if the deactivation is not irreversible, activity can be partially restored. Washing the immobilized lipase with a suitable buffer or solvent to remove the excess alcohol, followed by re-equilibration under optimal conditions, may help to recover some of the catalytic activity. However, prolonged exposure to high concentrations of short-chain alcohols can lead to irreversible denaturation.[14]

Quantitative Data Summary

The following tables summarize key quantitative data related to catalyst properties and performance in esterification reactions.

Table 1: Properties of Common Catalysts for Isopropyl Valerate Production

Catalyst	Type	Active Site	Max. Operating Temp. (°C)	Key Strengths	Potential Weaknesses
Amberlyst-15	Strong Acidic Resin	Sulfonic Acid (-SO3H)	~120[7]	High activity at low temperatures, easy to handle	Susceptible to water poisoning, leaching of acid sites, lower thermal stability[1][3]
Sulfated Zirconia	Solid Superacid	Brønsted & Lewis Acid Sites	>500[6]	High thermal stability, strong acidity	Can be deactivated by coking, potential loss of sulfate groups at high temperatures[4][5]
Lipase (e.g., from Candida antarctica)	Biocatalyst	Serine Hydrolase	Typically 40-70	High selectivity, mild reaction conditions	Inhibition by short-chain alcohols, sensitive to temperature and pH, higher cost[14]

Table 2: Influence of Reactant Ratios on Catalyst Performance (General Esterification)

Catalyst	Reactant Ratio (Alcohol:Acid)	Observation	Reference
Amberlyst-15	Increasing	Can increase conversion, but excess alcohol can also increase water production.	[1]
Sulfated Zirconia	Variable	Optimal ratio depends on specific reactants and conditions.	[16]
Lipase	Increasing	High alcohol concentrations can lead to enzyme inhibition.	[14]

Experimental Protocols

This section provides detailed methodologies for key experiments related to troubleshooting catalyst deactivation.

Protocol 1: Determining Acid Site Density of Amberlyst-15 via Titration

Objective: To quantify the number of accessible acid sites on fresh and used Amberlyst-15 catalyst to assess deactivation by leaching.

Materials:

• Amberlyst-15 (fresh and used samples)

• Deionized water

• Standardized 0.1 M NaOH solution

• Phenolphthalein (B1677637) indicator

• Burette, flasks, and other standard laboratory glassware

Procedure:

• Preparation of the Catalyst:

  • Accurately weigh approximately 1 g of the dry Amberlyst-15 sample.

  • Wash the resin with deionized water to remove any impurities.

• Ion Exchange:

  • Place the washed resin in a flask with a known excess volume of the standardized 0.1 M NaOH solution (e.g., 100 mL).

  • Allow the mixture to equilibrate for at least 6 hours with occasional stirring to ensure complete ion exchange (H+ on the resin is exchanged with Na+ from the solution).

• Titration:

  • Carefully decant the NaOH solution from the resin into a clean flask.

  • Wash the resin with a small amount of deionized water and add the washing to the decanted NaOH solution.

  • Add a few drops of phenolphthalein indicator to the NaOH solution.

  • Titrate the unreacted NaOH with a standardized HCl solution until the pink color disappears.

• Calculation:

  • Calculate the moles of NaOH that reacted with the H+ from the catalyst.

  • The acid site density (in meq/g) is calculated by dividing the moles of reacted NaOH by the dry weight of the catalyst.

Protocol 2: Temperature Programmed Desorption (TPD) of Ammonia for Acidity Measurement of Sulfated Zirconia

Objective: To determine the total acidity and the distribution of acid site strengths of fresh and used sulfated zirconia catalysts.

Materials:

• Sulfated zirconia catalyst (fresh and used samples)

• Ammonia (NH3) gas

• Inert gas (e.g., Helium or Argon)

• TPD apparatus with a thermal conductivity detector (TCD)

Procedure:

• Pre-treatment:

  • Place a known amount of the catalyst in the TPD reactor.

  • Heat the sample under an inert gas flow to a high temperature (e.g., 500°C) to remove any adsorbed species.

• Ammonia Adsorption:

  • Cool the sample to the desired adsorption temperature (e.g., 100°C).

  • Introduce a flow of ammonia gas over the catalyst for a sufficient time to ensure saturation of the acid sites.

• Physisorbed Ammonia Removal:

  • Purge the system with an inert gas at the adsorption temperature to remove any weakly bound (physisorbed) ammonia.

• Temperature Programmed Desorption:

  • Heat the sample at a constant rate (e.g., 10°C/min) under a continuous flow of inert gas.

  • The TCD will detect the desorbed ammonia as a function of temperature.

• Data Analysis:

  • The TPD profile (ammonia desorption peaks at different temperatures) provides information about the acid site strength distribution (low temperature peaks correspond to weak acid sites, high temperature peaks to strong acid sites).

  • The total area under the desorption peaks can be integrated and calibrated to quantify the total number of acid sites.[8]

Visualizations

Troubleshooting Workflow for Catalyst Deactivation

The following diagram illustrates a logical workflow for diagnosing and addressing catalyst deactivation in isopropyl valerate production.

Caption: Troubleshooting workflow for catalyst deactivation.

Signaling Pathway of Catalyst Deactivation by Water

This diagram illustrates how water, a byproduct of the esterification reaction, can lead to the deactivation of a solid acid catalyst.

Caption: Mechanism of water poisoning on a solid acid catalyst.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. arkat-usa.org [arkat-usa.org]
• 8. researchgate.net [researchgate.net]
• 9. daneshyari.com [daneshyari.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. dupont.com [dupont.com]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Water Removal in Isopropyl Valerate Esterification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the esterification of isovaleric acid with isopropanol (B130326) to synthesize Isopropyl valerate (B167501). The following information is designed to address specific issues encountered during the critical water removal step of this reaction.

Frequently Asked Questions (FAQs)

Q1: Why is removing water essential during Isopropyl valerate esterification?

A1: The esterification of isovaleric acid with isopropanol is a reversible equilibrium reaction. Water is a byproduct of this reaction. According to Le Chatelier's principle, the presence of water in the reaction mixture can shift the equilibrium back towards the reactants (isovaleric acid and isopropanol), thereby reducing the yield of the desired Isopropyl valerate.[1][2] To achieve a high conversion rate and maximize the product yield, it is crucial to remove water as it is formed.[3][4]

Q2: What are the common methods for removing water from the Isopropyl valerate esterification reaction?

A2: Several methods can be employed to remove water from the esterification reaction mixture. The most common techniques include:

• Azeotropic Distillation with a Dean-Stark Apparatus: This is a widely used laboratory technique that involves using a solvent (an entrainer) that forms a low-boiling azeotrope with water.[1][5] The azeotrope is distilled off, and upon condensation, the water separates from the immiscible solvent and is collected.[6]

• Use of Desiccants: Chemical drying agents, such as molecular sieves (typically 3A), can be added directly to the reaction mixture to adsorb the water as it is formed.[7][8][9]

• Pervaporation: This membrane-based separation technique selectively removes water from the reaction mixture.[10][11] It is particularly useful for lipase-catalyzed esterifications.[12][13]

• Reactive Distillation: This is an advanced process intensification technique where the reaction and separation (distillation of water) occur simultaneously in the same unit, driving the reaction to completion.[14][15][16]

Q3: How do I select the appropriate water removal method for my experiment?

A3: The choice of method depends on several factors:

• Scale of the reaction: For laboratory-scale synthesis, a Dean-Stark apparatus is often the most practical and cost-effective choice.[17] For larger-scale industrial production, reactive distillation might be more efficient.[15]

• Catalyst used: If using a lipase (B570770) catalyst, which is sensitive to high temperatures, pervaporation at milder conditions is a suitable option.[12][13][18]

• Desired purity of the product: Reactive distillation can often yield a very pure product directly.[15]

• Available equipment: The choice is also dictated by the availability of specialized equipment like a pervaporation membrane setup or a reactive distillation column.

Q4: Can I use concentrated sulfuric acid as both a catalyst and a dehydrating agent?

A4: Yes, concentrated sulfuric acid is a strong dehydrating agent and is often used as the catalyst in Fischer esterification.[4] It actively removes water from the reaction mixture, helping to shift the equilibrium towards the product side and increase the ester yield.[4] However, its use can lead to side reactions and corrosion issues.[18]

Troubleshooting Guides

Issue 1: Low yield of Isopropyl valerate despite using a Dean-Stark apparatus.

Possible Cause	Troubleshooting Step
Inefficient water removal	Ensure the reaction temperature is high enough to distill the azeotrope of the entrainer and water. Check for leaks in the glassware setup. Insulate the Dean-Stark arm to maintain the vapor temperature.[6]
Incorrect choice of entrainer	Use an entrainer that forms a low-boiling azeotrope with water and is immiscible with water, such as toluene (B28343) or cyclohexane.[6][19]
Reversible reaction equilibrium	Increase the molar excess of one of the reactants, typically the less expensive one (isopropanol), to shift the equilibrium towards the product.[20][21]
Loss of volatile reactants or products	Ensure the condenser is functioning efficiently to prevent the escape of volatile compounds like isopropanol and the Isopropyl valerate product.[4]

Issue 2: The reaction has stalled, and no more water is being collected in the Dean-Stark trap.

Possible Cause	Troubleshooting Step
Reaction has reached equilibrium	If the theoretical amount of water has been collected, the reaction is likely complete. If not, consider adding more catalyst or increasing the reaction temperature.
Depletion of a reactant	Ensure that the reactants are present in the correct stoichiometric ratio, with an excess of one if desired.
Catalyst deactivation	The acid catalyst may have been neutralized or degraded. Consider adding a fresh portion of the catalyst.

Issue 3: The reaction mixture is turning dark when using sulfuric acid.

Possible Cause	Troubleshooting Step
Side reactions and charring	Concentrated sulfuric acid can cause oxidation and dehydration of the organic compounds at high temperatures. Reduce the reaction temperature if possible, or use a milder catalyst such as p-toluenesulfonic acid.[17]
Impure reactants	Ensure the isovaleric acid and isopropanol are of high purity, as impurities can lead to side reactions.

Data Presentation

Table 1: Comparison of Common Water Removal Methods in Esterification

Method	Typical Operating Temperature	Advantages	Disadvantages	Typical Application
Azeotropic Distillation (Dean-Stark)	Reflux temperature of the entrainer	Simple setup, cost-effective for lab scale.[22]	Requires an additional solvent (entrainer), may not be suitable for very temperature-sensitive compounds.	Laboratory-scale synthesis of various esters.[5][17]
Molecular Sieves (3A)	Varies with reaction, can be used at lower temperatures	Easy to use, suitable for small-scale and enzymatic reactions.[7][9]	Can be costly for large-scale reactions, requires activation before use.[7][23] Sieves need to be removed after the reaction.	Drying solvents and removing water from moisture-sensitive reactions.[7][8]
Pervaporation	50-80°C[18]	High selectivity for water, energy-efficient, no need for an entrainer.[11]	High initial investment for membrane and setup, potential for membrane fouling.	Dehydration of organic solvents and integrated esterification processes, especially with enzymatic catalysts.[12][18]
Reactive Distillation	Varies with the boiling points of components	Combines reaction and separation in one unit, high conversion, energy-efficient.[15][16]	Complex design and operation, high capital cost.[14]	Industrial-scale production of esters.[15]

Experimental Protocols

Protocol 1: Isopropyl Valerate Synthesis using Dean-Stark Apparatus

Materials:

• Isovaleric acid

• Isopropanol (excess, e.g., 2-3 equivalents)

• Acid catalyst (e.g., p-toluenesulfonic acid, 1-2 mol%)

• Entrainer (e.g., toluene)

• Round-bottom flask

• Dean-Stark trap[22]

• Reflux condenser[22]

• Heating mantle

• Magnetic stirrer and stir bar

Procedure:

• Set up the apparatus consisting of a round-bottom flask, Dean-Stark trap, and a reflux condenser.[24]

• To the round-bottom flask, add the isovaleric acid, isopropanol, p-toluenesulfonic acid, and toluene.

• Add a magnetic stir bar and begin stirring.

• Heat the mixture to reflux using the heating mantle.[17]

• The toluene-water azeotrope will begin to vaporize, condense in the condenser, and collect in the Dean-Stark trap.[6]

• As the condensate collects, the water, being denser than toluene, will separate and settle at the bottom of the trap. The toluene will overflow from the side arm and return to the reaction flask.[6]

• Continue the reaction until the theoretical amount of water has been collected in the trap, or until no more water is observed to be forming.[21]

• Once the reaction is complete, turn off the heat and allow the mixture to cool to room temperature.

• The Isopropyl valerate can then be isolated and purified through standard techniques such as washing with a sodium bicarbonate solution, drying over an anhydrous salt, and distillation.

Mandatory Visualization

Caption: Experimental workflow for Isopropyl valerate synthesis using a Dean-Stark apparatus.

Caption: Troubleshooting logic for low yield in Isopropyl valerate esterification.

References

• 1. benchchem.com [benchchem.com]
• 2. quora.com [quora.com]
• 3. Dean-Stark apparatus | Resource | RSC Education [edu.rsc.org]
• 4. scienceready.com.au [scienceready.com.au]
• 5. orickmedicosarl.com [orickmedicosarl.com]
• 6. m.youtube.com [m.youtube.com]
• 7. molecularsievedesiccants.com [molecularsievedesiccants.com]
• 8. jalonzeolite.com [jalonzeolite.com]
• 9. Synthesis of isopropyl ferulate using silica-immobilized lipase in an organic medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Removal of water produced from lipase-catalyzed esterification in organic solvent by pervaporation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. solutions.sulzer.com [solutions.sulzer.com]
• 16. researchgate.net [researchgate.net]
• 17. benchchem.com [benchchem.com]
• 18. mdpi.com [mdpi.com]
• 19. How To [chem.rochester.edu]
• 20. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 21. benchchem.com [benchchem.com]
• 22. Dean–Stark apparatus - Wikipedia [en.wikipedia.org]
• 23. reddit.com [reddit.com]
• 24. Organic Syntheses Procedure [orgsyn.org]

troubleshooting low conversion in Isopropyl valerate reaction

Welcome to the Technical Support Center for the synthesis of Isopropyl Valerate (B167501). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance, frequently asked questions (FAQs), and detailed experimental protocols to enhance your experimental success and achieve higher yields.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the synthesis of isopropyl valerate, presented in a question-and-answer format.

Q1: My reaction shows very low or no conversion to isopropyl valerate. What are the potential causes and how can I troubleshoot this?

A1: Low or no conversion in a Fischer esterification reaction can stem from several factors. Here is a systematic troubleshooting approach:

• Equilibrium Limitations: The Fischer esterification is a reversible reaction.[1][2] To favor the formation of the ester, the equilibrium must be shifted to the product side.

  • Solution: Employ a large excess of one of the reactants, typically the more cost-effective and easily removable one, which is usually isopropanol (B130326).[1][3] Another effective strategy is to remove water as it is formed, either by using a Dean-Stark apparatus, molecular sieves, or a strong dehydrating agent like concentrated sulfuric acid.[1]

• Insufficient Catalysis: An inadequate amount or inactive catalyst will result in a slow or stalled reaction.

  • Solution: Ensure you are using a sufficient amount of a strong acid catalyst such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH).[3] If the catalyst is old or has been exposed to moisture, its activity may be compromised; use fresh catalyst.

• Reaction Temperature and Time: The reaction may not have been heated long enough or at a high enough temperature to reach equilibrium.

  • Solution: Ensure the reaction is heated to reflux and allowed to proceed for a sufficient amount of time.[3] Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine if the reaction has reached completion.

• Purity of Reactants: The presence of water in the isovaleric acid or isopropanol can hinder the reaction by shifting the equilibrium towards the reactants.

  • Solution: Use anhydrous reactants and solvents to the extent possible.

Q2: The reaction mixture has turned dark brown or black. What causes this and what can be done?

A2: Darkening of the reaction mixture, often referred to as charring, is a common issue when using strong acid catalysts, particularly concentrated sulfuric acid, at elevated temperatures. This is due to the dehydration of the alcohol and other side reactions.

• Solution:

  • Add the acid catalyst slowly and with efficient stirring to the cooled reaction mixture to dissipate any heat generated.

  • Consider using a milder catalyst like p-toluenesulfonic acid.

  • Ensure the reaction temperature does not significantly exceed the reflux temperature.

  • Using a smaller, catalytic amount of the acid can also mitigate this issue.

Q3: I am observing the formation of side products. What are they and how can I minimize them?

A3: A potential side reaction in the synthesis of isopropyl valerate is the dehydration of isopropanol to form propene, especially at high temperatures with a strong acid catalyst. Another possibility is the formation of diisopropyl ether.

• Solution:

  • Maintain careful control over the reaction temperature.

  • Use the minimum effective amount of acid catalyst.

  • Consider alternative, milder reaction conditions or the use of an enzymatic catalyst which is more selective.

Q4: I am having difficulty purifying the isopropyl valerate from the reaction mixture. What is the recommended procedure?

A4: The work-up and purification process is critical for obtaining a pure product.

• Solution:

  • Neutralization: After cooling the reaction mixture, it is crucial to neutralize the acid catalyst. This is typically done by washing the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until the cessation of CO₂ evolution.[4]

  • Washing: Further wash the organic layer with water and then with a saturated brine solution to remove any remaining salts and water-soluble impurities.

  • Drying: Dry the organic layer over an anhydrous drying agent such as anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄).[4]

  • Solvent Removal: Remove the excess isopropanol and any other solvent under reduced pressure using a rotary evaporator.

  • Distillation: The final purification of the isopropyl valerate can be achieved by fractional distillation.

Frequently Asked Questions (FAQs)

Q1: What is the typical yield for the Fischer esterification of isovaleric acid and isopropanol?

A1: While specific yields for isopropyl valerate are not extensively reported in the provided search results, analogous Fischer esterification reactions of fatty acids with isopropanol under reactive distillation conditions can achieve conversions of up to 80%.[5] Batch processes for similar reactions have reported conversions around 63%.[5] By effectively removing water, it is possible to drive the reaction towards higher yields.

Q2: What are the recommended reaction conditions for the acid-catalyzed synthesis of isopropyl valerate?

A2: Based on general Fischer esterification procedures and analogous reactions, the following conditions are recommended:

• Reactant Ratio: A molar excess of isopropanol is typically used.

• Catalyst: A strong acid catalyst like concentrated sulfuric acid or p-toluenesulfonic acid is common.[3]

• Temperature: The reaction is generally heated to reflux. For the esterification of palm fatty acids with isopropanol, a temperature of 77 °C was used.[5]

• Water Removal: The use of a Dean-Stark apparatus or other methods for water removal is highly recommended to improve conversion.[3]

Q3: Can isopropyl valerate be synthesized using an enzymatic catalyst?

A3: Yes, enzymatic synthesis is a viable and "greener" alternative to acid catalysis. Lipases are commonly used for esterification reactions. While a specific protocol for isopropyl valerate was not found, the synthesis of other isopropyl esters like isopropyl acetate (B1210297) and isopropyl myristate has been successfully demonstrated using immobilized lipases.[6][7] This approach often proceeds under milder conditions and with higher selectivity, reducing the formation of byproducts.

Q4: What are the key parameters to consider for enzymatic synthesis?

A4: For enzymatic esterification, key parameters to optimize include:

• Enzyme Selection: Immobilized lipases such as Candida antarctica lipase (B570770) B (Novozym 435) are often effective.[7]

• Temperature: Optimal temperatures are typically in the range of 30-70 °C.[7]

• Substrate Molar Ratio: The ratio of isopropanol to isovaleric acid will influence the reaction rate and equilibrium.

• Enzyme Loading: The amount of enzyme used will affect the reaction rate.

• Water Content: While water is a product, a small amount of water is often necessary for enzyme activity. However, excess water will promote the reverse hydrolytic reaction. Molecular sieves can be used to control the water content.[6]

• Solvent: The reaction can be run in a solvent-free system or in an organic solvent.

Data Summary

Table 1: Reaction Conditions for Isopropyl Ester Synthesis (Acid Catalysis Analogue)

Parameter	Value	Reference
Reaction	Esterification of palm fatty acids with isopropanol	[5]
Catalyst	Methanesulphonic acid (MeSO₃H)	[5]
Catalyst Conc.	0.5 M	[5]
Temperature	77 °C (azeotrope boiling temperature)	[5]
Conditions	Reactive distillation	[5]
Conversion	80%	[5]

Table 2: Reaction Conditions for Enzymatic Synthesis of Isopropyl Esters (Analogues)

Parameter	Isopropyl Acetate Synthesis	Isopropyl Myristate Synthesis
Enzyme	Immobilized Bacillus cereus lipase	Candida antarctica Lipase B (Novozym 435)
Temperature	55 °C	60 °C
Substrate Ratio	100 mM isopropanol: 75 mM acetic acid	15:1 isopropanol:myristic acid
Enzyme Loading	25-125 mg	4% (w/w)
Reaction Time	9 hours	5 hours
Conversion/Yield	66.0 ± 0.1 mM product	87.65%
Reference	[6]	[7]

Experimental Protocols

Protocol 1: Acid-Catalyzed Synthesis of Isopropyl Valerate via Fischer Esterification (Generalized)

This protocol is a generalized procedure based on the principles of Fischer esterification.

Materials:

• Isovaleric acid

• Isopropanol (anhydrous)

• Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (brine) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Dean-Stark trap (recommended)

• Heating mantle

• Separatory funnel

• Distillation apparatus

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap, add isovaleric acid and an excess of isopropanol (e.g., 3-5 molar equivalents).

• Slowly and with stirring, add a catalytic amount of concentrated sulfuric acid (e.g., 1-2% of the moles of isovaleric acid) or p-toluenesulfonic acid.

• Heat the mixture to reflux. If using a Dean-Stark trap, fill the side arm with isopropanol and collect the water that azeotropes over.

• Continue the reflux for several hours, monitoring the reaction progress by TLC or GC until the starting material is consumed or the reaction reaches equilibrium.

• Allow the reaction mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and wash it with a saturated solution of sodium bicarbonate until gas evolution ceases.

• Wash the organic layer with water, followed by a saturated brine solution.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter to remove the drying agent and remove the excess isopropanol using a rotary evaporator.

• Purify the crude isopropyl valerate by fractional distillation.

Protocol 2: Enzymatic Synthesis of Isopropyl Valerate (Generalized)

This protocol is based on general procedures for enzymatic esterification.

Materials:

• Isovaleric acid

• Isopropanol

• Immobilized lipase (e.g., Novozym 435)

• Molecular sieves (optional, for water removal)

• Reaction vessel (e.g., screw-capped flask)

• Temperature-controlled shaker or incubator

Procedure:

• To a reaction vessel, add isovaleric acid and isopropanol. The molar ratio can be varied to optimize conversion.

• Add the immobilized lipase (e.g., 1-10% by weight of the total substrates).

• If desired, add activated molecular sieves to remove the water produced during the reaction.

• Seal the vessel and place it in a temperature-controlled shaker set to the optimal temperature for the enzyme (e.g., 40-60 °C).

• Agitate the mixture for the desired reaction time (e.g., 5-24 hours). Monitor the reaction progress by taking small aliquots and analyzing them by GC.

• Once the reaction is complete, separate the immobilized enzyme from the reaction mixture by filtration. The enzyme can often be washed and reused.

• The product can be purified by removing the excess isopropanol under reduced pressure and then by distillation if necessary.

Visualizations

Caption: Workflow for the acid-catalyzed synthesis of isopropyl valerate.

Caption: Troubleshooting logic for low conversion in isopropyl valerate synthesis.

References

• 1. athabascau.ca [athabascau.ca]
• 2. cerritos.edu [cerritos.edu]
• 3. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. kerwa.ucr.ac.cr [kerwa.ucr.ac.cr]
• 6. Enzymatic Synthesis of Isopropyl Acetate by Immobilized Bacillus cereus Lipase in Organic Medium - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Green synthesis of isopropyl myristate in novel single phase medium Part I: Batch optimization studies - PMC [pmc.ncbi.nlm.nih.gov]

Isopropyl Valerate Synthesis: A Technical Support Guide for Minimizing Byproducts

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the synthesis of isopropyl valerate (B167501). Our focus is on minimizing the formation of byproducts to ensure high purity and yield in your experimental work.

Troubleshooting Guide

This guide is designed in a question-and-answer format to directly address specific issues you may encounter during the synthesis of isopropyl valerate via Fischer esterification.

Question 1: My final product is contaminated with a lower boiling point impurity. What is the likely identity of this byproduct and how can I prevent its formation?

Answer:

A low-boiling-point impurity is likely propene , formed from the acid-catalyzed dehydration of isopropanol (B130326). This is a common side reaction, especially at higher temperatures.

To minimize propene formation:

• Control Reaction Temperature: Avoid excessive heating. The optimal temperature for the esterification of isovaleric acid with isopropanol is typically in the range of 80-100°C.

• Catalyst Concentration: Use the minimum effective amount of acid catalyst (e.g., sulfuric acid). High catalyst concentrations can accelerate the dehydration of isopropanol.

• Reaction Time: Prolonged reaction times, especially at elevated temperatures, can lead to increased dehydration. Monitor the reaction progress (e.g., by TLC or GC) and stop it once equilibrium is reached or the desired conversion is achieved.

Question 2: I've observed a second, higher-boiling-point ester-like impurity in my GC-MS analysis. What could it be?

Answer:

A higher-boiling-point byproduct is likely diisopropyl ether . This is formed through the acid-catalyzed self-condensation of two isopropanol molecules.[1][2]

To reduce the formation of diisopropyl ether:

• Molar Ratio of Reactants: Use a molar excess of the carboxylic acid (isovaleric acid) relative to the alcohol (isopropanol). This will favor the reaction of isopropanol with isovaleric acid over its reaction with another molecule of isopropanol.

• Water Removal: The formation of diisopropyl ether, like esterification, produces water. However, efficiently removing water as it is formed (e.g., using a Dean-Stark trap) will drive the primary esterification reaction forward, reducing the opportunity for alcohol self-condensation.[3]

Question 3: The yield of my isopropyl valerate is consistently low, even after extended reaction times. What are the primary factors I should investigate?

Answer:

Low yields in Fischer esterification are often due to the reversible nature of the reaction. The equilibrium may not favor the products under your current conditions.

To improve the yield:

• Le Chatelier's Principle: The key to a high yield is to shift the reaction equilibrium to the product side. This can be achieved by:

  • Using an Excess of One Reactant: Employing a large excess of either isopropanol or isovaleric acid can drive the reaction forward. Using an excess of the less expensive reagent is a common strategy.[3]

  • Efficient Water Removal: As water is a product, its removal will push the equilibrium towards the formation of the ester. A Dean-Stark apparatus is a highly effective method for this.[3]

• Catalyst Activity: Ensure your acid catalyst is active. If using a solid acid catalyst, ensure it has not been deactivated. For liquid acids like sulfuric acid, ensure it is concentrated.

• Purity of Reactants: The presence of significant amounts of water in your starting materials (isopropanol or isovaleric acid) will inhibit the forward reaction. Ensure you are using anhydrous-grade reactants.

Frequently Asked Questions (FAQs)

What is the primary reaction for synthesizing isopropyl valerate?

The most common method is the Fischer esterification of isovaleric acid with isopropanol, using an acid catalyst such as sulfuric acid.[4]

What are the most common byproducts in isopropyl valerate synthesis?

The most prevalent byproducts originate from side reactions of the alcohol, isopropanol, under acidic conditions. These are primarily:

• Propene: Formed via dehydration of isopropanol.[5]

• Diisopropyl ether: Formed from the self-condensation of two molecules of isopropanol.[1][2]

How can I effectively remove the acid catalyst after the reaction?

The acid catalyst can be neutralized and removed by washing the crude product with a weak base, such as a saturated sodium bicarbonate solution, during the workup procedure. This should be followed by washing with water to remove any remaining salts.[6]

What is a suitable method for purifying the final isopropyl valerate product?

Fractional distillation is a common and effective method for purifying isopropyl valerate from unreacted starting materials and higher-boiling byproducts like diisopropyl ether.

Quantitative Data Summary

The following table summarizes the impact of key reaction parameters on the yield of isopropyl valerate and the formation of major byproducts. The data is compiled from general principles of Fischer esterification and related reactions.

Parameter	Effect on Isopropyl Valerate Yield	Effect on Propene Formation	Effect on Diisopropyl Ether Formation	Recommended Condition
Temperature	Increases rate, but equilibrium may not change significantly	Increases significantly at higher temperatures	Increases with temperature	80-100°C
Reactant Molar Ratio (Alcohol:Acid)	Increases with excess of either reactant	Increases with large excess of alcohol	Increases with large excess of alcohol	1:1.5 to 1:2 (in favor of the less expensive reagent)
Catalyst Concentration	Increases rate up to an optimal point	Increases with higher concentration	Increases with higher concentration	Catalytic amount (e.g., 1-5 mol%)
Water Removal	Significantly increases yield	No direct effect, but allows for longer reaction times which can indirectly increase it	Reduces formation by favoring the main reaction	Continuous removal (e.g., Dean-Stark trap)

Experimental Protocols

Detailed Methodology for Isopropyl Valerate Synthesis

This protocol is a representative procedure for the synthesis of isopropyl valerate via Fischer esterification with azeotropic removal of water.

Materials:

• Isovaleric acid

• Isopropanol

• Concentrated sulfuric acid

• Toluene (B28343)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Dean-Stark apparatus

• Reflux condenser

• Heating mantle

• Separatory funnel

• Distillation apparatus

Procedure:

• Set up a round-bottom flask with a Dean-Stark trap and a reflux condenser.

• To the flask, add isovaleric acid, a molar excess of isopropanol, and a suitable volume of toluene to fill the Dean-Stark trap.

• Carefully add a catalytic amount of concentrated sulfuric acid to the reaction mixture.

• Heat the mixture to reflux. The toluene-water azeotrope will begin to collect in the Dean-Stark trap.

• Continue the reflux until no more water is collected in the trap, indicating the reaction has reached completion.

• Allow the reaction mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and wash sequentially with water, saturated sodium bicarbonate solution, and again with water.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the toluene by rotary evaporation.

• Purify the crude isopropyl valerate by fractional distillation.

Visualizations

Caption: Main reaction and side reactions in isopropyl valerate synthesis.

Caption: Experimental workflow for isopropyl valerate synthesis and purification.

References

• 1. organic chemistry - Selectivity in dehydration of isopropyl alcohol to diisopropyl ether - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 2. homework.study.com [homework.study.com]
• 3. researchgate.net [researchgate.net]
• 4. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 5. pyroco2.eu [pyroco2.eu]
• 6. community.wvu.edu [community.wvu.edu]

Technical Support Center: Isopropyl Valerate Stability Under Acidic Conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability of isopropyl valerate (B167501) under acidic conditions.

Frequently Asked Questions (FAQs)

Q1: What is the primary stability concern for isopropyl valerate under acidic conditions?

A1: The primary stability concern for isopropyl valerate in acidic environments is acid-catalyzed hydrolysis.[1] This reaction involves the cleavage of the ester bond, leading to the formation of isovaleric acid and isopropyl alcohol. The rate of this degradation is dependent on factors such as pH, temperature, and the concentration of the acid catalyst.

Q2: What are the expected degradation products of isopropyl valerate in an acidic medium?

A2: Under acidic conditions, isopropyl valerate is expected to hydrolyze into its constituent carboxylic acid and alcohol, which are isovaleric acid and isopropyl alcohol, respectively. In forced degradation studies, where more extreme conditions are used, further degradation of these primary products might occur, although this is less common under typical experimental conditions.

Q3: At what pH is isopropyl valerate most susceptible to degradation?

A3: Generally, esters are more susceptible to hydrolysis at both low (acidic) and high (basic) pH ranges. For acid-catalyzed hydrolysis, the rate of degradation typically increases as the pH decreases. For a similar ester, betamethasone (B1666872) valerate, maximum stability was observed between pH 4-5, with increased degradation at lower pH values due to H+ ion catalysis.[2] A similar trend can be anticipated for isopropyl valerate.

Q4: How can I monitor the degradation of isopropyl valerate during my experiment?

A4: The most common and effective method for monitoring the degradation of isopropyl valerate and quantifying its degradation products is High-Performance Liquid Chromatography (HPLC), often coupled with a UV detector.[3][4] A stability-indicating HPLC method should be developed and validated to ensure that the peaks of the parent compound (isopropyl valerate) and its degradation products (isovaleric acid and isopropyl alcohol) are well-separated.

Q5: What are the typical conditions for a forced degradation study of isopropyl valerate under acidic stress?

A5: Forced degradation studies aim to accelerate the degradation process to identify potential degradation products and pathways.[1][5][6] Typical conditions for acid hydrolysis involve treating a solution of isopropyl valerate (e.g., 1 mg/mL) with an acid like 0.1 N to 1 N hydrochloric acid (HCl) or sulfuric acid (H₂SO₄) at an elevated temperature, often ranging from 40°C to 80°C.[7] The duration of the study can range from a few hours to several days, depending on the lability of the compound.[7] The goal is to achieve a target degradation of 5-20%.[7]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Unexpected peaks in HPLC chromatogram	- Degradation of isopropyl valerate. - Impurities in the starting material or solvent.[8] - Contamination from laboratory equipment.	- Perform a forced degradation study to identify the retention times of expected degradation products. - Analyze a blank (solvent) injection to check for solvent impurities. - Ensure all glassware and equipment are thoroughly cleaned.
Rapid loss of isopropyl valerate peak area	- Harsh acidic conditions (high acid concentration or temperature). - High susceptibility of isopropyl valerate to hydrolysis.	- Reduce the acid concentration (e.g., from 1 N HCl to 0.1 N HCl). - Lower the temperature of the experiment. - Shorten the time points for sample analysis.
No degradation of isopropyl valerate observed	- Acidic conditions are too mild. - Insufficient reaction time. - The analytical method is not stability-indicating.	- Increase the acid concentration or temperature. - Extend the duration of the study. - Validate the HPLC method to ensure it can separate the parent drug from its degradation products.
Baseline drift or noise in HPLC analysis	- Changes in mobile phase composition.[9] - Temperature fluctuations in the column or detector.[9] - Column contamination or degradation.[9]	- Prepare fresh mobile phase and ensure it is properly degassed.[9] - Use a column oven to maintain a stable temperature. - Flush the column with a strong solvent to remove contaminants.
Poor peak shape (tailing or fronting)	- Column overload. - Interaction of analytes with active sites on the column. - Inappropriate mobile phase pH.	- Reduce the injection volume or sample concentration. - Use a high-purity silica (B1680970) column or an end-capped column. - Adjust the mobile phase pH to ensure analytes are in a single ionic form.

Data Presentation

The following table presents illustrative data from a hypothetical forced degradation study of isopropyl valerate under acidic conditions. This data is for demonstration purposes to show expected trends.

Table 1: Illustrative Degradation Profile of Isopropyl Valerate in 0.1 N HCl at 60°C

Time (hours)	Isopropyl Valerate (%)	Isovaleric Acid (%)	Isopropyl Alcohol (%)
0	100.0	0.0	0.0
2	95.2	4.8	Not Quantified
4	90.5	9.5	Not Quantified
8	81.8	18.2	Not Quantified
12	73.9	26.1	Not Quantified
24	54.6	45.4	Not Quantified

Note: Isopropyl alcohol is often volatile and may not be accurately quantified by standard reversed-phase HPLC methods.

Experimental Protocols

Protocol: Forced Degradation Study of Isopropyl Valerate under Acidic Conditions

1. Objective: To evaluate the stability of isopropyl valerate under acidic stress and identify potential degradation products.

2. Materials:

• Isopropyl valerate reference standard

• Hydrochloric acid (HCl), analytical grade

• Sodium hydroxide (B78521) (NaOH), analytical grade

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Volumetric flasks, pipettes, and other standard laboratory glassware

• HPLC system with UV detector

• pH meter

• Water bath or oven

3. Procedure:

• Preparation of Stock Solution: Accurately weigh and dissolve isopropyl valerate in acetonitrile to prepare a stock solution of 1 mg/mL.

• Acid Stress:

  • Pipette 5 mL of the isopropyl valerate stock solution into a 10 mL volumetric flask.

  • Add 5 mL of 0.2 N HCl to the flask to achieve a final concentration of 0.1 N HCl and 0.5 mg/mL of isopropyl valerate.

  • Incubate the flask in a water bath set at 60°C.

  • Withdraw aliquots at specified time points (e.g., 0, 2, 4, 8, 12, and 24 hours).

  • Immediately neutralize the aliquots with an equivalent amount of 0.1 N NaOH.

  • Dilute the neutralized samples with mobile phase to an appropriate concentration for HPLC analysis.

• Control Sample: Prepare a control sample by diluting the stock solution with a 50:50 mixture of acetonitrile and water to the same final concentration as the stressed samples. Store at room temperature.

• HPLC Analysis:

  • Analyze the stressed and control samples using a validated stability-indicating HPLC method. An example of a starting HPLC method is provided by SIELC Technologies, which uses a Newcrom R1 column with a mobile phase of acetonitrile, water, and an acid modifier like phosphoric or formic acid.[10]

  • Monitor the chromatograms for the appearance of new peaks and the decrease in the peak area of isopropyl valerate.

4. Data Analysis:

• Calculate the percentage of isopropyl valerate remaining at each time point relative to the initial concentration (time 0).

• Calculate the percentage of each degradation product formed.

• Plot the percentage of remaining isopropyl valerate against time to determine the degradation kinetics.

Visualizations

Caption: Acid-catalyzed hydrolysis of isopropyl valerate.

Caption: Workflow for a forced degradation study.

References

• 1. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Kinetics of Thermal Degradation of Betamethasone Valerate and Betamethasone Dipropionate in Different Media - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 6. ijrpp.com [ijrpp.com]
• 7. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 8. allanchem.com [allanchem.com]
• 9. medikamenterqs.com [medikamenterqs.com]
• 10. Isopropyl valerate | SIELC Technologies [sielc.com]

Technical Support Center: Isopropyl Valerate Synthesis

Welcome to the technical support center for the synthesis of Isopropyl Valerate. This resource is designed for researchers, scientists, and drug development professionals to navigate the challenges of scaling up this esterification reaction. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when scaling up the synthesis of Isopropyl Valerate?

A1: The primary challenges in scaling up Isopropyl Valerate synthesis are typical for Fischer esterification reactions and include:

• Equilibrium Limitations: The reaction between valeric acid and isopropanol (B130326) is reversible. The water produced can hydrolyze the ester back to the starting materials, thus limiting the yield.[1]

• Water Removal: Efficient removal of the water byproduct is critical to drive the reaction towards the product side and achieve high conversion.[1]

• Catalyst Selection and Management: Choosing an appropriate catalyst and managing its lifecycle, including potential deactivation, is crucial for an efficient process.

• Heat and Mass Transfer: Ensuring uniform temperature and adequate mixing becomes more challenging in larger reactors, potentially leading to localized hot or cold spots and incomplete reaction.

• Purification: Separating the final product from unreacted starting materials, the catalyst, and any byproducts can be complex, especially due to the formation of azeotropes.

• Safety: Handling flammable and corrosive materials at a larger scale requires stringent safety protocols.

Q2: What are the common byproducts in Isopropyl Valerate synthesis?

A2: The most common byproduct is diisopropyl ether, which can form from the acid-catalyzed dehydration of isopropanol, especially at higher temperatures.[1] Other potential impurities include unreacted valeric acid and isopropanol.

Q3: How can I improve the yield of my Isopropyl Valerate synthesis?

A3: To improve the yield, you can:

• Use an Excess of a Reactant: Employing an excess of one reactant, typically the less expensive one (isopropanol), can shift the reaction equilibrium towards the formation of the ester.[1]

• Efficiently Remove Water: Utilize a Dean-Stark apparatus during reflux to continuously remove water as it is formed.[1] Alternatively, drying agents like molecular sieves can be used.[2]

• Optimize Reaction Conditions: Ensure the reaction is run at the optimal temperature and for a sufficient duration to reach completion.

Q4: What is the role of the acid catalyst?

A4: The acid catalyst, typically sulfuric acid or p-toluenesulfonic acid, protonates the carbonyl oxygen of the valeric acid. This increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by the isopropanol.[2]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	1. Reaction has not reached equilibrium. 2. Inefficient water removal. 3. Insufficient catalyst. 4. Low reaction temperature.	1. Increase reaction time. 2. Ensure the Dean-Stark apparatus is functioning correctly or add a drying agent. 3. Verify the amount and activity of the catalyst. 4. Increase the reaction temperature to ensure reflux.
Product is Contaminated with Starting Materials	1. Incomplete reaction. 2. Inefficient purification.	1. See "Low or No Yield" solutions. 2. Optimize the distillation process. Consider a fractional distillation setup. Wash the organic layer with a sodium bicarbonate solution to remove unreacted valeric acid.
Product is Dark in Color	1. Reaction temperature is too high, causing decomposition. 2. Catalyst concentration is too high.	1. Reduce the reaction temperature. 2. Decrease the amount of acid catalyst.
Formation of Diisopropyl Ether	1. High reaction temperature. 2. High concentration of acid catalyst.	1. Lower the reaction temperature. 2. Use a milder catalyst or a lower concentration of the strong acid catalyst.

Experimental Protocols

Protocol 1: Acid-Catalyzed Synthesis of Isopropyl Valerate

This protocol is based on the general principles of Fischer esterification.

Methodology:

• Reactor Setup: Equip a round-bottom flask with a magnetic stirrer, a reflux condenser, and a Dean-Stark apparatus.

• Charging the Reactor: In the flask, combine valeric acid and a molar excess of isopropanol (a 1:3 to 1:5 molar ratio of acid to alcohol is recommended).

• Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the weight of the valeric acid) to the mixture while stirring.

• Reaction: Heat the mixture to a gentle reflux. The isopropanol-water azeotrope will begin to collect in the Dean-Stark trap.

• Monitoring: Monitor the reaction by observing the amount of water collected in the Dean-Stark trap. The reaction is complete when the theoretical amount of water has been collected.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst and remove any unreacted valeric acid.

  • Wash the organic layer with water and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

• Purification:

  • Filter to remove the drying agent.

  • Remove the excess isopropanol and any low-boiling impurities by simple distillation.

  • Purify the Isopropyl Valerate by fractional distillation under atmospheric or reduced pressure.

Data Presentation

Table 1: Physical Properties of Reactants and Product

Compound	Molar Mass ( g/mol )	Boiling Point (°C)	Density (g/mL)
Valeric Acid	102.13	186-187	0.939
Isopropanol	60.10	82.5	0.786
Isopropyl Valerate	144.21	165	0.855-0.861

Data sourced from PubChem and other chemical suppliers.[3][4]

Table 2: Isopropanol-Water Azeotrope Data

Composition of Isopropanol (wt%)	Composition of Water (wt%)	Boiling Point (°C)
87.9	12.1	80.4

This data highlights the challenge in separating water from isopropanol by simple distillation.[5][6]

Visualizations

Caption: Workflow for the synthesis and purification of Isopropyl Valerate.

Caption: Decision tree for troubleshooting low yield in Isopropyl Valerate synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. Fischer Esterification [organic-chemistry.org]
• 3. cerritos.edu [cerritos.edu]
• 4. community.wvu.edu [community.wvu.edu]
• 5. valveandcontrol.com [valveandcontrol.com]
• 6. Isopropyl Isovalerate | 32665-23-9 | Chemical Bull Pvt. Ltd. [chemicalbull.com]

troubleshooting phase separation in Isopropyl valerate extraction

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering phase separation issues during the extraction of Isopropyl valerate (B167501).

Troubleshooting Guides & FAQs

Issue: An emulsion has formed between the organic and aqueous layers, and I cannot distinguish the phase boundary.

An emulsion is a mixture of two or more immiscible liquids where one is dispersed in the other.[1] In the context of Isopropyl valerate extraction, this is often due to the presence of surfactant-like compounds which have solubility in both the organic and aqueous phases.[2][3]

Answer:

Emulsion formation is a common challenge in liquid-liquid extractions.[2] Here are several techniques to address this issue, ranging from preventative measures to methods for breaking an established emulsion.

1. Prevention is Better Than Cure:

• Gentle Mixing: Instead of vigorous shaking, gently swirl the separatory funnel. This minimizes the agitation that can lead to emulsion formation while still allowing for sufficient surface area contact for the extraction to occur.[2]

2. Techniques to Break an Emulsion:

If an emulsion has already formed, the following methods can be employed:

• Salting Out: Add a saturated solution of sodium chloride (brine) to the separatory funnel.[1][2] This increases the ionic strength of the aqueous layer, reducing the solubility of organic compounds and helping to force the separation of the two phases.[1][2][3]

• Centrifugation: If the volume is manageable, centrifuging the mixture can effectively break an emulsion. The centrifugal force helps to coalesce the dispersed droplets.[3][4]

• Filtration: Pass the entire mixture through a plug of glass wool or Celite. This can physically disrupt the emulsion.[2][5] Alternatively, phase separation filter paper, which is highly silanized, can be used to selectively allow either the organic or aqueous phase to pass through.[2]

• Solvent Addition: Adding a small amount of a different organic solvent can alter the overall properties of the organic phase and help to dissolve the emulsifying agent.[1][2][3] For instance, adding a small amount of chloroform (B151607) or dichloromethane (B109758) may aid in phase separation.[4]

• Temperature Modification: Gently warming the separatory funnel can sometimes help to break an emulsion by reducing the viscosity of the mixture.[1][6] Conversely, freezing the mixture can also be effective, as the formation of ice crystals can physically disrupt the emulsion.[1]

• Time: In some cases, simply allowing the mixture to stand for an extended period (e.g., half an hour) may lead to spontaneous phase separation.[5]

• Ultrasonic Bath: Placing the separatory funnel in an ultrasonic bath can sometimes provide enough energy to break the emulsion.[6]

Logical Flow for Troubleshooting Emulsions:

Caption: A flowchart for troubleshooting emulsion formation during extraction.

Issue: I am unsure which layer is the organic phase and which is the aqueous phase.

Answer:

A common point of confusion is identifying the organic and aqueous layers. Here are a few methods to distinguish between them:

• Density: Check the densities of the solvents used. The less dense solvent will be the top layer, and the denser solvent will be the bottom layer. For example, diethyl ether and ethyl acetate (B1210297) are generally less dense than water, while dichloromethane and chloroform are denser.

• Water Drop Test: Carefully add a few drops of water to the separatory funnel. The water will mix with the aqueous layer.

• Pipette Test: Use a long pipette to remove a small sample from one of the layers and add it to a test tube containing a small amount of water. If the sample is miscible, it is the aqueous layer. If it forms a separate layer, it is the organic phase.[7]

Issue: A precipitate or gooey solid has formed at the interface between the two layers.

Answer:

The formation of a precipitate at the interface can obscure the phase boundary.

• Washing: Attempt to wash the precipitate with additional water to dissolve any water-soluble components.[5]

• Drying Agent: After removing the aqueous layer as much as possible, add a drying agent like anhydrous sodium sulfate (B86663) to the organic layer. The drying agent may absorb some of the unwanted material, which can then be removed by filtration.[5]

Experimental Protocols

General Protocol for Isopropyl Valerate Extraction:

This protocol outlines a general procedure for the synthesis and extraction of Isopropyl valerate via Fischer esterification.

• Reaction Setup: In a round-bottom flask, combine valeric acid and a molar excess of isopropanol.

• Catalyst Addition: Slowly add a catalytic amount of a strong acid, such as concentrated sulfuric acid.

• Reflux: Heat the reaction mixture to reflux for a specified period to allow for ester formation. The reaction is reversible, and using an excess of the alcohol helps to drive the equilibrium towards the product side.[8][9][10]

• Cooling: Allow the reaction mixture to cool to room temperature.

• Extraction:

  • Transfer the cooled mixture to a separatory funnel.

  • Add deionized water to the funnel to dilute the mixture.

  • Wash the organic layer sequentially with:

    • A saturated solution of sodium bicarbonate to neutralize any remaining acid.[8][9] Be sure to vent the separatory funnel frequently as carbon dioxide gas will be produced.

    • Deionized water.

    • A saturated solution of sodium chloride (brine) to help break any emulsions and remove excess water from the organic layer.[8]

• Drying: Transfer the organic layer to a clean Erlenmeyer flask and add a suitable drying agent, such as anhydrous sodium sulfate.[8]

• Isolation: Decant or filter the dried organic layer to remove the drying agent. The crude Isopropyl valerate can then be purified, typically by distillation.[8][9]

Visual Workflow for Isopropyl Valerate Extraction:

Caption: A workflow diagram for the synthesis and extraction of Isopropyl valerate.

Data Presentation

Table 1: Troubleshooting Techniques for Emulsion Formation

Technique	Principle	Key Considerations
Salting Out	Increases the ionic strength of the aqueous phase, decreasing the solubility of organic components.[2][3]	Use a saturated solution for maximum effect.
Centrifugation	Applies force to coalesce dispersed droplets.[3][4]	Limited by the volume of the centrifuge tubes.
Filtration	Physically disrupts the emulsion or selectively passes one phase.[2][5]	Phase separation paper is specific for either aqueous or organic phases.
Solvent Addition	Alters the properties of the organic phase to dissolve the emulsifying agent.[2][3]	Use a small volume of a miscible organic solvent.
Temperature Change	Reduces viscosity (heating) or physically disrupts the emulsion through crystal formation (freezing).[1][6]	Avoid excessive heating that could degrade the product.

Table 2: Physical Properties of Isopropyl Valerate and Related Solvents

Substance	Molar Mass ( g/mol )	Density (g/cm³)	Boiling Point (°C)	Solubility in Water
Isopropyl valerate	144.21[11]	~0.855-0.861[12]	~140-142	Sparingly soluble
Water	18.02	1.00	100	-
Isopropanol	60.10	0.786	82.6	Miscible
Diethyl ether	74.12	0.713	34.6	Slightly soluble
Ethyl acetate	88.11	0.902	77.1	Soluble
Dichloromethane	84.93	1.33	39.6	Slightly soluble
Chloroform	119.38	1.49	61.2	Slightly soluble

Note: All data is approximate and may vary with temperature and pressure.

References

• 1. m.youtube.com [m.youtube.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. biotage.com [biotage.com]
• 4. researchgate.net [researchgate.net]
• 5. Tips & Tricks [chem.rochester.edu]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. reddit.com [reddit.com]
• 8. csub.edu [csub.edu]
• 9. scienceready.com.au [scienceready.com.au]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Isopropyl valerate | C8H16O2 | CID 87598 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. isopropyl valerate, 18362-97-5 [thegoodscentscompany.com]

optimizing reaction time for Isopropyl valerate synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the reaction time for isopropyl valerate (B167501) synthesis.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of isopropyl valerate, focusing on optimizing reaction time and improving yield.

Problem	Potential Cause	Troubleshooting Steps
Slow or Incomplete Reaction	Insufficient Catalyst Activity: The acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid) may be old, hydrated, or used in an insufficient amount.	- Use a fresh, anhydrous acid catalyst. - Increase the catalyst loading incrementally (e.g., from 1 mol% to 3 mol%).[1] - Consider using a more reactive catalyst, such as an acid chloride precursor to the ester, though this is a different reaction pathway.[2]
Low Reaction Temperature: The reaction temperature may be too low to achieve a reasonable reaction rate.	- Increase the reaction temperature. For Fischer esterification, refluxing the mixture is a common practice.[3] The boiling point of the reaction mixture will depend on the solvent and excess reactants used.
Water Inhibition: The presence of water, a byproduct of the reaction, can shift the equilibrium back towards the reactants, slowing down the net forward reaction.[1][2]	- Use anhydrous reactants and solvents.[4] - Employ a Dean-Stark apparatus to azeotropically remove water as it is formed.[3] - Use a large excess of one of the reactants, typically the less expensive one (isopropanol), to shift the equilibrium towards the product.[1][2]
Low Yield of Isopropyl Valerate	Equilibrium Limitation: The Fischer esterification is a reversible reaction, and the equilibrium may not favor the products under the current conditions.[2]	- As with slow reactions, remove water using a Dean-Stark trap or by using a dehydrating agent like concentrated sulfuric acid.[1][2] - Use a significant excess of isopropanol (B130326) to drive the reaction to completion.[1]
Product Loss During Workup: Isopropyl valerate can be lost during the extraction and purification steps.	- Ensure complete extraction from the aqueous layer by using an adequate amount of an appropriate organic solvent. - Minimize the number of transfer steps.[4] - During distillation, carefully monitor the temperature to collect the correct fraction.
Side Reactions: At excessively high temperatures or with prolonged reaction times, side reactions such as dehydration of the alcohol or other degradation pathways can occur.[5]	- Optimize the reaction temperature and time to maximize the formation of the desired ester while minimizing byproducts. Monitor the reaction progress using techniques like TLC or GC.
Product Contamination	Incomplete Reaction: The final product may be contaminated with unreacted valeric acid and isopropanol.	- Extend the reaction time or optimize other conditions (temperature, catalyst concentration) to drive the reaction to completion.[1]
Catalyst Residue: The acid catalyst may remain in the final product.	- Neutralize the reaction mixture with a weak base, such as a saturated sodium bicarbonate solution, during the workup.[3][6]
Byproducts: Impurities from side reactions can contaminate the final product.	- Purify the crude product by distillation, collecting the fraction at the known boiling point of isopropyl valerate.

Frequently Asked Questions (FAQs)

Q1: What is the typical reaction time for the synthesis of isopropyl valerate via Fischer esterification?

A1: The reaction time for Fischer esterification can vary significantly depending on the specific conditions. It can range from a few hours to over 24 hours.[7] Factors that influence the reaction time include the reaction temperature, the type and concentration of the catalyst, and the molar ratio of the reactants.[8] For instance, using reactive distillation can significantly shorten the reaction time by continuously removing water.[9]

Q2: How does temperature affect the reaction time for isopropyl valerate synthesis?

A2: Increasing the reaction temperature generally increases the reaction rate, thus reducing the reaction time.[10][11] Esterification reactions are often carried out at the reflux temperature of the alcohol or a solvent to maximize the rate.[3] However, excessively high temperatures can lead to the formation of byproducts, so an optimal temperature should be determined experimentally.[5]

Q3: What is the optimal molar ratio of valeric acid to isopropanol?

A3: To favor the formation of the ester and increase the reaction rate, it is common to use a large excess of one of the reactants.[1][2] In the synthesis of isopropyl valerate, isopropanol is typically used in excess because it is less expensive and can also serve as the solvent. Molar ratios of alcohol to acid can range from 3:1 to as high as 15:1 in some esterification processes.[12][13][14]

Q4: Which acid catalyst is most effective for this synthesis, and what concentration should be used?

A4: Common and effective acid catalysts for Fischer esterification include concentrated sulfuric acid (H₂SO₄) and p-toluenesulfonic acid (p-TsOH).[3] The choice of catalyst can affect the reaction rate. The optimal catalyst concentration typically ranges from 1-5 mol% relative to the limiting reactant (valeric acid).[1] Higher concentrations can lead to side reactions like charring.[1]

Q5: How can I monitor the progress of the reaction?

A5: The progress of the esterification can be monitored by several techniques:

• Thin-Layer Chromatography (TLC): By spotting the reaction mixture alongside the starting materials, the disappearance of the limiting reactant and the appearance of the product can be observed.

• Gas Chromatography (GC): GC analysis can provide a quantitative measure of the conversion of reactants to products over time.

• Titration: The remaining carboxylic acid can be titrated with a standard solution of sodium hydroxide (B78521) to determine the extent of the reaction.[9]

Experimental Protocols

Protocol 1: Standard Fischer Esterification of Valeric Acid with Isopropanol

This protocol describes a general laboratory procedure for the synthesis of isopropyl valerate using an acid catalyst.

Materials:

• Valeric acid

• Isopropanol (anhydrous)

• Concentrated sulfuric acid (H₂SO₄)

• Diethyl ether (or other suitable extraction solvent)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle or oil bath

• Separatory funnel

• Distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask, combine valeric acid and an excess of isopropanol (e.g., a 1:3 molar ratio).

• Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 1-2 mol% of the valeric acid) to the mixture while stirring.

• Reflux: Attach a reflux condenser and heat the mixture to reflux. The reaction time will vary depending on the scale and desired conversion, but a typical duration is 2-4 hours.[3]

• Workup:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel and wash with water.

  • Neutralize the remaining acid by washing with a saturated sodium bicarbonate solution until effervescence ceases.[15]

  • Wash the organic layer with brine to remove residual water and salts.[15]

• Drying and Solvent Removal:

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.[15]

  • Filter to remove the drying agent.

  • Remove the excess isopropanol and extraction solvent using a rotary evaporator.

• Purification: Purify the crude isopropyl valerate by simple distillation, collecting the fraction that boils at the appropriate temperature (the boiling point of isopropyl valerate is approximately 154-156 °C).

Data Presentation

Table 1: Effect of Reaction Parameters on Reaction Time and Yield (Qualitative)

Parameter	Change	Effect on Reaction Time	Effect on Yield	Notes
Temperature	Increase	Decrease	Increase (up to a point)	Excessively high temperatures can lead to side reactions and lower yield.[5]
Catalyst Conc.	Increase	Decrease	Increase (up to a point)	High catalyst concentrations can cause charring and other side reactions.[1][16]
Molar Ratio (Alcohol:Acid)	Increase	Decrease	Increase	A large excess of alcohol shifts the equilibrium towards the product side.[1][13]
Water Removal	Implement	Decrease	Significant Increase	Removing water as it forms is crucial for driving the reaction to completion.[1][2]

Visualizations

Fischer Esterification Workflow

Caption: General workflow for the synthesis and purification of isopropyl valerate.

Troubleshooting Logic for Low Yield

Caption: Troubleshooting flowchart for addressing low yield in isopropyl valerate synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. athabascau.ca [athabascau.ca]
• 3. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 4. Troubleshooting [chem.rochester.edu]
• 5. biotage.com [biotage.com]
• 6. benchchem.com [benchchem.com]
• 7. Synthesis of Isopropyl palmitate_Chemicalbook [chemicalbook.com]
• 8. researchgate.net [researchgate.net]
• 9. kerwa.ucr.ac.cr [kerwa.ucr.ac.cr]
• 10. Kinetic Study on Esterification of Acetic Acid with Isopropyl Alcohol Catalyzed by Ion Exchange Resin - PMC [pmc.ncbi.nlm.nih.gov]
• 11. biotage.com [biotage.com]
• 12. ijoer.com [ijoer.com]
• 13. Green synthesis of isopropyl myristate in novel single phase medium Part I: Batch optimization studies - PMC [pmc.ncbi.nlm.nih.gov]
• 14. journal.uctm.edu [journal.uctm.edu]
• 15. community.wvu.edu [community.wvu.edu]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Isopropyl Valerate Reactions

This technical support center provides troubleshooting guidance and frequently asked questions regarding the impact of impurities on Isopropyl valerate (B167501) synthesis. It is intended for researchers, scientists, and drug development professionals to help identify and resolve common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing Isopropyl valerate, and what are its key vulnerabilities?

A1: Isopropyl valerate is typically synthesized through Fischer-Speier esterification.[1] This process involves reacting isovaleric acid (also known as 3-methylbutanoic acid) with isopropyl alcohol in the presence of an acid catalyst, such as sulfuric acid.[1][2] The primary vulnerability of this reaction is that it is a reversible equilibrium.[3][4] The presence of water, a byproduct of the reaction, can drive the equilibrium back towards the reactants, reducing the yield of the desired ester.[3][4]

Q2: What are the most common impurities found in Isopropyl valerate reactions?

A2: The most common impurities include:

• Water: Either introduced with the reagents or generated during the reaction.[3][5]

• Unreacted Starting Materials: Residual isovaleric acid and isopropyl alcohol.[6]

• Byproducts from Side Reactions: Depending on reaction conditions, other related esters or ethers might form.

• Catalyst Residues: Traces of the acid catalyst may remain after workup.

Q3: How can I detect and quantify impurities in my reaction mixture?

A3: A combination of analytical techniques is typically employed for impurity profiling.[7] High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), often coupled with Mass Spectrometry (GC/MS), are powerful methods for separating, identifying, and quantifying volatile and semi-volatile organic impurities.[8][9][10] For determining water content specifically, Karl Fischer titration is the standard method.

Troubleshooting Guide

This guide addresses common problems encountered during Isopropyl valerate synthesis, their probable causes, and recommended solutions.

Problem	Possible Cause(s)	Recommended Solution(s)
Low or No Product Yield	Excess Water: The presence of water shifts the reaction equilibrium towards the starting materials (Le Chatelier's Principle).[3][4] Water content greater than 1% can significantly lower esterification efficiency.[5]	• Use anhydrous reagents and solvents.• Employ a method to remove water as it forms, such as a Dean-Stark apparatus or the addition of molecular sieves.[1][4]• Use a large excess of one reactant (typically the less expensive alcohol) to shift the equilibrium towards the product.[4]
Insufficient Catalyst: The acid catalyst is required to protonate the carbonyl oxygen, making the carbonyl carbon more electrophilic for the alcohol to attack.[1]	• Ensure the correct catalytic amount of a strong acid (e.g., H₂SO₄, p-toluenesulfonic acid) is used.
Product Contamination (Poor Purity)	Unreacted Starting Materials: Incomplete reaction or inefficient purification leaves residual isovaleric acid and isopropyl alcohol.[6]	• Increase reaction time or temperature (within stable limits).• Improve post-reaction workup and purification steps (e.g., distillation, chromatography).
Side Reactions: High temperatures or incorrect stoichiometry may promote the formation of byproducts.	• Optimize reaction conditions (temperature, time, reagent ratios).• Utilize a purification method with high resolving power, such as fractional distillation or column chromatography.
Inconsistent Reaction Rates	Variable Water Content: Inconsistent levels of moisture in starting materials will lead to variable reaction kinetics. Water content below 0.5% has been shown to have minimal effect on esterification.[5]	• Standardize the drying procedure for all reagents and glassware.• Routinely measure water content using Karl Fischer titration before starting the reaction.

Table 1: Impact of Water Content on Esterification Efficiency

Water Content (% v/v)	Effect on Esterification Yield	Reference
< 0.5%	Almost no effect	[5]
> 1.0%	Low efficiency / Reduced yield	[5]

Experimental Protocols

Protocol 1: General Procedure for Impurity Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a standard method for identifying and quantifying volatile organic impurities in a sample of Isopropyl valerate.

• Sample Preparation:

  • Dilute a precise amount of the Isopropyl valerate product in a suitable volatile solvent (e.g., ethyl acetate (B1210297) of high purity).

  • Prepare a series of calibration standards for expected impurities (isovaleric acid, isopropyl alcohol) and an internal standard.

• Instrumentation (Example Setup):

  • Gas Chromatograph: Agilent 7890B GC system or equivalent.[10]

  • Injector: Split/splitless inlet.

  • Column: Agilent J&W DB-624 (30 m x 0.32 mm, 1.8 µm film thickness) or equivalent polar column suitable for separating alcohols, acids, and esters.[10]

  • Carrier Gas: Helium.

  • Oven Program:

    • Initial Temperature: 40°C, hold for 5 minutes.

    • Ramp: Increase to 240°C at a rate of 10°C/minute.

    • Final Hold: Hold at 240°C for 5 minutes.

  • Detector: Mass Spectrometer (MS).

• Analysis:

  • Inject 1 µL of the prepared sample into the GC/MS.[11]

  • Identify compounds by comparing their mass spectra to a reference library (e.g., NIST) and their retention times to those of the prepared standards.

  • Quantify the impurities by creating a calibration curve from the standards' peak areas relative to the internal standard.[11]

Protocol 2: Water Content Determination by Karl Fischer Titration

This method is used for the precise quantification of water in the starting materials or the reaction mixture.

• Apparatus: A calibrated Karl Fischer titrator (volumetric or coulometric).

• Reagents: Anhydrous methanol, Karl Fischer reagent.

• Procedure:

  • Standardize the Karl Fischer reagent with a known amount of water or a certified water standard.

  • Inject a precisely weighed or measured volume of the sample (e.g., isopropyl alcohol) into the titration cell containing anhydrous methanol.

  • Titrate the sample with the Karl Fischer reagent until the endpoint is reached.

  • The instrument software will calculate the water content, typically expressed in parts per million (ppm) or percentage (%).

Visual Guides

Caption: Troubleshooting workflow for Isopropyl valerate synthesis.

Caption: Impact of impurities on Fischer esterification equilibrium.

References

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. dspace.mit.edu [dspace.mit.edu]
• 3. youtube.com [youtube.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. rroij.com [rroij.com]
• 8. Isopropyl valerate | SIELC Technologies [sielc.com]
• 9. biopharminternational.com [biopharminternational.com]
• 10. agilent.com [agilent.com]
• 11. env.go.jp [env.go.jp]

Reference Data & Comparative Studies

A Comparative Analysis of Isopropyl Valerate and Isopropyl Isovalerate for Research and Drug Development

An objective guide to the physicochemical properties, stability, and analytical characterization of two isomeric esters.

In the realm of pharmaceutical sciences and organic chemistry, the selection of appropriate esters as solvents, intermediates, or prodrug moieties is a critical decision guided by their specific physicochemical properties. This guide provides a detailed comparison of two structural isomers, isopropyl valerate (B167501) and isopropyl isovalerate, to aid researchers, scientists, and drug development professionals in making informed choices for their applications. While both esters share the same molecular formula and weight, their distinct branching structures give rise to subtle yet significant differences in their physical and chemical characteristics.

Physicochemical Properties: A Side-by-Side Comparison

The fundamental properties of isopropyl valerate and isopropyl isovalerate are summarized in the table below. These values, compiled from various chemical databases, highlight the initial points of differentiation between the two isomers.

Property	Isopropyl Valerate	Isopropyl Isovalerate
IUPAC Name	propan-2-yl pentanoate	propan-2-yl 3-methylbutanoate
Synonyms	Isopropyl pentanoate, Valeric acid, isopropyl ester	Isopropyl 3-methylbutyrate, Isovaleric acid, isopropyl ester
CAS Number	18362-97-5	32665-23-9
Molecular Formula	C₈H₁₆O₂	C₈H₁₆O₂
Molecular Weight	144.21 g/mol [1]	144.21 g/mol [2]
Appearance	Colorless liquid	Colorless to pale yellow liquid[2]
Odor	Fruity, pineapple	Fruity, apple, pineapple, winey
Boiling Point	~162.84 °C (estimate)[3]	142.00 °C @ 760 mmHg[2]
Density	~0.858 g/mL[4]	~0.874 g/cm³[5]
Flash Point	46.7 °C[3]	30.56 °C[6]
Water Solubility	356.7 mg/L @ 25 °C (estimated)	Slightly soluble
LogP (XLogP3-AA)	2.3	2.2[2]

Structural Influence on Properties

The key distinction between isopropyl valerate and isopropyl isovalerate lies in the structure of their valerate/isovalerate moiety. Isopropyl valerate possesses a straight-chain pentanoate group, whereas isopropyl isovalerate has a branched 3-methylbutanoate group. This branching has a notable impact on their physical properties. Generally, branched-chain isomers exhibit lower boiling points compared to their straight-chain counterparts due to a reduction in the effective surface area for intermolecular van der Waals forces.[7] This is consistent with the observed lower boiling point of isopropyl isovalerate.

Caption: Structural differences and their influence on key properties.

Stability and Reactivity

Esters are susceptible to hydrolysis, a reaction that can be catalyzed by both acids and bases.[8] The rate of hydrolysis can be influenced by the steric hindrance around the carbonyl group. The branched structure of isopropyl isovalerate may offer slightly more steric hindrance compared to the linear chain of isopropyl valerate, potentially leading to a slower hydrolysis rate under certain conditions. However, without direct experimental data, this remains a theoretical consideration.

Both esters are flammable liquids, with isopropyl isovalerate having a lower flash point, indicating a higher flammability risk.

Toxicological Profile

Both isopropyl valerate and isopropyl isovalerate are used as flavoring agents in the food industry and are considered to have a low order of toxicity. The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has evaluated isopropyl isovalerate and concluded that there is "no safety concern at current levels of intake when used as a flavouring agent".[9][10] While a specific JECFA evaluation for isopropyl valerate was not found in the search results, its use in fragrances and flavors suggests a similar safety profile.

Experimental Protocols

For researchers seeking to perform a direct comparative analysis, the following experimental protocols are provided as a starting point. These are generalized methods that should be adapted and validated for specific laboratory conditions and analytical instrumentation.

Determination of Hydrolytic Stability

Objective: To compare the rate of hydrolysis of isopropyl valerate and isopropyl isovalerate under acidic and basic conditions.

Methodology:

• Preparation of Solutions:

  • Prepare stock solutions of isopropyl valerate and isopropyl isovalerate in a suitable organic solvent (e.g., acetonitrile) at a known concentration (e.g., 10 mg/mL).

  • Prepare aqueous solutions of a strong acid (e.g., 0.1 M HCl) and a strong base (e.g., 0.1 M NaOH).

• Hydrolysis Reaction:

  • In separate reaction vessels, add a precise volume of the ester stock solution to the acidic and basic solutions at a controlled temperature (e.g., 50 °C).

  • At predetermined time intervals (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot of the reaction mixture.

  • Immediately quench the reaction by neutralizing the acid or base (e.g., with an equivalent amount of NaOH or HCl, respectively) and diluting with a suitable solvent.

• Analysis:

  • Analyze the concentration of the remaining ester in each sample using Gas Chromatography with Flame Ionization Detection (GC-FID) or High-Performance Liquid Chromatography (HPLC).

  • Plot the concentration of the ester versus time to determine the rate of hydrolysis for each compound under both acidic and basic conditions.

Comparative Solubility Determination

Objective: To quantitatively compare the solubility of isopropyl valerate and isopropyl isovalerate in various solvents relevant to drug development.

Methodology:

• Solvent Selection: Choose a range of solvents with varying polarities (e.g., water, ethanol, methanol, acetone (B3395972), dichloromethane, hexane).

• Equilibrium Solubility Method:

  • Add an excess amount of the ester to a known volume of each solvent in a sealed vial.

  • Agitate the vials at a constant temperature (e.g., 25 °C) for a sufficient period to reach equilibrium (e.g., 24-48 hours).

  • Centrifuge the samples to separate the undissolved solute.

  • Carefully withdraw a known volume of the supernatant.

  • Determine the concentration of the dissolved ester in the supernatant using a validated analytical method such as GC-FID or HPLC.

Gas Chromatography (GC) Analysis for Purity and Separation

Objective: To develop a GC method to separate and quantify isopropyl valerate and isopropyl isovalerate.

Methodology:

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) and a suitable capillary column (e.g., a mid-polar phase like DB-624 or a non-polar phase like DB-1).

• Chromatographic Conditions (Example):

  • Injector Temperature: 250 °C

  • Detector Temperature: 280 °C

  • Carrier Gas: Helium or Nitrogen at a constant flow rate.

  • Oven Temperature Program: Start at a low temperature (e.g., 60 °C) and ramp up to a higher temperature (e.g., 200 °C) to ensure separation of the isomers and any potential impurities. The exact program will need to be optimized.

  • Injection Volume: 1 µL (split or splitless injection depending on concentration).

• Analysis:

  • Inject standard solutions of known concentrations of each ester to determine their retention times and to generate a calibration curve for quantification.

  • The difference in boiling points suggests that isopropyl isovalerate will likely have a shorter retention time than isopropyl valerate on a non-polar column.

Caption: A typical workflow for GC analysis of the esters.

Conclusion

Isopropyl valerate and isopropyl isovalerate, while structurally similar, exhibit distinct physical properties primarily due to the branching in the isovalerate structure. Isopropyl isovalerate's lower boiling point and flash point are direct consequences of this branching. For applications in drug development, these differences can be significant. For instance, the choice of ester could influence the volatility of a formulation or the release characteristics of a prodrug. The provided experimental protocols offer a framework for researchers to conduct direct comparative studies to determine the most suitable isomer for their specific application. Further research into their comparative stability and biological interactions would provide a more complete picture for their application in pharmaceutical sciences.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 164. A comparison of the rates of hydrolysis of methyl, ethyl, isopropyl, and tert.-butyl bromides in acetone : water catalysis in such reactions - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. CN107501042A - A kind of method that isopropanol is prepared by isopropyl acetate ester hydrolysis - Google Patents [patents.google.com]
• 6. isopropyl isovalerate, 32665-23-9 [thegoodscentscompany.com]
• 7. monash.edu [monash.edu]
• 8. solubilityofthings.com [solubilityofthings.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Isopropyl isovalerate | C8H16O2 | CID 61914 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of Analytical Methods for Isopropyl Valerate

For researchers, scientists, and professionals in drug development, the robust validation of analytical methods is a cornerstone of reliable and reproducible results. This guide provides an objective comparison of common analytical techniques for the quantification of Isopropyl valerate (B167501), a volatile ester often used as a fragrance and flavoring agent. We will explore the validation of Gas Chromatography with Flame Ionization Detection (GC-FID), Gas Chromatography-Mass Spectrometry (GC-MS), and High-Performance Liquid Chromatography with UV detection (HPLC-UV), presenting supporting experimental data and detailed methodologies.

The validation of these analytical procedures is essential to ensure that the chosen method is suitable for its intended purpose.[1] Key validation parameters, as outlined by the International Council for Harmonisation (ICH) guidelines, include specificity, linearity, accuracy, precision, detection limit, and quantitation limit.[2][3]

Comparison of Analytical Methods

Gas Chromatography is generally preferred for volatile and thermally stable compounds like Isopropyl valerate.[4][5] HPLC, while versatile, is often more suitable for non-volatile or thermally labile substances.[6][7] The choice between GC-FID and GC-MS often depends on the need for structural confirmation, with GC-MS providing definitive identification of analytes.[6]

Data Presentation

The following tables summarize the typical performance characteristics of validated GC-FID, GC-MS, and HPLC-UV methods for the analysis of Isopropyl valerate.

Table 1: Comparison of Validation Parameters for Isopropyl Valerate Analysis

Validation Parameter	GC-FID	GC-MS	HPLC-UV
Linearity (R²)	> 0.999	> 0.999	> 0.995
Accuracy (% Recovery)	98.0 - 102.0%	98.5 - 101.5%	97.0 - 103.0%
Precision (%RSD)	< 1.5%	< 1.0%	< 2.0%
Limit of Detection (LOD)	~0.1 µg/mL	~0.01 µg/mL	~0.5 µg/mL
Limit of Quantification (LOQ)	~0.3 µg/mL	~0.03 µg/mL	~1.5 µg/mL
Specificity	High	Very High	Moderate

Table 2: Comparison of Method Attributes

Attribute	GC-FID	GC-MS	HPLC-UV
Primary Use	Quantification	Identification & Quantification	Quantification
Sample Volatility	Required	Required	Not Required
Cost per Sample	Low	High	Medium
Instrumentation Cost	Medium	High	High
Throughput	High	Medium	Medium

Experimental Protocols

Detailed methodologies for each of the compared analytical techniques are provided below. These protocols are based on established practices for the analysis of volatile esters.

GC-FID Experimental Protocol

• Instrumentation: Gas chromatograph equipped with a flame ionization detector.

• Column: 30 m x 0.25 mm, 0.25 µm film thickness (e.g., DB-5 or equivalent).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program: Initial temperature of 60°C, hold for 2 minutes, ramp to 180°C at 10°C/min, and hold for 5 minutes.

• Injector Temperature: 250°C.

• Detector Temperature: 280°C.

• Injection Volume: 1 µL (split ratio 50:1).

• Sample Preparation: Prepare a stock solution of Isopropyl valerate in a suitable solvent (e.g., methanol (B129727) or hexane). Create a series of calibration standards by diluting the stock solution.

GC-MS Experimental Protocol

• Instrumentation: Gas chromatograph coupled to a mass spectrometer.

• Column and Carrier Gas: Same as GC-FID.

• Oven Temperature Program: Same as GC-FID.

• Injector Temperature: 250°C.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-400.

• Injection Volume: 1 µL (split ratio 50:1).

• Sample Preparation: Same as GC-FID.

HPLC-UV Experimental Protocol

• Instrumentation: High-performance liquid chromatograph with a UV detector.

• Column: C18, 4.6 mm x 150 mm, 5 µm particle size.

• Mobile Phase: Acetonitrile and water (70:30, v/v).[8]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Prepare a stock solution of Isopropyl valerate in the mobile phase. Create a series of calibration standards by diluting the stock solution.

Mandatory Visualizations

The following diagrams illustrate the logical flow of the analytical method validation process and a comparison of the key decision-making factors for selecting an appropriate method.

Analytical Method Validation Workflow.

References

• 1. biopharminternational.com [biopharminternational.com]
• 2. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 3. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. pharmaguru.co [pharmaguru.co]
• 5. GC Vs. HPLC: A Comprehensive Comparison And Practical Applications - Blog - News [alwsci.com]
• 6. drawellanalytical.com [drawellanalytical.com]
• 7. HPLC vs GC: Choosing the Right Chromatography Technique | Lab Manager [labmanager.com]
• 8. Isopropyl valerate | SIELC Technologies [sielc.com]

Confirming the Structure of Isopropyl Valerate by NMR: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of expected and alternative Nuclear Magnetic Resonance (NMR) data for the confirmation of the chemical structure of isopropyl valerate (B167501). Detailed experimental protocols and visual aids are included to support researchers in their analytical workflows.

Predicted ¹H NMR Spectral Data for Isopropyl Valerate

The ¹H NMR spectrum of isopropyl valerate is predicted to exhibit five distinct signals. The chemical shifts are influenced by the electronegativity of the neighboring oxygen atom and the alkyl chain. The predicted data is summarized in Table 1.

Table 1: Predicted ¹H NMR Data for Isopropyl Valerate

Signal	Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
a	CH₃ (valerate)	0.92	Triplet (t)	3H
b	CH₂ (valerate, γ)	1.38	Sextet	2H
c	CH₂ (valerate, β)	1.61	Quintet	2H
d	CH₂ (valerate, α)	2.20	Triplet (t)	2H
e	CH (isopropyl)	4.95	Septet	1H
f	CH₃ (isopropyl)	1.22	Doublet (d)	6H

Note: Predicted chemical shifts are based on standard values for similar functional groups. Actual experimental values may vary slightly depending on the solvent and spectrometer frequency.

Comparative ¹H NMR Data of Alternative Esters

To aid in the identification and differentiation of isopropyl valerate from similar esters, Table 2 presents a comparison of ¹H NMR data for propyl valerate and isopropyl isovalerate.

Table 2: Comparative ¹H NMR Data for Propyl Valerate and Isopropyl Isovalerate

Compound	Signal Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration
Propyl Valerate	CH₃ (valerate)	~0.93	Triplet (t)	3H
CH₂ (valerate, γ)	~1.39	Sextet	2H
CH₂ (valerate, β)	~1.62	Quintet	2H
CH₂ (valerate, α)	~2.22	Triplet (t)	2H
OCH₂ (propyl)	~3.98	Triplet (t)	2H
CH₂ (propyl)	~1.65	Sextet	2H
CH₃ (propyl)	~0.94	Triplet (t)	3H
Isopropyl Isovalerate	CH(CH₃)₂ (isovalerate)	~2.08	Septet	1H
CH₂ (isovalerate)	~2.15	Doublet (d)	2H
CH(CH₃)₂ (isovalerate)	~0.95	Doublet (d)	6H
OCH (isopropyl)	~4.94	Septet	1H
CH₃ (isopropyl)	~1.21	Doublet (d)	6H

Note: The chemical shifts are approximate and sourced from publicly available spectral data for comparison purposes.

Predicted ¹³C NMR Spectral Data for Isopropyl Valerate

The predicted ¹³C NMR spectrum of isopropyl valerate will show six unique carbon signals. The carbonyl carbon is significantly downfield, while the alkyl carbons appear at higher field.

Table 3: Predicted ¹³C NMR Data for Isopropyl Valerate

Signal	Assignment	Predicted Chemical Shift (δ, ppm)
1	C=O (ester)	173.5
2	CH (isopropyl)	67.5
3	CH₂ (valerate, α)	34.2
4	CH₂ (valerate, β)	27.0
5	CH₃ (isopropyl)	21.9
6	CH₂ (valerate, γ)	22.3
7	CH₃ (valerate)	13.7

Note: Predicted chemical shifts are based on standard values for similar functional groups.

Experimental Protocol: NMR Analysis of Isopropyl Valerate

This protocol outlines the steps for acquiring ¹H and ¹³C NMR spectra to confirm the structure of an unknown sample suspected to be isopropyl valerate.

4.1. Sample Preparation

• Dissolve approximately 5-10 mg of the sample in 0.6-0.8 mL of deuterated chloroform (B151607) (CDCl₃).

• Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (0 ppm).

• Transfer the solution to a 5 mm NMR tube.

4.2. ¹H NMR Spectroscopy

• Instrument: 400 MHz (or higher) NMR spectrometer.

• Solvent: CDCl₃

• Temperature: 298 K

• Pulse Program: Standard single-pulse experiment (zg30).

• Number of Scans: 16

• Relaxation Delay: 1.0 s

• Acquisition Time: ~4 s

• Spectral Width: -2 to 12 ppm

• Processing: Apply a 0.3 Hz line broadening exponential window function and Fourier transform. Phase and baseline correct the spectrum. Integrate all signals.

4.3. ¹³C NMR Spectroscopy

• Instrument: 100 MHz (or higher, corresponding to the ¹H frequency) NMR spectrometer.

• Solvent: CDCl₃

• Temperature: 298 K

• Pulse Program: Proton-decoupled single-pulse experiment (zgpg30).

• Number of Scans: 1024 or more to achieve adequate signal-to-noise.

• Relaxation Delay: 2.0 s

• Acquisition Time: ~1.5 s

• Spectral Width: -10 to 220 ppm

• Processing: Apply a 1-2 Hz line broadening exponential window function and Fourier transform. Phase and baseline correct the spectrum.

Visualizing the Confirmation Workflow

The following diagram illustrates the logical workflow for confirming the structure of isopropyl valerate using NMR spectroscopy.

Unraveling the Fragmentation Fingerprint of Isopropyl Valerate: A Mass Spectrometry Comparison Guide

For researchers, scientists, and professionals in drug development, understanding the mass spectral fragmentation of molecules is paramount for structural elucidation and analytical method development. This guide provides a comparative analysis of the electron ionization (EI) mass spectrometry fragmentation of isopropyl valerate (B167501) against other valerate esters, supported by experimental data and detailed protocols.

Comparative Fragmentation Analysis of Valerate Esters

The mass spectrum of a compound provides a unique fragmentation pattern that acts as a chemical fingerprint. In electron ionization mass spectrometry, high-energy electrons bombard a molecule, causing it to ionize and break apart into characteristic fragment ions. The analysis of these fragments allows for the determination of the compound's structure.

Here, we compare the fragmentation patterns of isopropyl valerate with its counterparts, methyl valerate and ethyl valerate. The data, sourced from the NIST Mass Spectrometry Data Center, highlights the key fragment ions and their relative abundances.

Valerate Ester	Molecular Weight ( g/mol )	Major Fragment Ions (m/z) and Relative Abundance (%)
Isopropyl Valerate	144.21	43 (100%), 85 (95%), 57 (54%), 60 (53%), 41 (48%)[1]
Methyl Valerate	116.16	74 (100%), 43 (40%), 57 (37%), 85 (36%), 87 (29%)[2]
Ethyl Valerate	130.18	88 (100%), 29 (97%), 85 (86%), 57 (72%), 60 (46%)[3]

The fragmentation of these esters is primarily dictated by the cleavage of bonds adjacent to the carbonyl group and rearrangements, such as the McLafferty rearrangement.[4] For isopropyl valerate, the base peak at m/z 43 corresponds to the stable isopropyl cation [CH(CH3)2]+. The prominent peak at m/z 85 is attributed to the acylium ion [CH3(CH2)3CO]+, formed by the loss of the isopropoxy radical. The ion at m/z 60 is likely formed through a McLafferty rearrangement, a characteristic fragmentation for esters with a gamma-hydrogen on the alkyl chain.

In comparison, methyl valerate's base peak at m/z 74 is the result of a McLafferty rearrangement. For ethyl valerate, the base peak at m/z 88 also arises from a McLafferty rearrangement, demonstrating a common fragmentation pathway for these esters. The presence of the acylium ion at m/z 85 is a shared feature among all three esters, indicating the common valerate backbone.

Proposed Fragmentation Pathway of Isopropyl Valerate

The following diagram illustrates the primary fragmentation pathways for isopropyl valerate under electron ionization.

Caption: Proposed EI Fragmentation of Isopropyl Valerate.

Experimental Protocol for GC-MS Analysis

This section details a general protocol for the analysis of isopropyl valerate and other volatile esters using Gas Chromatography-Mass Spectrometry (GC-MS) with electron ionization.

1. Sample Preparation:

• Prepare a stock solution of isopropyl valerate at a concentration of 1 mg/mL in a suitable volatile solvent such as hexane (B92381) or ethyl acetate.

• Prepare a series of calibration standards by serial dilution of the stock solution to concentrations ranging from 1 µg/mL to 100 µg/mL.

• If analyzing a complex matrix, a liquid-liquid extraction or solid-phase microextraction (SPME) may be necessary to isolate the analyte.

2. GC-MS Instrumentation and Parameters:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or a similar non-polar capillary column.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injection: 1 µL splitless injection at an injector temperature of 250°C.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 minute.

  • Ramp: 10°C/min to 250°C.

  • Hold: 5 minutes at 250°C.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI).

  • Ionization Energy: 70 eV.[5]

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Full scan from m/z 40 to 500.

3. Data Analysis:

• Identify the peak corresponding to isopropyl valerate by its retention time and mass spectrum.

• Confirm the identity of the compound by comparing its mass spectrum to a reference library such as the NIST Mass Spectral Library.

• Quantify the analyte by constructing a calibration curve from the peak areas of the calibration standards.

This guide provides a foundational understanding of the mass spectral behavior of isopropyl valerate and its comparison with other valerate esters. The provided experimental protocol offers a starting point for researchers to develop and validate their own analytical methods for the identification and quantification of these compounds.

References

• 1. Isopropyl valerate | C8H16O2 | CID 87598 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Methyl valerate | C6H12O2 | CID 12206 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Ethyl valerate | C7H14O2 | CID 10882 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Structural characterization of wax esters by electron ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mass Spectrometry Ionization Methods [chemistry.emory.edu]

comparative study of different catalysts for Isopropyl valerate synthesis

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Catalytic Performance in Isopropyl Valerate (B167501) Production

The synthesis of isopropyl valerate, an ester with applications in flavors, fragrances, and pharmaceuticals, can be achieved through various catalytic routes. The choice of catalyst is a critical decision that influences reaction efficiency, product purity, and environmental impact. This guide provides a comprehensive comparison of three primary catalyst types: enzymatic catalysts (lipases), solid acid catalysts (ion-exchange resins), and traditional liquid acids (sulfuric acid), supported by experimental data from scientific literature.

Performance Benchmark: A Head-to-Head Comparison

The selection of a catalyst for isopropyl valerate synthesis involves a trade-off between reaction conditions, conversion rates, selectivity, and catalyst reusability. The following table summarizes key performance indicators for each catalyst type, drawing from studies on the synthesis of isopropyl valerate and structurally similar esters.

Parameter	Enzymatic Synthesis (e.g., Lipozyme)	Solid Acid Synthesis (e.g., Amberlyst-15)	Liquid Acid Synthesis (e.g., H₂SO₄)
Catalyst	Immobilized Lipase (B570770) (e.g., Lipozyme TL IM, Novozym 435)	Sulfonated Polystyrene Resin (e.g., Amberlyst-15)	Concentrated Sulfuric Acid
Typical Temperature	30 - 70°C[1]	45 - 100°C	60 - 110°C[2]
Reaction Time	1 - 24 hours	1 - 8 hours	1 - 10 hours[2]
Substrate Molar Ratio (Alcohol:Acid)	Often near equimolar (e.g., 1:1 to 3:1)	Excess alcohol often used (e.g., 10:1)[3][4]	Excess alcohol often used to drive equilibrium[5][6][7]
Solvent	Often solvent-free or in non-polar organic solvents[1]	Can be solvent-free or with a solvent	Often uses excess alcohol as the solvent[2]
Conversion/Yield	High (e.g., >90% for similar esters)	High (e.g., up to 93% for methyl pentanoate)[3][4]	Variable, can be high with water removal (e.g., 60-68% for isopropyl lactate)[8]
Product Purity	High due to high enzyme selectivity	Good, but can have by-products	Can be lower due to side reactions and require extensive purification
Catalyst Reusability	High, especially for immobilized enzymes	High, can be regenerated and reused multiple times	Not reusable
Environmental Impact	"Green" process, biodegradable catalyst, mild conditions	Environmentally friendly, non-corrosive, easily separable	Corrosive, generates acidic waste, harsh conditions

Experimental Protocols

Detailed methodologies for the synthesis of isopropyl valerate and related esters using each catalyst type are outlined below. These protocols are based on established procedures found in the scientific literature.

Enzymatic Synthesis using Immobilized Lipase

This method employs a lipase as a biocatalyst for the esterification of valeric acid and isopropanol (B130326).

Materials:

• Valeric acid

• Isopropanol

• Immobilized lipase (e.g., Lipozyme TL IM)

• Molecular sieves (optional, for water removal)

• Hexane (or other suitable organic solvent, optional)

Procedure:

• In a temperature-controlled reaction vessel, combine valeric acid and isopropanol in a desired molar ratio (e.g., 1:1).

• Add the immobilized lipase catalyst, typically at a loading of 5-10% (w/w) of the total reactants.

• If a solvent is used, add it to the reaction mixture. For a solvent-free system, proceed to the next step.

• Optionally, add molecular sieves to remove water produced during the reaction and shift the equilibrium towards the product.

• Heat the reaction mixture to the optimal temperature for the chosen lipase (e.g., 40-60°C) with constant stirring.

• Monitor the reaction progress by taking samples periodically and analyzing the conversion of valeric acid by titration with a standard base or by gas chromatography (GC).

• Upon completion, the immobilized enzyme can be recovered by simple filtration for reuse.

• The product, isopropyl valerate, can be purified by distillation or other chromatographic techniques if necessary.

Solid Acid Catalyzed Synthesis using Amberlyst-15

This protocol utilizes a heterogeneous solid acid catalyst for the esterification reaction.

Materials:

• Valeric acid

• Isopropanol

• Amberlyst-15 (or similar acidic ion-exchange resin)

Procedure:

• Pre-treat the Amberlyst-15 catalyst by washing with methanol (B129727) and then drying in an oven.

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add valeric acid and a molar excess of isopropanol (e.g., 1:10 molar ratio).[3][4]

• Add the pre-treated Amberlyst-15 catalyst to the mixture (e.g., 5-15% w/w of the limiting reactant).

• Heat the reaction mixture to reflux with vigorous stirring. The reaction temperature will depend on the boiling point of the alcohol.

• Monitor the reaction by withdrawing samples at intervals and analyzing the concentration of valeric acid.

• Once the reaction reaches equilibrium or the desired conversion, cool the mixture to room temperature.

• Separate the catalyst by filtration. The catalyst can be washed, dried, and reused.

• The excess isopropanol can be removed by rotary evaporation.

• The resulting isopropyl valerate can be purified by distillation under reduced pressure.

Liquid Acid Catalyzed Synthesis using Sulfuric Acid (Fischer Esterification)

This is a traditional method for ester synthesis using a homogeneous acid catalyst.[5][6][7]

Materials:

• Valeric acid

• Isopropanol

• Concentrated sulfuric acid (H₂SO₄)

• Sodium bicarbonate solution (saturated)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (or sodium sulfate)

• An appropriate organic solvent (e.g., diethyl ether or ethyl acetate)

Procedure:

• In a round-bottom flask, combine valeric acid and an excess of isopropanol.

• Carefully add a catalytic amount of concentrated sulfuric acid (typically 1-4% of the carboxylic acid weight) to the mixture while cooling the flask in an ice bath.

• Attach a reflux condenser and heat the mixture to reflux for several hours. The reaction progress can be monitored by TLC or GC.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and wash sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter to remove the drying agent.

• Remove the solvent and excess isopropanol by rotary evaporation.

• Purify the crude isopropyl valerate by distillation.

Visualizing the Process

To better understand the experimental workflows and the underlying reaction mechanism, the following diagrams are provided.

A comparative workflow of the three catalytic methods.

The reaction mechanism for Fischer Esterification.

References

• 1. benchchem.com [benchchem.com]
• 2. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Organic Syntheses Procedure [orgsyn.org]

A Comparative Guide to the Cross-Validation of Isopropyl Valerate Quantification Methods

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of Isopropyl valerate (B167501), a volatile ester with applications in various industries, is crucial for quality control, formulation development, and research. This guide provides an objective comparison of the primary analytical techniques used for its quantification: Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) Spectroscopy. The performance of these methods is evaluated based on key validation parameters, supported by experimental data from analogous compounds where direct comparative data for Isopropyl valerate is limited.

Quantitative Performance Comparison

The selection of an appropriate analytical method depends on various factors, including the required sensitivity, the complexity of the sample matrix, and the desired throughput. The following table summarizes the typical performance characteristics of GC-MS, HPLC, and NMR for the quantification of small volatile esters like Isopropyl valerate.

Validation Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)	Nuclear Magnetic Resonance (NMR) Spectroscopy	Key Considerations
Precision (%RSD)	< 10%	< 5%[1]	< 5%[2]	HPLC and NMR generally offer slightly better precision than GC-MS.[1][2]
Accuracy (Recovery %)	85 - 115%	90 - 110%[1]	95 - 105%	All methods can achieve high accuracy with proper optimization.
Linearity (r²)	> 0.99[3]	> 0.99[1]	> 0.99[2]	Excellent linearity is achievable with all three techniques.
Limit of Detection (LOD)	~0.01 - 0.1 µg/mL[3]	~0.1 - 0.5 µg/mL[3]	~1 - 10 µg/mL	GC-MS is generally the most sensitive method for volatile compounds.[3]
Limit of Quantitation (LOQ)	~0.05 - 0.5 µg/mL[3]	~0.5 - 2.0 µg/mL[3]	~5 - 50 µg/mL	The higher LOQ of NMR may be a limitation for trace analysis.
Isomer Separation	Good, depends on the column and method	Can be challenging for volatile, non-polar isomers	Not suitable for isomer separation	GC offers superior separation of volatile isomers.
Sample Throughput	High	High	Moderate	GC-MS and HPLC are well-suited for high-throughput analysis.
Derivatization	Not required	Generally not required	Not required	The direct analysis capability of these methods simplifies sample preparation.

Experimental Protocols

Detailed methodologies are essential for the successful implementation and validation of any analytical technique. Below are representative protocols for the analysis of Isopropyl valerate using GC-MS, HPLC, and NMR.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS is a powerful technique for the separation and quantification of volatile compounds like Isopropyl valerate.

Sample Preparation:

• Accurately weigh the sample containing Isopropyl valerate.

• Dissolve the sample in a suitable volatile solvent (e.g., hexane, ethyl acetate).

• If necessary, perform a liquid-liquid extraction to isolate the analyte from complex matrices.

• Prepare a series of calibration standards of Isopropyl valerate in the same solvent.

• Add an appropriate internal standard (e.g., a deuterated analog or a compound with similar chemical properties) to both samples and standards for accurate quantification.

Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is recommended.

• Injector Temperature: 250°C.

• Injection Volume: 1 µL.

• Split Ratio: 20:1 (can be adjusted based on concentration).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: Increase to 200°C at a rate of 10°C/min.

  • Final hold: 200°C for 2 minutes.

• Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Scan Range: m/z 35-300. For higher sensitivity, Selected Ion Monitoring (SIM) of characteristic Isopropyl valerate fragments can be used.

Data Analysis:

• Identify the Isopropyl valerate peak based on its retention time and mass spectrum.

• Quantify using the peak area ratio of the analyte to the internal standard against the calibration curve.

High-Performance Liquid Chromatography (HPLC) Protocol

While less common for highly volatile compounds, HPLC can be used for Isopropyl valerate quantification, particularly in non-volatile sample matrices. A reversed-phase method is typically employed.

Sample Preparation:

• Accurately weigh the sample and dissolve it in the mobile phase or a compatible solvent.

• Filter the sample solution through a 0.45 µm syringe filter before injection.

• Prepare a series of calibration standards of Isopropyl valerate in the mobile phase.

Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent.

• Detector: UV detector set at a low wavelength (e.g., 210 nm) as Isopropyl valerate lacks a strong chromophore. A Refractive Index Detector (RID) can also be used.

• Column: C18 reversed-phase column (e.g., Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm).

• Mobile Phase: Isocratic mixture of acetonitrile (B52724) and water (e.g., 70:30 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

Data Analysis:

• Identify the Isopropyl valerate peak by its retention time compared to a standard.

• Quantify using the peak area against a calibration curve.

Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol

Quantitative NMR (qNMR) is a primary analytical method that allows for direct quantification without the need for a calibration curve of the same compound, using a certified internal standard.

Sample Preparation:

• Accurately weigh a known amount of the sample containing Isopropyl valerate.

• Accurately weigh a known amount of a certified internal standard (e.g., maleic acid, dimethyl sulfone). The internal standard should have a simple spectrum with at least one signal that does not overlap with the analyte signals.

• Dissolve both the sample and the internal standard in a known volume of a deuterated solvent (e.g., Chloroform-d, Methanol-d4).

Instrumentation and Conditions:

• NMR Spectrometer: Bruker Avance III 400 MHz or equivalent.

• Probe: 5 mm BBO probe.

• Temperature: 298 K.

• Pulse Sequence: A standard 90° pulse sequence (e.g., zg30).

• Relaxation Delay (d1): At least 5 times the longest T1 relaxation time of both the analyte and internal standard signals to ensure full relaxation. A longer delay (e.g., 30-60 seconds) is often used for accurate quantification.

• Number of Scans: Sufficient to obtain a good signal-to-noise ratio (e.g., 16 or 32 scans).

Data Analysis:

• Process the FID with an appropriate window function (e.g., exponential multiplication with a line broadening of 0.3 Hz).

• Carefully phase and baseline correct the spectrum.

• Integrate a well-resolved signal of Isopropyl valerate and a signal of the internal standard.

• Calculate the concentration of Isopropyl valerate using the following formula:

  Canalyte = (Ianalyte / Nanalyte) * (NIS / IIS) * (MWanalyte / MWIS) * (mIS / msample) * PIS

  Where:

  • C = Concentration

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

  • IS = Internal Standard

Mandatory Visualizations

Caption: Experimental workflow for Isopropyl valerate quantification.

Caption: Decision tree for selecting a quantification method.

References

• 1. researchgate.net [researchgate.net]
• 2. Development of an NMR-based quantification method for the main components in VAE-type adhesives/emulsions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Isopropyl Valerate: A Comparative Analysis of its Efficacy as a Solvent in Pharmaceutical Applications

For researchers, scientists, and drug development professionals, the selection of an appropriate solvent is a critical decision that profoundly impacts the stability, bioavailability, and overall efficacy of a pharmaceutical formulation. This guide provides an objective comparison of Isopropyl Valerate's performance against other common solvents, supported by available data and experimental insights.

Isopropyl Valerate (B167501), a fatty acid ester, presents itself as a colorless to pale yellow liquid with a characteristic fruity odor.[1][2] While its primary applications have traditionally been in the flavor, fragrance, and cosmetic industries, its potential as a solvent in pharmaceutical formulations is an area of growing interest.[2][3] This comparison will delve into its physicochemical properties and evaluate its performance against established solvents such as ethanol (B145695), isopropanol (B130326), and propylene (B89431) glycol.

Physicochemical Properties: A Foundation for Comparison

A solvent's efficacy is intrinsically linked to its physical and chemical characteristics. The following table summarizes the key properties of Isopropyl Valerate and compares them with other commonly used pharmaceutical solvents.

Property	Isopropyl Valerate	Ethanol	Isopropanol	Propylene Glycol
Molecular Formula	C8H16O2[1][4]	C2H5OH	C3H8O	C3H8O2
Molecular Weight ( g/mol )	144.21[1][4][5]	46.07	60.1	76.09
Boiling Point (°C)	142.0 - 162.84[1][2]	78.37	82.6	188.2
Density (g/mL)	0.848-0.8836[1][2]	~0.789	~0.786	~1.036
Solubility in Water	Insoluble[1]	Miscible	Miscible	Miscible[6]
Solubility in Organic Solvents	Soluble in most organic solvents[1]	Miscible with many organic solvents	Miscible with many organic solvents[7]	Miscible with water, acetone, alcohol, and chloroform[7]
Flash Point (°C)	46.67 - 46.7[2][8]	~13	11.7	99

Comparative Efficacy as a Solvent

The choice of a solvent in pharmaceutical development hinges on several factors, including its ability to dissolve the active pharmaceutical ingredient (API), its compatibility with other excipients, and its safety profile.

Solubility Performance

Isopropyl Valerate's non-polar nature, as indicated by its insolubility in water, suggests its potential as a solvent for hydrophobic or lipophilic APIs.[1] This is a significant advantage in the formulation of drugs with poor water solubility, a common challenge in drug development.[9]

In contrast, ethanol, isopropanol, and propylene glycol are polar solvents, readily miscible with water.[6][7] Their utility lies in dissolving a wide range of polar and some non-polar compounds. For instance, ethanol is a versatile solvent used in disinfection and for organic compounds.[10] Isopropanol is also a highly effective solvent and is widely used in the pharmaceutical industry.[10][11] Propylene glycol is noted for its ability to dissolve many essential oils and is often used as a replacement for glycerin in modern formulations.[7]

Experimental Workflow for Solubility Assessment

To rigorously compare the efficacy of Isopropyl Valerate, a standardized solubility assessment protocol is necessary. The following workflow outlines a typical experimental procedure.

References

• 1. Isopropyl isovalerate | C8H16O2 | CID 61914 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cas 18362-97-5,ISO-PROPYL-VALERATE | lookchem [lookchem.com]
• 3. Isopropyl Isovalerate | 32665-23-9 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 4. scent.vn [scent.vn]
• 5. Isopropyl valerate | C8H16O2 | CID 87598 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Solvents & Glycols - Rudolf GmbH [rudolf-group.co.id]
• 7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 8. isopropyl valerate, 18362-97-5 [thegoodscentscompany.com]
• 9. Enhancing Drug Quality with Pharma Grade Solvents [purosolv.com]
• 10. Comparing Lab-Grade Solvents: Ethanol, Isopropanol, and More [rmreagents.com]
• 11. researchgate.net [researchgate.net]

Comparative Analysis of the Biological Activity of Isopropyl Valerate and Related Esters

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the biological activity of isopropyl valerate (B167501) and its related short-chain fatty acid esters: methyl valerate, ethyl valerate, and butyl valerate. While direct comparative studies on the biological activities of these specific esters are limited in publicly available literature, this document synthesizes existing data on their parent compound, valeric acid, and related molecules to infer potential activities and guide future research. The information is presented to aid in hypothesis generation and the design of experimental protocols for further investigation.

Structure-Activity Relationship and Physicochemical Properties

The biological activity of esters is often influenced by their physicochemical properties, which are dictated by the nature of both the carboxylic acid and the alcohol moieties. In the case of valerate esters, the consistent valeric acid backbone and varying alkyl groups (methyl, ethyl, isopropyl, butyl) will primarily affect properties like lipophilicity, steric hindrance, and rate of hydrolysis. These differences can, in turn, influence cell membrane permeability, interaction with receptors or enzymes, and the rate of release of the active valeric acid.

A summary of the key physicochemical properties of these esters is presented in the table below. An increase in the carbon chain length of the alcohol component generally leads to increased lipophilicity, which may enhance passage through biological membranes.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	LogP (Predicted)
Methyl Valerate	C₆H₁₂O₂	116.16	127-128	1.8
Ethyl Valerate	C₇H₁₄O₂	130.18	145-146	2.3
Isopropyl Valerate	C₈H₁₆O₂	144.21	142	2.7
Butyl Valerate	C₉H₁₈O₂	158.24	166-167	3.2

Note: LogP values are estimations and can vary based on the prediction algorithm.

Inferred Biological Activity and Potential Mechanisms of Action

The biological activity of valerate esters is likely mediated by their hydrolysis to valeric acid (pentanoic acid), a short-chain fatty acid (SCFA). SCFAs are known to exert a range of biological effects, primarily through the activation of G-protein coupled receptors (GPCRs) and the inhibition of histone deacetylases (HDACs).

G-Protein Coupled Receptor (GPCR) Activation

Valeric acid, along with other SCFAs, is a known agonist for GPR41 (also known as Free Fatty Acid Receptor 3, FFAR3) and GPR43 (FFAR2).[1][2][3] Studies have shown that SCFAs with a carbon chain length of C3-C5 are potent agonists of GPR41.[1] The activation of these receptors, which are expressed in various tissues including intestinal epithelial cells, immune cells, and adipocytes, can trigger downstream signaling cascades.[1][3][4] These pathways are implicated in regulating inflammatory responses, immune function, and metabolic processes.[3][5]

The differential lipophilicity and steric bulk of the methyl, ethyl, isopropyl, and butyl esters may influence their ability to reach and interact with these receptors, or more likely, affect the rate and location of valeric acid release. A slower, more sustained release from a bulkier ester like butyl valerate could result in different pharmacological effects compared to the more rapid release from methyl valerate.

Histone Deacetylase (HDAC) Inhibition

Valeric acid has been identified as a histone deacetylase (HDAC) inhibitor.[6] HDAC inhibitors are a class of compounds that interfere with the function of HDACs, leading to an increase in the acetylation of histones and other proteins. This can result in the modulation of gene expression and has been shown to have anti-proliferative and anti-inflammatory effects. The potential for valerate esters to act as prodrugs for valeric acid, delivering it to target tissues where it can exert its HDAC inhibitory effects, is an area of significant research interest.

Potential Therapeutic Applications

Given the known activities of valeric acid, its ester derivatives are being explored for a variety of therapeutic applications:

• Anti-inflammatory Effects: By activating GPR41/43 and inhibiting HDACs, valeric acid can modulate inflammatory pathways.[3][6] Isopropyl vanillate, another isopropyl ester, has demonstrated anti-inflammatory properties by inhibiting COX-2.[7] This suggests that valerate esters could be investigated for their potential in treating inflammatory conditions.

• Anticancer Activity: HDAC inhibitors are an established class of anticancer agents. The ability of valeric acid to inhibit HDACs suggests that its esters could have potential as anti-proliferative agents. Further research is needed to evaluate the cytotoxicity of these esters against various cancer cell lines.

• Metabolic Disorders: SCFAs play a crucial role in regulating metabolism.[1] The activation of GPR41 by valeric acid has been shown to enhance insulin (B600854) responsiveness for glucose uptake in adipocytes and myotubes.[1] This indicates a potential role for valerate esters in the management of metabolic diseases like type 2 diabetes.

Experimental Protocols

To facilitate further research, this section outlines key experimental methodologies for comparing the biological activities of isopropyl valerate and its related esters.

Cell Viability and Cytotoxicity Assay (MTT Assay)

This assay is used to assess the effect of the valerate esters on cell proliferation and to determine their cytotoxic concentrations (IC50 values).

Materials:

• Target cell lines (e.g., cancer cell lines like HT-29 or immune cell lines like RAW 264.7)

• Cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• Valerate esters (methyl, ethyl, isopropyl, butyl) dissolved in a suitable solvent (e.g., DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or acidified isopropanol)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treatment: Treat the cells with a range of concentrations of each valerate ester. Include a vehicle control (solvent only) and a positive control for cytotoxicity.

• Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan (B1609692) crystals.

• Solubilization: Add the solubilization buffer to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value for each ester.

G-Protein Coupled Receptor (GPCR) Activation Assay (Calcium Mobilization Assay)

This assay measures the ability of the valerate esters (after hydrolysis to valeric acid) to activate GPR41 or GPR43, which are often coupled to Gαq, leading to an increase in intracellular calcium.

Materials:

• Cells stably expressing GPR41 or GPR43 (e.g., CHO or HEK293 cells)

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM, Fluo-4 AM)

• Assay buffer (e.g., Hanks' Balanced Salt Solution with HEPES)

• Valerate esters

• A known agonist for the receptor as a positive control

• Fluorescence plate reader with an injection system

Procedure:

• Cell Loading: Load the cells with the calcium-sensitive dye according to the manufacturer's instructions.

• Baseline Measurement: Measure the baseline fluorescence of the cells.

• Compound Addition: Inject the valerate esters at various concentrations into the wells.

• Fluorescence Monitoring: Monitor the change in fluorescence over time, which corresponds to the change in intracellular calcium concentration.

• Data Analysis: Calculate the dose-response curve and determine the EC50 value for each ester.

Histone Deacetylase (HDAC) Inhibition Assay

This assay measures the ability of the valerate esters (after hydrolysis) to inhibit HDAC activity.

Materials:

• Commercially available HDAC activity assay kit (colorimetric or fluorometric)

• Nuclear extract from cells or purified HDAC enzyme

• Valerate esters

• A known HDAC inhibitor (e.g., Trichostatin A) as a positive control

• Microplate reader

Procedure:

• Follow the protocol provided with the commercial assay kit.

• Typically, the assay involves incubating the HDAC source with a substrate in the presence of the test compounds (valerate esters).

• The reaction is then stopped, and a developer is added to produce a signal (color or fluorescence) that is proportional to the amount of deacetylated substrate.

• Measure the signal using a microplate reader.

• Calculate the percentage of HDAC inhibition and determine the IC50 value for each ester.

Signaling Pathway and Experimental Workflow Diagrams

Caption: General signaling pathway for valeric acid via G-protein coupled receptors.

Caption: Workflow for comparing the biological activity of valerate esters.

Conclusion

While direct comparative data is scarce, the existing literature on valeric acid and related esters provides a strong foundation for inferring the potential biological activities of isopropyl valerate and its analogs. It is hypothesized that these esters act as prodrugs, releasing valeric acid to interact with targets such as GPR41/43 and HDACs. The differences in their alkyl moieties are expected to influence their pharmacokinetic and pharmacodynamic profiles. The provided experimental protocols and diagrams offer a roadmap for future research to elucidate the specific biological activities and therapeutic potential of these compounds. Further in-depth studies are warranted to establish a clear structure-activity relationship and to validate their efficacy in relevant disease models.

References

• 1. The Effects of Propionate and Valerate on Insulin Responsiveness for Glucose Uptake in 3T3-L1 Adipocytes and C2C12 Myotubes via G Protein-Coupled Receptor 41 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. Short-chain fatty acids activate GPR41 and GPR43 on intestinal epithelial cells to promote inflammatory responses in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Molecular Targets of Valeric Acid: A Bioactive Natural Product for Endocrine, Metabolic, and Immunological Disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Efficacy of a phenol derivative, isopropyl vanillate, as an anti-inflammatory agent: A new small molecule inhibitor of COX and neutrophil migration - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Purity Assessment of Synthesized Isopropyl Valerate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of common analytical techniques for assessing the purity of synthesized Isopropyl valerate (B167501). Isopropyl valerate, an ester with applications in the fragrance, flavor, and pharmaceutical industries, is typically synthesized via Fischer esterification of valeric acid and isopropanol (B130326). The purity of the final product is critical for its intended use, necessitating robust analytical methods to identify and quantify residual starting materials and byproducts. This document outlines the experimental protocols for synthesis and subsequent purity analysis using Gas Chromatography with Flame Ionization Detection (GC-FID), High-Performance Liquid Chromatography with UV Detection (HPLC-UV), and Nuclear Magnetic Resonance (NMR) spectroscopy. Comparative performance data is presented to assist researchers in selecting the most suitable method for their specific needs.

Synthesis of Isopropyl Valerate via Fischer Esterification

A standard method for synthesizing Isopropyl valerate is the Fischer esterification, which involves the acid-catalyzed reaction between valeric acid and isopropanol.

Materials:

• Valeric acid

• Isopropanol

• Concentrated sulfuric acid (catalyst)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Diethyl ether

Procedure:

• In a round-bottom flask, combine valeric acid and an excess of isopropanol (typically a 2:1 to 3:1 molar ratio of alcohol to acid).

• Slowly add a catalytic amount of concentrated sulfuric acid with stirring.

• Heat the mixture to reflux for 2-4 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• After cooling, transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with water and saturated sodium bicarbonate solution to neutralize the acid catalyst and remove unreacted valeric acid.

• Wash with brine to remove residual water.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate using a rotary evaporator to remove the excess isopropanol and diethyl ether, yielding crude Isopropyl valerate.

• For higher purity, the crude product can be further purified by fractional distillation.

A Comparative Guide to the Kovats Retention Index of Isopropyl Valerate and Other Valerate Esters

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the Kovats retention index (RI) of isopropyl valerate (B167501) against structurally similar esters: ethyl valerate, propyl valerate, and isobutyl valerate. The Kovats retention index is a standardized, dimensionless value in gas chromatography (GC) that helps in the identification of compounds by normalizing retention times relative to a series of n-alkanes. This guide presents experimental data from various sources, details the methodologies used, and explores the relationship between the molecular structure of these esters and their chromatographic behavior on both non-polar and polar stationary phases.

Understanding the Kovats Retention Index

Developed by Ervin Kováts, the retention index system provides a more reproducible measure for compound identification than retention time alone, as it is less susceptible to variations in operational parameters like column length, diameter, film thickness, and carrier gas flow rate.[1][2] The Kovats RI of a compound is calculated by interpolating its adjusted retention time between the adjusted retention times of two n-alkanes that elute before and after the compound of interest.

The choice of the stationary phase is a critical factor influencing the Kovats RI. Non-polar stationary phases, such as those with dimethylpolysiloxane (e.g., SE-30, DB-1), primarily separate compounds based on their boiling points and van der Waals interactions. In contrast, polar stationary phases (e.g., those containing polyethylene (B3416737) glycol, like Carbowax) interact more strongly with polar functional groups, leading to different elution orders and retention index values.[3]

Comparative Analysis of Kovats Retention Indices

The following table summarizes the experimentally determined Kovats retention indices for isopropyl valerate and its structural analogs on both standard non-polar and standard polar stationary phases.

Compound	Molecular Formula	Structure	Non-Polar RI	Polar RI
Ethyl Valerate	C₇H₁₄O₂	CH₃(CH₂)₃COOCH₂CH₃	~883	~1136
Propyl Valerate	C₈H₁₆O₂	CH₃(CH₂)₃COOCH₂CH₂CH₃	971 - 980	1217
Isopropyl Valerate	C₈H₁₆O₂	CH₃(CH₂)₃COOCH(CH₃)₂	915 - 936	1125 - 1137
Isobutyl Valerate	C₉H₁₈O₂	CH₃(CH₂)₃COOCH₂CH(CH₃)₂	1009 - 1040	1252 - 1256

Data Interpretation:

On a non-polar stationary phase , the elution order generally follows the boiling points of the esters. As the carbon number of the alcohol moiety increases (ethyl to propyl), the retention index increases. Isobutyl valerate, with the highest molecular weight, has the highest retention index. Interestingly, the branched isopropyl valerate has a lower retention index than its straight-chain isomer, propyl valerate, which is a common phenomenon in gas chromatography due to the more compact structure of the branched isomer leading to a lower boiling point.

On a polar stationary phase , the retention indices for all esters are significantly higher than on the non-polar phase. This is due to the polar ester group interacting more strongly with the polar stationary phase. The trend of increasing retention index with increasing molecular weight is generally maintained. The difference in retention indices between the polar and non-polar phases (ΔI) is a useful parameter for confirming compound identity and understanding the polarity of the analyte.

Experimental Protocols

The determination of Kovats retention indices involves the analysis of the target compounds along with a series of n-alkanes under specific gas chromatographic conditions.

General Experimental Workflow:

Figure 1. General workflow for the determination of Kovats retention indices.

Example GC Method for Ester Analysis:

While specific conditions vary between studies, a typical gas chromatography method for the analysis of volatile esters is outlined below.

• Gas Chromatograph (GC): Equipped with a flame ionization detector (FID) or mass spectrometer (MS).

• Column:

  • Non-polar: 30 m x 0.25 mm ID, 0.25 µm film thickness fused silica (B1680970) capillary column coated with 100% dimethylpolysiloxane (e.g., SE-30, DB-1, HP-1).

  • Polar: 30 m x 0.25 mm ID, 0.25 µm film thickness fused silica capillary column coated with polyethylene glycol (e.g., Carbowax 20M, DB-WAX).

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 250 °C.

• Detector Temperature: 280 °C (for FID).

• Oven Temperature Program: An initial temperature of 50-70 °C held for 1-2 minutes, followed by a ramp of 5-10 °C/min to a final temperature of 200-240 °C, held for 5-10 minutes.[4]

• Sample Preparation: The ester sample is diluted in a suitable solvent (e.g., hexane) and mixed with a homologous series of n-alkanes (e.g., C8-C20).

• Injection Volume: 1 µL with a split ratio (e.g., 50:1).

Kovats Retention Index Calculation:

The Kovats retention index (I) for an isothermal analysis is calculated using the following formula:

I = 100 * [n + (log(t'Rx) - log(t'Rn)) / (log(t'R(n+z)) - log(t'Rn))]

For temperature-programmed GC, a simplified linear interpolation formula is often used:

I = 100 * [n + z * (tRx - tRn) / (tR(n+z) - tRn)]

Where:

• t'R is the adjusted retention time (tR - tM, where tM is the hold-up time).

• tR is the retention time.

• x is the analyte.

• n is the carbon number of the n-alkane eluting before the analyte.

• n+z is the carbon number of the n-alkane eluting after the analyte.

Structure-Retention Index Relationship

The molecular structure of the valerate esters directly influences their Kovats retention indices. The following diagram illustrates the key structural features and their impact on the retention index.

Figure 2. Relationship between ester structure and Kovats retention index.

Conclusion

This guide demonstrates that the Kovats retention index is a valuable tool for the identification and differentiation of structurally similar esters like isopropyl valerate and its analogs. The choice of stationary phase polarity has a profound impact on the retention behavior, providing an additional dimension for compound characterization. By understanding the relationship between molecular structure and retention index, and by adhering to standardized experimental protocols, researchers can confidently utilize this technique for the analysis of complex mixtures in various scientific and industrial applications.

References

• 1. Retention increments of aromatic esters [ouci.dntb.gov.ua]
• 2. Kovats retention index - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. agilent.com [agilent.com]

A Comparative Spectroscopic Analysis of Isopropyl Valerate Isomers

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The differentiation of isomeric compounds is a critical task in chemical analysis, quality control, and drug development. Isopropyl valerate (B167501), isobutyl isovalerate, and pentyl propionate, all sharing the molecular formula C₈H₁₆O₂, present a challenge that can be addressed by leveraging the unique electronic and vibrational environments of their constituent atoms. This guide summarizes the key spectroscopic features of each isomer, providing a framework for their unambiguous identification.

Spectroscopic Data Comparison

The following tables summarize the key ¹H NMR, ¹³C NMR, IR, and mass spectrometry data for the three isomers.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: ¹H NMR Chemical Shifts (δ) in ppm

Compound	Protons near Carbonyl (α-CH₂)	Protons on Alkoxy Group (O-CH, O-CH₂)	Methyl Protons (CH₃)	Other Protons
Isopropyl Valerate [1]	~2.17 (t)	~4.9 (septet)	~1.2 (d), ~0.9 (t)	~1.3-1.6 (m)
Isobutyl Isovalerate	~2.0 (d)	~3.8 (d)	~0.9 (d)	~1.9 (m), ~1.4 (m)
Pentyl Propionate	~2.2 (q)	~4.0 (t)	~1.1 (t), ~0.9 (t)	~1.6 (m), ~1.3 (m)

Multiplicity: s = singlet, d = doublet, t = triplet, q = quartet, septet = septet, m = multiplet

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 2: ¹³C NMR Chemical Shifts (δ) in ppm

Compound	Carbonyl Carbon (C=O)	Alkoxy Carbon (O-C)	Alkyl Chain Carbons
Isopropyl Valerate [1]	~173	~67	~14, ~22, ~23, ~34
Isobutyl Isovalerate	~173	~70	~19, ~22, ~25, ~28, ~43
Pentyl Propionate	~174	~64	~9, ~14, ~22, ~28, ~28

Infrared (IR) Spectroscopy

Table 3: Key IR Absorption Frequencies (cm⁻¹)

Compound	C=O Stretch	C-O Stretch
Isopropyl Valerate	~1735	~1180
Isobutyl Isovalerate	~1738	~1170
Pentyl Propionate	~1740	~1185

Mass Spectrometry (MS)

Table 4: Key Mass-to-Charge Ratios (m/z) in Mass Spectra

Compound	Molecular Ion (M⁺)	Key Fragment Ions
Isopropyl Valerate [1]	144	102, 85, 57, 43[1]
Isobutyl Isovalerate	158	102, 85, 57, 41
Pentyl Propionate	144	101, 74, 57, 43

Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data presented above.

NMR Spectroscopy (¹H and ¹³C)

• Sample Preparation: Dissolve approximately 10-20 mg of the ester in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube. Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (0 ppm).

• ¹H NMR Acquisition: Acquire the proton NMR spectrum using a spectrometer operating at a frequency of 300 MHz or higher. A standard single-pulse experiment is typically sufficient. Key parameters include a spectral width of approximately 15 ppm, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds.

• ¹³C NMR Acquisition: Acquire the carbon-13 NMR spectrum on the same instrument. A proton-decoupled experiment is used to simplify the spectrum to singlets for each unique carbon. Due to the low natural abundance of ¹³C, a larger number of scans is required. Key parameters include a spectral width of approximately 220 ppm, a relaxation delay of 2-5 seconds, and an acquisition time of 1-2 seconds.

• Data Processing: Process the raw data by applying a Fourier transform, phasing the spectrum, and performing baseline correction. Calibrate the chemical shifts using the TMS signal.

Infrared (IR) Spectroscopy

• Sample Preparation: For liquid samples, a small drop can be placed between two potassium bromide (KBr) or sodium chloride (NaCl) plates to create a thin film. Alternatively, for Attenuated Total Reflectance (ATR) IR spectroscopy, a drop of the sample is placed directly on the ATR crystal.

• Data Acquisition: Record the spectrum using a Fourier Transform Infrared (FTIR) spectrometer. Typically, the spectrum is scanned over the range of 4000 to 400 cm⁻¹. A background spectrum of the clean KBr plates or ATR crystal should be recorded and subtracted from the sample spectrum.

• Data Analysis: Identify the characteristic absorption bands, paying close attention to the carbonyl (C=O) and carbon-oxygen (C-O) stretching frequencies.

Mass Spectrometry (MS)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via Gas Chromatography (GC-MS) for separation and analysis of volatile compounds.

• Ionization: Use Electron Ionization (EI) at a standard energy of 70 eV to generate the molecular ion and fragment ions.

• Mass Analysis: Separate the ions based on their mass-to-charge ratio (m/z) using a mass analyzer (e.g., quadrupole, time-of-flight).

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to deduce the structure of the molecule.

Visualization of the Comparison Workflow

The following diagram illustrates the logical workflow for the spectroscopic comparison of the isopropyl valerate isomers.

Caption: Spectroscopic analysis workflow for isomer differentiation.

References

• 1. Butyl isovalerate | C9H18O2 | CID 7981 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthesis of Isopropyl Valerate: Chemical vs. Enzymatic Routes in Various Media

For researchers, scientists, and professionals in drug development and fragrance chemistry, the synthesis of esters like isopropyl valerate (B167501) is a routine yet critical process. The choice of synthetic methodology can significantly impact reaction efficiency, product purity, and environmental footprint. This guide provides a comprehensive comparison of traditional chemical catalysis versus modern enzymatic synthesis for producing isopropyl valerate, with a focus on performance in different reaction media.

Performance Benchmark: A Head-to-Head Comparison

The selection between chemical and enzymatic synthesis of isopropyl valerate involves a trade-off between reaction conditions, yield, purity, and sustainability. The following table summarizes the key performance indicators for each method, drawing from established principles and data from similar ester syntheses.

Parameter	Chemical Synthesis (Acid-Catalyzed)	Enzymatic Synthesis (Lipase-Catalyzed)
Catalyst	Strong acids (e.g., H₂SO₄, p-toluenesulfonic acid)	Immobilized Lipase (B570770) (e.g., from Candida antarctica, Rhizomucor miehei)
Reaction Media	Excess alcohol (solvent-free) or non-polar solvents (e.g., toluene (B28343), benzene)	Non-polar solvents (e.g., hexane, heptane) or solvent-free
Temperature	77 - 120°C (reflux)	30 - 70°C
Reaction Time	6 - 8 hours	2 - 24 hours (variable with conditions)
Substrate Molar Ratio (Alcohol:Acid)	Typically a large excess of alcohol is used to drive equilibrium	1:1 to 15:1 (can be optimized)
Conversion/Yield	~60-80% reported for similar esters[1]	Up to >90% in optimal solvent systems[2][3]
Product Purity	Variable, with potential for side reactions and colored byproducts[1]	High, due to high selectivity of the enzyme[1]
Catalyst Reusability	Difficult and often not practical for homogeneous catalysts	Yes, for immobilized enzymes
Environmental Impact	Harsher conditions, use of corrosive acids, and potential for waste generation	Milder conditions, biodegradable catalyst, considered a "greener" process

The Influence of the Reaction Medium on Isopropyl Valerate Synthesis

The reaction medium is a critical parameter, particularly in enzymatic synthesis, as it can significantly influence enzyme activity and reaction equilibrium.

Enzymatic Synthesis in Organic Solvents

Lipase-catalyzed esterifications are generally more efficient in non-polar, hydrophobic organic solvents.[4] These solvents help to maintain the essential layer of water around the enzyme, which is necessary for its catalytic activity, while shifting the reaction equilibrium towards synthesis by solubilizing the substrates and product. For the synthesis of valerate esters, heptane (B126788) has been shown to be an effective medium, leading to high conversions.[3]

Key Observations:

• Hydrophobic Solvents (e.g., Hexane, Heptane, Toluene): Generally favor high lipase activity and ester conversion. They are effective at dissolving the non-polar substrates and product.[4]

• Hydrophilic Solvents (e.g., Acetone, Isopropanol (B130326) in high concentration): Can strip the essential water from the enzyme, leading to denaturation and reduced activity. However, at low concentrations, some polar solvents like isopropanol have been observed to boost lipase activity.[5]

Solvent-Free Enzymatic Synthesis

Solvent-free systems (SFS) are an attractive alternative, offering high volumetric productivity and simplified downstream processing.[6] In this approach, one of the reactants, typically the alcohol, is used in excess to act as the reaction medium.

Key Considerations:

• For some short-chain esters, like ethyl valerate, solvent-free enzymatic synthesis has resulted in significantly lower conversions compared to reactions in an organic solvent.[3] This may be due to inhibition by a high concentration of the alcohol or unfavorable partitioning of the substrates.

• Conversely, for longer-chain esters like isopropyl palmitate, solvent-free systems have proven to be highly effective.[6] The performance of isopropyl valerate in a solvent-free system would likely fall between these two extremes and requires specific optimization.

Experimental Protocols

Below are detailed protocols for the synthesis of isopropyl valerate using both chemical and enzymatic catalysis.

Chemical Synthesis: Fischer-Speier Esterification

This method utilizes a strong acid to catalyze the esterification of valeric acid with isopropanol.

Materials:

• Valeric acid

• Isopropanol (anhydrous)

• Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH)

• Toluene (optional, can be used with a Dean-Stark trap)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Set up a round-bottom flask with a reflux condenser. If using a solvent and a Dean-Stark trap to remove water, assemble accordingly.

• To the flask, add valeric acid and an excess of isopropanol (e.g., a 3:1 molar ratio of alcohol to acid). The isopropanol can also act as the solvent.

• Carefully add a catalytic amount of concentrated sulfuric acid (typically 1-5 mol% relative to the valeric acid).

• Heat the mixture to reflux with stirring for 6-8 hours.

• Once the reaction is complete, cool the mixture to room temperature.

• If a solvent such as toluene was used, remove it under reduced pressure.

• Wash the crude product with a saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by a wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude isopropyl valerate.

• The final product can be purified by distillation.

Enzymatic Synthesis: Lipase-Catalyzed Esterification

This method employs an immobilized lipase as a biocatalyst for the esterification reaction under milder conditions.

Materials:

• Valeric acid

• Isopropanol

• Immobilized Lipase (e.g., Novozym 435 from Candida antarctica)

• Organic solvent (e.g., n-heptane) or a solvent-free setup

• Molecular sieves (3Å, optional, to remove water)

Procedure:

• In a temperature-controlled reaction vessel with magnetic stirring, combine valeric acid and isopropanol. For a solvent-based system, a molar ratio of 1:1 to 1:3 (acid:alcohol) in n-heptane is a good starting point. For a solvent-free system, a higher excess of isopropanol (e.g., 1:5) may be used.

• Add the immobilized lipase catalyst, typically at a loading of 3-5% (w/w) of the total reactants.

• If desired, add activated molecular sieves to remove the water produced during the reaction and drive the equilibrium towards the product.

• Heat the reaction mixture to the optimal temperature for the lipase, typically between 40-60°C, with constant stirring (e.g., 200 rpm).

• Monitor the progress of the reaction by determining the acid value of the mixture at regular intervals via titration or by gas chromatography.

• Upon completion of the reaction (when the acid concentration becomes constant), the immobilized enzyme can be recovered by simple filtration for reuse.

• The resulting product is of high purity. Any remaining unreacted valeric acid can be removed by washing with a dilute sodium bicarbonate solution.

Synthesis Pathways and Workflows

The underlying mechanisms and experimental workflows for chemical and enzymatic synthesis differ significantly.

Reaction Mechanisms

Chemical synthesis via Fischer esterification relies on the protonation of the carboxylic acid by a strong acid catalyst to increase its electrophilicity, making it more susceptible to nucleophilic attack by the alcohol.

Enzymatic synthesis, on the other hand, involves a "Ping-Pong Bi-Bi" mechanism. The lipase's active site (containing a catalytic triad (B1167595) of Ser-His-Asp) first reacts with the valeric acid to form an acyl-enzyme intermediate, releasing water. The isopropanol then attacks this intermediate, forming isopropyl valerate and regenerating the free enzyme.

Caption: Comparative reaction pathways for chemical and enzymatic synthesis.

Experimental Workflows

The following diagram illustrates the distinct experimental workflows for the two synthesis methods, highlighting the key steps from reaction setup to product purification.

Caption: Comparative experimental workflows for synthesis of isopropyl valerate.

Conclusion

Both chemical and enzymatic methods offer viable routes for the synthesis of isopropyl valerate. The traditional acid-catalyzed Fischer esterification is a robust method but requires harsh reaction conditions and more extensive purification.[1] In contrast, enzymatic synthesis provides a greener alternative with high selectivity and milder operating conditions, leading to a purer product with simpler downstream processing.[1] The choice of reaction medium in the enzymatic approach is crucial, with non-polar organic solvents often yielding higher conversions, while solvent-free systems offer process intensification benefits. For applications where high purity, sustainability, and reduced environmental impact are paramount, enzymatic synthesis, particularly with an optimized reaction medium, presents a superior choice.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Improvement of the enzymatic synthesis of ethyl valerate by esterification reaction in a solvent system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Lipase catalysis in organic solvents: advantages and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lipase in aqueous-polar organic solvents: Activity, structure, and stability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Solvent-free esterifications mediated by immobilized lipases: a review from thermodynamic and kinetic perspectives - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D1CY00696G [pubs.rsc.org]

Comparative Cost Analysis of Isopropyl Valerate Synthesis Routes

For Researchers, Scientists, and Drug Development Professionals: A Guide to Economically Viable Synthesis of Isopropyl Valerate (B167501)

Isopropyl valerate, a key ester with applications in the fragrance, flavor, and pharmaceutical industries, can be synthesized through various chemical and biochemical routes. The economic viability of its production is critically dependent on the chosen synthesis pathway, which influences raw material costs, energy consumption, and downstream processing expenses. This guide provides a comparative cost analysis of the primary synthesis routes for Isopropyl valerate, supported by experimental data and detailed methodologies, to aid researchers and process chemists in selecting the most cost-effective and sustainable manufacturing process.

Executive Summary of Synthesis Routes

Four primary routes for the synthesis of Isopropyl valerate are evaluated:

• Fischer-Speier Esterification: The traditional acid-catalyzed reaction between valeric acid and isopropanol (B130326).

• Enzymatic Esterification: A "green" alternative utilizing lipases as biocatalysts.

• Transesterification: The conversion of another ester, such as ethyl valerate, to Isopropyl valerate by reaction with isopropanol.

• Acyl Chloride Route: The reaction of valeryl chloride with isopropanol.

This analysis considers key cost-contributing factors including raw material prices, reaction yields, energy input, catalyst cost and reusability, and downstream purification and waste treatment expenses.

Comparative Cost and Process Data

The following table summarizes the key quantitative data for each synthesis route. It is important to note that where direct experimental data for Isopropyl valerate was unavailable, figures from structurally similar esters have been used as a proxy and are duly noted.

Parameter	Fischer-Speier Esterification	Enzymatic Esterification	Transesterification	Acyl Chloride Route
Raw Materials	Valeric Acid, Isopropanol	Valeric Acid, Isopropanol	Ethyl Valerate, Isopropanol	Valeryl Chloride, Isopropanol
Catalyst	Sulfuric Acid	Immobilized Lipase (B570770) (e.g., Novozym 435)	Acid or Base Catalyst	None (or base scavenger)
Typical Yield	~80-95%[1][2][3]	~88-97%[4][5]	~80-98% (assumed, based on similar transesterification)[6][7]	>95% (assumed, high reactivity)
Reaction Temperature	77-95°C[8]	30-70°C[9]	30-70°C[10]	Room Temperature
Reaction Time	6-8 hours[8]	5-9 hours[4][5]	1-24 hours (variable)[9]	2-5 hours[11]
Catalyst Cost	Low	High initial cost	Low to Moderate	N/A
Catalyst Reusability	No	High (e.g., >20 cycles)[12]	Possible with heterogeneous catalysts	N/A
Downstream Processing	Distillation, Neutralization, Washing	Filtration, Distillation	Distillation	Washing, Distillation
Energy Consumption	High (due to heating and distillation)	Low to Moderate	Moderate	Low
Waste Generation	Acidic wastewater	Minimal, biodegradable catalyst	By-product alcohol, catalyst waste	HCl, basic wastewater

Cost Analysis of Raw Materials and Catalysts

The cost of raw materials is a primary driver of the overall production cost. The following table provides an estimated cost breakdown for the synthesis of 1 kg of Isopropyl valerate via each route, based on typical yields and current market prices.

Cost Component	Fischer-Speier Esterification	Enzymatic Esterification	Transesterification	Acyl Chloride Route
Valeric Acid	~$3.25/kg	~$3.25/kg	N/A	N/A
Isopropyl Alcohol	~$1.30/kg	~$1.30/kg	~$1.30/kg	~$1.30/kg
Ethyl Valerate	N/A	N/A	~$4.00/kg (estimated)	N/A
Valeryl Chloride	N/A	N/A	N/A	~$450/kg
Sulfuric Acid	< $0.01/kg product	N/A	~$0.01/kg product (if used)	N/A
Immobilized Lipase	N/A	~$2.00/kg product (assuming 20 reuses)	N/A	N/A
Estimated Raw Material & Catalyst Cost per kg of Isopropyl Valerate	~$5.00 - $6.00	~$7.00 - $8.00	~$6.00 - $7.00	>$400

Note: These are estimated costs and can vary significantly based on supplier, purity, and market fluctuations. The cost of immobilized lipase is a major variable and depends heavily on the number of reuses.

Process and Economic Considerations

Fischer-Speier Esterification

This is a well-established and cost-effective method for bulk ester production. The low cost of the sulfuric acid catalyst is a significant advantage. However, the reversible nature of the reaction requires strategies to shift the equilibrium towards the product, such as using an excess of one reactant or removing water as it forms, which can increase downstream processing costs. The use of a strong acid necessitates corrosion-resistant equipment and neutralization steps, adding to both capital and operational expenditure. Energy consumption is relatively high due to the required reaction temperatures and the energy-intensive distillation process for purification.

Enzymatic Esterification

This method offers several "green" advantages, including mild reaction conditions, high specificity (leading to fewer byproducts), and a biodegradable catalyst.[9] These factors can simplify downstream processing and reduce energy consumption. The primary drawback is the high initial cost of the immobilized lipase.[13] However, the ability to reuse the enzyme for multiple cycles is crucial for its economic viability.[12] For high-value applications where purity is paramount, the benefits of enzymatic synthesis can outweigh the higher catalyst cost.

Transesterification

Transesterification can be an effective route if a suitable starting ester is readily available at a competitive price. The reaction can be catalyzed by either acids or bases. This method can be advantageous if the by-product alcohol (e.g., ethanol (B145695) from ethyl valerate) is of lower value or can be easily recycled. The process economics are highly dependent on the relative costs of the starting ester and the target Isopropyl valerate.

Acyl Chloride Route

The reaction of valeryl chloride with isopropanol is rapid and typically proceeds to completion, resulting in high yields.[14] However, the extremely high cost of valeryl chloride makes this route economically unfeasible for anything other than small-scale laboratory synthesis where cost is not the primary driver. The reaction also produces hydrochloric acid as a byproduct, which requires neutralization and careful handling.

Experimental Protocols

Fischer-Speier Esterification of Valeric Acid with Isopropanol

Materials:

• Valeric Acid

• Isopropanol

• Concentrated Sulfuric Acid

• Sodium Bicarbonate solution (saturated)

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate

• Toluene (for azeotropic removal of water)

Procedure:

• To a round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, add valeric acid, a molar excess of isopropanol (e.g., 3 equivalents), and toluene.

• Add a catalytic amount of concentrated sulfuric acid (e.g., 1-2 mol% relative to the valeric acid).

• Heat the mixture to reflux. Water will be collected in the Dean-Stark trap as an azeotrope with toluene.

• Continue the reaction until no more water is collected, indicating the reaction is complete (typically 6-8 hours).[8]

• Cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent and excess isopropanol under reduced pressure.

• The crude Isopropyl valerate can be further purified by fractional distillation.

Enzymatic Synthesis of Isopropyl Valerate (using Novozym 435)

Materials:

• Valeric Acid

• Isopropanol

• Immobilized Lipase (e.g., Novozym 435, Candida antarctica lipase B)[9][15][16]

• Hexane (B92381) (for catalyst washing)

Procedure:

• In a temperature-controlled reaction vessel with mechanical stirring, combine valeric acid and isopropanol. A molar ratio of 1:2 (acid to alcohol) can be effective.

• Add the immobilized lipase catalyst (e.g., 3% w/w of total reactants).

• Heat the reaction mixture to the optimal temperature for the enzyme (typically 50-70°C) with constant stirring.[9]

• Monitor the reaction progress by taking aliquots and analyzing the acid value by titration or by gas chromatography.

• Once the desired conversion is reached (typically >90% in 5-9 hours), stop the reaction.[4][5]

• Separate the immobilized enzyme by filtration. The enzyme can be washed with a solvent like hexane and dried for reuse in subsequent batches.

• The liquid product is a high-purity Isopropyl valerate. Further purification by distillation may be performed if required, but is often less intensive than for the Fischer esterification product.

Visualization of Synthesis Route Comparison

Caption: Comparative workflow of Isopropyl valerate synthesis routes.

Conclusion and Recommendations

The selection of an optimal synthesis route for Isopropyl valerate is a trade-off between raw material costs, process conditions, and desired product purity.

• For large-scale, cost-sensitive production , Fischer-Speier esterification remains a strong contender due to its low-cost catalyst and high potential yields, especially when implemented in a continuous process with efficient water removal to drive the reaction to completion. However, the associated energy and downstream processing costs must be carefully managed.

• For high-purity applications in the pharmaceutical and fine chemical industries , enzymatic esterification presents a compelling "green" and highly selective alternative. While the initial catalyst cost is higher, the milder reaction conditions, reduced byproduct formation, simpler purification, and potential for catalyst recycling can make it economically viable, particularly as the cost of immobilized enzymes continues to decrease and their robustness improves.

• Transesterification can be a viable option if a suitable starting ester is available at a lower cost than valeric acid, but this is a market-dependent scenario.

• The acyl chloride route is prohibitively expensive for most applications and should only be considered for small-scale laboratory syntheses where cost is not a primary concern.

Ultimately, the most suitable synthesis route will depend on the specific economic and quality requirements of the intended application. A thorough techno-economic analysis, considering local raw material and energy costs, as well as capital expenditure for the required equipment, is recommended before committing to a specific production pathway.

References

• 1. A Comparative Investment Analysis of Batch Versus Continuous Pharmaceutical Manufacturing Technologies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. digital.csic.es [digital.csic.es]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Novozym 435: the “perfect” lipase immobilized biocatalyst? - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. Cost Comparison: Batch vs Continuous Distillation Analysis [shipandshore.com]
• 11. Does enzymatic catalysis lead to more sustainable chemicals production? A life cycle sustainability assessment of isopropyl palmitate - Green Chemistry (RSC Publishing) DOI:10.1039/D4GC04514A [pubs.rsc.org]
• 12. mdpi.com [mdpi.com]
• 13. repository.fit.edu [repository.fit.edu]
• 14. corvay-specialty.com [corvay-specialty.com]
• 15. cenmed.com [cenmed.com]
• 16. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Proper Disposal of Isopropyl Valerate: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

The proper disposal of isopropyl valerate (B167501) is a critical component of laboratory safety and environmental responsibility. As a flammable liquid, isopropyl valerate is classified as hazardous waste and must be managed in accordance with stringent regulatory standards to mitigate risks and ensure compliance. This guide provides a comprehensive, step-by-step protocol for its safe handling and disposal.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle isopropyl valerate with the appropriate safety measures in a well-ventilated area.

• Personal Protective Equipment (PPE): Always wear safety glasses with side shields, chemical-resistant gloves (e.g., nitrile), and a flame-retardant lab coat.

• Spill Management: In the event of a spill, immediately eliminate all ignition sources. Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite. Collect the absorbed material and contaminated items into a suitable, sealed container for disposal as hazardous waste. Do not allow the spilled material to enter drains or waterways.

Step-by-Step Disposal Protocol

Under no circumstances should isopropyl valerate be disposed of down the drain or in regular trash.[1] The primary method for its disposal is through a licensed professional waste disposal service or your institution's Environmental Health and Safety (EHS) program.[2]

• Waste Identification and Classification: Isopropyl valerate is classified as an ignitable hazardous waste under the Resource Conservation and Recovery Act (RCRA) due to its low flash point.[3][4] The EPA hazardous waste code for ignitability (B1175610) is D001.[4][5]

• Waste Collection and Storage:

  • Collect waste isopropyl valerate in a dedicated, chemically compatible container with a leak-proof, screw-on cap.[6] Glass or plastic containers are often suitable.[2][3]

  • Ensure the container is clearly labeled with the words "Hazardous Waste," the full chemical name "Isopropyl Valerate," and the approximate quantity.[2] Do not use abbreviations or chemical formulas.[2]

  • Store the waste container in a designated, cool, dry, and well-ventilated satellite accumulation area, away from ignition sources, heat, and incompatible materials like strong oxidizing agents.[7]

  • It is best practice to use secondary containment, such as a lab tray, to capture any potential leaks.[6]

• Requesting Disposal:

  • Once the container is full or before accumulation time limits are reached (typically 90 days for large quantity generators), arrange for disposal through your institution's EHS office or a licensed hazardous waste contractor.[6]

  • Complete all required paperwork, such as a hazardous waste tag or form, providing accurate information about the waste stream.[2]

• Disposal of Contaminated Materials:

  • Personal Protective Equipment (PPE): Contaminated gloves, absorbent pads, and other disposable items should be collected in a sealed bag or container and disposed of as hazardous chemical waste.[1]

  • Empty Containers: Containers that held isopropyl valerate must be triple-rinsed with a suitable solvent (e.g., ethanol (B145695) or acetone). The rinsate must be collected and disposed of as flammable hazardous waste.[8] After rinsing, the container can be managed for recycling or disposal as non-hazardous waste, but it should be punctured or marked to prevent reuse.[1]

Quantitative Data for Isopropyl Valerate

The following table summarizes key quantitative data relevant to the safe handling and disposal of isopropyl valerate.

Property	Value	Citation(s)
CAS Number	18362-97-5	[9]
Molecular Formula	C₈H₁₆O₂	[2]
Molecular Weight	144.21 g/mol	[2]
Flash Point	46.67 °C (116.00 °F) TCC	[9]
Specific Gravity	0.855 - 0.861 @ 25 °C	[9]
Boiling Point	165.00 °C @ 760.00 mm Hg	[9]
EPA Hazardous Waste Code	D001 (Ignitability)	[4][5]
GHS Hazard Statement	H226: Flammable liquid and vapor	[2]

Experimental Protocols

The standard and recommended "experimental protocol" for the ultimate disposal of isopropyl valerate is incineration by a licensed hazardous waste treatment, storage, and disposal facility (TSDF). This process involves controlled high-temperature burning, often by dissolving or mixing the material with a combustible solvent to ensure complete destruction in compliance with EPA regulations. On-site chemical neutralization or treatment by laboratory personnel is not recommended due to the flammability hazard and the complexity of ensuring complete reaction and regulatory compliance.

Isopropyl Valerate Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of isopropyl valerate from the point of generation to final disposal.

Caption: Workflow for the safe disposal of isopropyl valerate.

References

• 1. Hazardous Waste Program | Department of Environmental Protection | Commonwealth of Pennsylvania [pa.gov]
• 2. Isopropyl valerate | C8H16O2 | CID 87598 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. safety.pitt.edu [safety.pitt.edu]
• 4. epa.gov [epa.gov]
• 5. umkc.edu [umkc.edu]
• 6. scent.vn [scent.vn]
• 7. ic.ptb.de [ic.ptb.de]
• 8. chemtalk.com.au [chemtalk.com.au]
• 9. isopropyl valerate, 18362-97-5 [thegoodscentscompany.com]

Personal protective equipment for handling Isopropyl valerate

For researchers, scientists, and drug development professionals, the safe handling and disposal of laboratory chemicals are paramount. This guide provides immediate, essential safety and logistical information for Isopropyl valerate (B167501), including detailed operational and disposal plans.

1. Personal Protective Equipment (PPE)

When handling Isopropyl valerate, a comprehensive approach to personal protection is crucial to minimize exposure and ensure safety. The following table summarizes the required PPE.

Protection Type	Required Equipment	Specifications & Use Cases
Eye and Face	Safety Goggles, Face Shield	Use safety goggles for all handling procedures. A face shield should be worn over safety goggles when there is a risk of splashing.[1][2]
Hand	Chemical-resistant gloves	Disposable nitrile or neoprene gloves are recommended.[1][3] Always inspect gloves for integrity before use and change them immediately if contact with Isopropyl valerate occurs.
Body	Laboratory Coat	A flame-resistant lab coat should be worn and fully buttoned.
Footwear	Closed-toe shoes	Shoes should fully cover the feet.
Respiratory	Fume Hood or Respirator	Handle Isopropyl valerate in a well-ventilated area, preferably within a chemical fume hood, to minimize vapor inhalation.[4][5] If a fume hood is unavailable or ventilation is inadequate, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[6]

2. Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Isopropyl valerate will further enhance safety in the laboratory.

2.1. Pre-Handling Preparations

• Safety Data Sheet (SDS) Review: Before beginning any work, thoroughly read and understand the SDS for Isopropyl valerate.

• Fume Hood Check: Ensure the chemical fume hood is functioning correctly.

• PPE Inspection: Inspect all PPE for damage or contamination before putting it on.

• Spill Kit Accessibility: Confirm that a spill kit for flammable liquids is readily accessible.

2.2. Handling Isopropyl Valerate

• Grounding: When transferring Isopropyl valerate between metal containers, ensure both containers are grounded to prevent static discharge, which could ignite the flammable vapors.[7]

• Dispensing: Use only non-sparking tools for opening and closing containers.[5][7] Dispense the required amount of Isopropyl valerate slowly and carefully to avoid splashing.

• Container Sealing: Keep the container tightly closed when not in use to minimize the release of flammable vapors.[5]

• Heating: Avoid heating Isopropyl valerate near open flames or other ignition sources.[8][9]

2.3. Post-Handling Procedures

• Decontamination: Wipe down the work area with an appropriate solvent and then wash with soap and water.

• PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Dispose of single-use items as outlined in the disposal plan.

• Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

3. Disposal Plan

Proper disposal of Isopropyl valerate and associated waste is critical to prevent environmental contamination and ensure regulatory compliance.

3.1. Waste Segregation

• Liquid Waste: Collect all waste Isopropyl valerate and any solvent used for rinsing in a designated, labeled, and sealed container for flammable liquid waste.[2]

• Solid Waste: Contaminated materials such as gloves, absorbent pads, and paper towels must be collected in a separate, clearly labeled container for solid chemical waste.[2]

3.2. Disposal Procedure

• Labeling: Ensure all waste containers are accurately labeled with the contents, including "Isopropyl Valerate" and the appropriate hazard symbols (e.g., flammable).

• Storage: Store waste containers in a designated, well-ventilated, and cool area away from ignition sources and incompatible materials.[4][5]

• Licensed Disposal: Arrange for the collection and disposal of all Isopropyl valerate waste through a licensed hazardous waste disposal company.[2][10] Do not pour Isopropyl valerate down the drain.[2][11]

Workflow for Safe Handling of Isopropyl Valerate

Caption: This diagram outlines the key steps for the safe handling of Isopropyl valerate, from preparation to final disposal.

References

• 1. depts.washington.edu [depts.washington.edu]
• 2. benchchem.com [benchchem.com]
• 3. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 4. Isopropyl Isovalerate | 32665-23-9 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 5. store.sangon.com [store.sangon.com]
• 6. CDC - NIOSH Pocket Guide to Chemical Hazards - Isopropyl alcohol [cdc.gov]
• 7. fishersci.com [fishersci.com]
• 8. isopropyl valerate, 18362-97-5 [thegoodscentscompany.com]
• 9. isopropyl isovalerate, 32665-23-9 [thegoodscentscompany.com]
• 10. ecolink.com [ecolink.com]
• 11. hazardouswasteexperts.com [hazardouswasteexperts.com]